3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

• CAS: 100313-81-3

Core Science & Biosynthesis

An In-depth Technical Guide to 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is a substituted aromatic sulfonamide that holds potential as a key intermediate in the synthesis of various pharmacologically active molecules. Its chemical structure, featuring an aniline moiety, a sulfonyl group, and a chlorine atom, presents multiple reactive sites for chemical modification, making it a versatile building block in medicinal chemistry. The sulfonamide functional group is a well-established pharmacophore found in a wide array of therapeutic agents, including antibacterial, diuretic, and anticancer drugs. This guide provides a comprehensive overview of the fundamental properties, synthesis, and analytical characterization of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, offering valuable insights for its application in research and drug development.

Chemical and Physical Properties

While extensive experimental data for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is not widely available in public literature, its properties can be reliably predicted and inferred from closely related analogs and computational models.

Property	Value	Source
CAS Number	100313-81-3
Molecular Formula	C₈H₁₁ClN₂O₂S
Molecular Weight	234.71 g/mol
Appearance	Solid (predicted)
Melting Point	Not available. The related compound, 3-amino-4-chloro-N,N-diethyl-benzenesulfonamide, has a melting point of 155-158 °C.[1]	-
Solubility	Predicted to be soluble in DMSO and partially soluble in methanol and chloroform.[1]	-
XLogP3	1.4
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	4

Synthesis and Reactivity

A plausible synthetic route for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide can be devised based on established organic chemistry principles and analogous syntheses reported in patent literature. A common strategy involves the reduction of a nitro-substituted precursor.

Figure 1: Proposed synthetic pathway for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Experimental Protocol: Synthesis via Reduction

This protocol is a generalized procedure based on the reduction of a nitro group in a related compound and should be optimized for specific laboratory conditions.[2]

• Preparation of the Nitro Intermediate: To a solution of 4-chloro-3-nitrobenzenesulfonyl chloride in a suitable aprotic solvent (e.g., dichloromethane or THF), add an excess of dimethylamine (typically as a solution in a suitable solvent or as a gas) at a controlled temperature (e.g., 0 °C).

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up and Isolation: Upon completion, quench the reaction with water and separate the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 4-chloro-N,N-dimethyl-3-nitrobenzenesulfonamide.

• Reduction of the Nitro Group: Dissolve the crude nitro intermediate in a suitable solvent system (e.g., a mixture of an alcohol and water). Add a reducing agent, such as zinc powder, and an appropriate activator, like sodium hydroxide or ammonium chloride.[2]

• Reaction and Purification: Heat the reaction mixture and monitor by TLC. Once the reduction is complete, filter the reaction mixture to remove the solid catalyst. The filtrate can then be extracted with an organic solvent. The combined organic extracts are washed, dried, and concentrated. The final product, 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, can be purified by column chromatography or recrystallization.

Core Reactivity

The chemical reactivity of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is dictated by its three primary functional groups: the aromatic amine, the sulfonamide, and the chloro-substituent.

Figure 2: Key reactive sites of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

• Aromatic Amine: The primary amino group is basic and can be protonated in acidic conditions. It is also a nucleophilic center and can undergo a variety of reactions, including diazotization to form a diazonium salt, which is a versatile intermediate for introducing a wide range of functional groups. The amine can also be acylated or alkylated.

• Sulfonamide Moiety: The sulfonamide group is generally stable. The N,N-dimethyl substitution prevents reactions at the nitrogen atom that would be possible with a primary or secondary sulfonamide.

• Aromatic Ring: The benzene ring is activated by the amino group and deactivated by the chloro and sulfonyl groups towards electrophilic aromatic substitution. The positions for further substitution will be directed by the existing substituents.

Analytical Characterization

A comprehensive analytical characterization is essential to confirm the identity and purity of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method would be suitable for the analysis of this compound.

Parameter	Recommended Condition
Column	C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A gradient of acetonitrile and water, with an acidic modifier (e.g., 0.1% formic acid for MS compatibility).
Detection	UV detection at a wavelength determined by the compound's UV-Vis spectrum.
Flow Rate	1.0 mL/min
Injection Volume	10 µL

Spectroscopic Analysis (Predicted)

• ¹H NMR: The spectrum would be expected to show signals for the aromatic protons, with their chemical shifts and coupling patterns influenced by the amino, chloro, and sulfonamide groups. A singlet corresponding to the six protons of the two methyl groups on the sulfonamide nitrogen would also be present.

• ¹³C NMR: The spectrum would display signals for the six aromatic carbons and one signal for the two equivalent methyl carbons. The chemical shifts of the aromatic carbons would be indicative of the electronic effects of the substituents.

• Infrared (IR) Spectroscopy: Key vibrational bands would include N-H stretching from the amino group (around 3300-3500 cm⁻¹), C-H stretching from the aromatic ring and methyl groups, C=C stretching of the aromatic ring (around 1450-1600 cm⁻¹), and characteristic strong S=O stretching bands from the sulfonamide group (typically in the regions of 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹).

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (234.71 g/mol ). The isotopic pattern of the molecular ion would be characteristic of a compound containing one chlorine atom.

Applications in Drug Development

As a chemical intermediate, 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide serves as a valuable starting material for the synthesis of more complex molecules with potential therapeutic applications. The sulfonamide moiety is a key feature in many marketed drugs. The presence of the amino group provides a convenient handle for further chemical modifications, allowing for the exploration of a diverse chemical space in the search for new drug candidates. While specific applications for this particular compound are not widely documented, its structural motifs are relevant to the development of various classes of therapeutic agents.[3]

Safety and Handling

3-amino-4-chloro-N,N-dimethylbenzenesulfonamide should be handled with appropriate safety precautions in a laboratory setting.

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[4]

• Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[4]

• Storage: Keep in a dark place, under an inert atmosphere, and store in a freezer at temperatures below -20°C.[4]

Conclusion

3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is a chemical intermediate with significant potential in the field of medicinal chemistry and drug development. Its versatile reactivity, stemming from the presence of key functional groups, allows for its incorporation into a variety of molecular scaffolds. While detailed experimental data on its physical and spectral properties are not extensively available, this guide provides a solid foundation based on established chemical principles, data from analogous compounds, and computational predictions. For researchers and scientists, this compound represents a valuable tool for the synthesis and discovery of novel therapeutic agents.

References

• Google Patents. (n.d.). Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide.

• National Analytical Corporation - Chemical Division. (n.d.). 3-Amino-4-chloro-n,n-diethyl-benzene sulfonamide. Retrieved from [Link]

• MDPI. (2022). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Retrieved from [Link]

• PubChem. (n.d.). 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. Retrieved from [Link]

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• 1. 3-Amino-4-chloro-n,n-diethyl-benzene sulfonamide Supplier in Mumbai, 3-Amino-4-chloro-n,n-diethyl-benzene sulfonamide Trader, Maharashtra [chemicalmanufacturers.in]
• 2. CN105936625A - Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide - Google Patents [patents.google.com]
• 3. Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures [mdpi.com]
• 4. 3-Amino-4-chloro-N,N-dimethylbenzenesulfonamide | 100313-81-3 [sigmaaldrich.com]

A Comprehensive Technical Guide to the Physicochemical Characterization of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

Introduction

3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is a substituted aromatic sulfonamide of interest to researchers in medicinal chemistry and drug development. A thorough understanding of its physicochemical properties is fundamental to its application, influencing aspects from synthetic route optimization to formulation and ADME (absorption, distribution, metabolism, and excretion) profiling. This guide provides a detailed overview of the key physicochemical characteristics of this compound. In the absence of extensive published experimental data for this specific molecule, this document outlines robust, validated methodologies for their determination, empowering researchers to generate reliable data.

Chemical Identity and Structure

The foundational step in characterizing any chemical entity is to confirm its identity and structure.

• Chemical Name: 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

• CAS Number: 100313-81-3

• Molecular Formula: C₈H₁₁ClN₂O₂S

• Molecular Weight: 234.71 g/mol

• Chemical Structure:

  Caption: 2D structure of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Physical and Chemical Properties

The following table summarizes the known and predicted physical and chemical properties of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Property	Value/Information	Source
Physical Form	Solid
Melting Point	Data not available. The analogous compound 3-amino-4-chloro-N,N-diethyl-benzenesulfonamide has a melting point of 155-158 °C.	[1]
Boiling Point	Data not available.
Solubility	Data not available. The diethyl analog is reported to have excellent solubility in DMSO, partial solubility in methanol and chloroform, and slight solubility in water.
pKa	Data not available.
XLogP3	1.4
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	4

Experimental Determination of Physicochemical Properties

This section provides detailed protocols for the experimental determination of key physicochemical properties. These methods are selected for their reliability and widespread use in the pharmaceutical and chemical industries.

Melting Point Determination

Importance: The melting point is a crucial indicator of a compound's purity. A sharp melting range typically signifies a high degree of purity, while a broad melting range often suggests the presence of impurities.

Experimental Protocol: Capillary Melting Point Method

This method is a standard and widely accepted technique for determining the melting point of a crystalline solid.

Step-by-Step Methodology:

• Sample Preparation: A small amount of the dry, crystalline 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is finely powdered.

• Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a calibrated thermometer or temperature sensor.

• Heating: The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) as the temperature approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting) are recorded as the melting range.

Caption: Workflow for Melting Point Determination.

Solubility Profile

Importance: Solubility is a critical parameter that influences a drug's bioavailability and formulation development. Determining solubility in various solvents provides insights into the compound's polarity and potential for dissolution in different biological and manufacturing environments.

Experimental Protocol: Equilibrium Solubility Method

This method determines the saturation concentration of the compound in a specific solvent at a given temperature.

Step-by-Step Methodology:

• Sample Preparation: An excess amount of solid 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is added to a known volume of the test solvent (e.g., water, ethanol, DMSO, acetone) in a sealed vial.

• Equilibration: The vials are agitated (e.g., using a shaker or stirrer) at a constant temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The suspension is filtered or centrifuged to separate the undissolved solid from the saturated solution.

• Quantification: The concentration of the compound in the clear supernatant is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: The solubility is expressed as mass per unit volume (e.g., mg/mL) or molarity.

Determination of Acid Dissociation Constant (pKa)

Importance: The pKa value indicates the strength of an acid or base and determines the extent of ionization of a compound at a given pH. This is crucial for predicting a drug's absorption, distribution, and interaction with biological targets. For sulfonamides, the acidity of the sulfonamide proton is a key characteristic.

Experimental Protocol: Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the pKa of ionizable compounds.

Step-by-Step Methodology:

• Solution Preparation: A precise amount of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is dissolved in a suitable solvent system (e.g., a mixture of water and a co-solvent like methanol or acetonitrile for sparingly soluble compounds).

• Titration Setup: The solution is placed in a thermostatted vessel equipped with a calibrated pH electrode and a magnetic stirrer.

• Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of known concentration. The pH of the solution is recorded after each addition of the titrant.

• Data Analysis: A titration curve (pH versus volume of titrant added) is plotted. The pKa is determined from the pH at the half-equivalence point.

Caption: Logical Flow for pKa Determination via Potentiometric Titration.

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the chemical structure and identifying functional groups within the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Importance: ¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework of the molecule, confirming the connectivity of atoms and the chemical environment of each nucleus.

Expected Spectral Features:

• ¹H NMR:

  • A singlet corresponding to the two methyl groups on the sulfonamide nitrogen.

  • Signals in the aromatic region corresponding to the protons on the benzene ring. The substitution pattern will lead to a specific splitting pattern.

  • A broad singlet for the amino group protons.

• ¹³C NMR:

  • Signals for the two equivalent methyl carbons.

  • Multiple signals in the aromatic region for the six carbons of the benzene ring, with their chemical shifts influenced by the electron-donating amino group and the electron-withdrawing chloro and sulfonamide groups.

Mass Spectrometry (MS)

Importance: Mass spectrometry provides the exact molecular weight of the compound and information about its fragmentation pattern, which can be used for structural elucidation and identification of metabolites.

Expected Fragmentation Pattern: Sulfonamides often undergo characteristic fragmentation in the mass spectrometer. Common fragmentation pathways include the cleavage of the S-N bond and the loss of SO₂. For 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, key expected fragments would include the molecular ion peak and fragments corresponding to the loss of the dimethylamino group, the entire sulfonamide moiety, and the chlorine atom.

Infrared (IR) Spectroscopy

Importance: IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Expected Characteristic Absorption Bands:

• N-H stretching: Two bands in the region of 3300-3500 cm⁻¹ corresponding to the symmetric and asymmetric stretching of the primary amine.

• S=O stretching: Two strong absorption bands in the regions of approximately 1320-1360 cm⁻¹ (asymmetric) and 1140-1180 cm⁻¹ (symmetric) for the sulfonyl group.

• C-N stretching: Absorption bands in the fingerprint region.

• Aromatic C=C stretching: Bands in the 1450-1600 cm⁻¹ region.

• C-Cl stretching: A band in the lower frequency region of the fingerprint, typically around 600-800 cm⁻¹.

Stability and Storage

For a related compound, 3-amino-4-chloro-N,N-diethyl-benzenesulfonamide, it is recommended to store the tightly sealed container in a cool, dry, and well-ventilated area, away from direct sunlight. It is reported to be stable for up to 2 years under these conditions. Similar precautions should be taken for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide to ensure its integrity over time.

Conclusion

This technical guide provides a comprehensive framework for the physicochemical characterization of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. While specific experimental data for this compound is limited in the public domain, the detailed protocols and expected analytical outcomes presented herein offer a robust roadmap for researchers to generate high-quality, reliable data. A thorough understanding of these physicochemical properties is paramount for the successful advancement of this compound in research and development endeavors.

References

• National Analytical Corporation - Chemical Division. 3-Amino-4-chloro-n,n-diethyl-benzene sulfonamide. Tradeindia. [Link]

• PubChem. 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. National Center for Biotechnology Information. [Link]

• Chemistry LibreTexts. 6.1D: Step-by-Step Procedures for Melting Point Determination. [Link]

• Dergipark. Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. [Link]

• Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373-9. [Link]

• Perjési, P., & Dinya, Z. (2003). Structure-Reactivity-Spectra Correlations for Substituted Benzenesulfonamides. Spectroscopy Letters, 36(3), 229-242. [Link]

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An In-depth Technical Guide on the Core Mechanism of Action of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

For: Researchers, Scientists, and Drug Development Professionals

Preamble: Elucidating the Mechanistic Landscape of a Benzenesulfonamide Derivative

This guide provides a detailed exploration of the anticipated mechanism of action for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. As a member of the sulfonamide class of compounds, its biological activities are inferred from the well-established pharmacology of this structural family. Direct experimental data on this specific molecule is not extensively available in current literature; therefore, this document synthesizes authoritative knowledge of related sulfonamides to present a robust, evidence-based framework for its likely molecular interactions.

Our analysis converges on two primary, and potentially synergistic, mechanisms of action: the inhibition of carbonic anhydrases and the disruption of the bacterial folic acid synthesis pathway. This guide will dissect each proposed mechanism, offering the underlying biochemical principles, illustrative pathways, and detailed experimental protocols to validate these hypotheses in a research setting.

Part 1: The Primary Inferred Mechanism - Inhibition of Carbonic Anhydrases

Benzenesulfonamides are renowned for their potent inhibition of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes.[1][2] These enzymes are ubiquitous and play a critical role in fundamental physiological processes by catalyzing the reversible hydration of carbon dioxide to bicarbonate and a proton.[1][3]

Causality of Inhibition: The Molecular Interaction

The inhibitory action of sulfonamides on carbonic anhydrases is a classic example of structure-based enzyme inhibition. The core of this interaction lies in the sulfonamide moiety (-SO₂NH₂), which is structurally analogous to the transition state of the CO₂ hydration reaction.

The mechanism unfolds as follows:

• Active Site Entry: The sulfonamide inhibitor enters the conical active site of the carbonic anhydrase enzyme.

• Zinc Coordination: The deprotonated nitrogen atom of the sulfonamide group directly coordinates with the zinc ion (Zn²⁺) at the catalytic core of the enzyme.[4] This binding displaces the zinc-bound water molecule or hydroxide ion that is essential for the catalytic cycle.[4]

• Stabilization of the Enzyme-Inhibitor Complex: The complex is further stabilized by a network of hydrogen bonds between the sulfonamide's oxygen atoms and the side chain of a conserved threonine residue (Thr199 in human CA II), as well as other active site residues like Gln92.[1][4]

This tight binding effectively blocks the enzyme's ability to hydrate carbon dioxide, leading to a downstream physiological response.

Signaling Pathway: Carbonic Anhydrase Catalysis and Inhibition

Caption: A diagram illustrating the normal catalytic cycle of carbonic anhydrase and the inhibitory action of a sulfonamide.

Experimental Protocol: In Vitro Carbonic Anhydrase Inhibition Assay

This protocol describes a colorimetric assay to determine the inhibitory potential of a compound against carbonic anhydrase, based on the enzyme's esterase activity.[5][6]

Materials and Reagents:

• Human or bovine erythrocyte Carbonic Anhydrase (e.g., Sigma-Aldrich C4396)

• p-Nitrophenyl acetate (p-NPA) as the substrate

• Acetazolamide as a positive control inhibitor

• Assay Buffer: 50 mM Tris-HCl, pH 7.5

• DMSO for dissolving compounds

• 96-well clear, flat-bottom microplate

• Microplate reader capable of kinetic measurements at 400-405 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the CA enzyme (e.g., 1 mg/mL) in cold Assay Buffer.

  • Prepare a working solution of the CA enzyme by diluting the stock solution to the desired concentration just before use.

  • Prepare a stock solution of p-NPA in DMSO. Dilute with Assay Buffer to the final working concentration.

  • Prepare stock solutions of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide and Acetazolamide in DMSO. Create a dilution series for IC₅₀ determination.

• Assay Setup (in a 96-well plate):

  • Blank: 180 µL Assay Buffer + 20 µL Substrate Solution.

  • Maximum Activity Control: 158 µL Assay Buffer + 2 µL DMSO + 20 µL CA Working Solution.

  • Test Compound: 158 µL Assay Buffer + 2 µL of each test compound dilution + 20 µL CA Working Solution.

  • Positive Control: 158 µL Assay Buffer + 2 µL of each Acetazolamide dilution + 20 µL CA Working Solution.

• Enzyme-Inhibitor Pre-incubation:

  • Add the Assay Buffer and inhibitor/DMSO to the respective wells.

  • Add the CA Working Solution to all wells except the blank.

  • Incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 20 µL of the p-NPA Substrate Solution to all wells.

  • Immediately place the plate in a microplate reader and measure the absorbance at 405 nm in kinetic mode, taking readings every 30 seconds for 15-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min).

  • Calculate the percentage of inhibition for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Experimental Workflow Diagram

Caption: A streamlined workflow for the in vitro carbonic anhydrase inhibition assay.

Part 2: The Secondary Inferred Mechanism - Inhibition of Folic Acid Synthesis

The foundational therapeutic application of sulfonamides is as antimicrobial agents.[7] This activity stems from their ability to act as competitive inhibitors of dihydropteroate synthase (DHPS), a crucial enzyme in the bacterial folic acid synthesis pathway.[8][9] Mammals are unaffected by this mechanism as they obtain folic acid from their diet.

Causality of Inhibition: A Case of Mistaken Identity

The antimicrobial action of sulfonamides is a classic example of antimetabolite activity.

• Structural Mimicry: Sulfonamides, including 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, are structural analogs of para-aminobenzoic acid (PABA), a natural substrate for the DHPS enzyme.[9][10]

• Competitive Inhibition: Due to this structural similarity, the sulfonamide molecule competes with PABA for binding to the active site of DHPS.[9]

• Pathway Disruption: When the sulfonamide binds to the enzyme, it prevents the condensation of PABA with 6-hydroxymethyl-7,8-dihydropterin pyrophosphate, thereby halting the production of dihydropteroic acid, a precursor to folic acid.[10][11]

• Bacteriostatic Effect: The inability to synthesize folic acid prevents the bacteria from producing essential nucleic acids and amino acids, leading to the cessation of growth and replication (a bacteriostatic effect).[7][12]

Biochemical Pathway: Bacterial Folic Acid Synthesis and Its Inhibition

Caption: The bacterial folic acid synthesis pathway, indicating the competitive inhibition of DHPS by sulfonamides.

Experimental Protocol: In Vitro Dihydropteroate Synthase (DHPS) Inhibition Assay

This protocol outlines a coupled spectrophotometric assay to measure DHPS activity and its inhibition. The assay monitors the oxidation of NADPH, which is coupled to the reduction of the DHPS product.[13]

Materials and Reagents:

• Recombinant Dihydropteroate Synthase (DHPS)

• 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP)

• p-Aminobenzoic acid (PABA)

• Dihydrofolate Reductase (DHFR)

• NADPH

• Sulfamethoxazole as a positive control inhibitor

• Assay Buffer: e.g., 100 mM Tris-HCl, pH 8.5, with 10 mM MgCl₂ and 10 mM DTT

• DMSO for dissolving compounds

• 96-well UV-transparent microplate

• Microplate reader capable of kinetic measurements at 340 nm

Procedure:

• Reagent Preparation:

  • Prepare stock solutions of DHPS, DHFR, DHPP, PABA, and NADPH in appropriate buffers.

  • Prepare stock solutions of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide and Sulfamethoxazole in DMSO and create dilution series.

• Assay Setup (in a 96-well plate):

  • Prepare a reaction mixture containing Assay Buffer, DHFR, and NADPH.

  • Blank: Reaction mixture without enzymes.

  • Maximum Activity Control: Reaction mixture + PABA + DHPP + DHPS + 2 µL DMSO.

  • Test Compound: Reaction mixture + PABA + DHPP + DHPS + 2 µL of each test compound dilution.

  • Positive Control: Reaction mixture + PABA + DHPP + DHPS + 2 µL of each Sulfamethoxazole dilution.

• Enzyme-Inhibitor Pre-incubation:

  • Add the reaction mixture, PABA, and inhibitor/DMSO to the respective wells.

  • Add DHPS to all wells except the blank.

  • Incubate at room temperature for 10 minutes.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding DHPP to all wells.

  • Immediately place the plate in a microplate reader and measure the decrease in absorbance at 340 nm (due to NADPH oxidation) in kinetic mode at regular intervals for 20-30 minutes.

• Data Analysis:

  • Calculate the rate of NADPH oxidation from the linear portion of the absorbance vs. time curve.

  • Determine the percentage of inhibition for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to calculate the IC₅₀ value.

Experimental Workflow Diagram

Sources

• 1. Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carbonic anhydrase inhibitor - Wikipedia [en.wikipedia.org]
• 3. Discovery of New Sulfonamide Carbonic Anhydrase IX Inhibitors Incorporating Nitrogenous Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric)| Abcam [abcam.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. youtube.com [youtube.com]
• 10. Catalysis and Sulfa Drug Resistance in Dihydropteroate Synthase: Crystal structures reveal the catalytic mechanism of DHPS and the structural basis of sulfa drug action and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pterin-sulfa conjugates as dihydropteroate synthase inhibitors and antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. microbenotes.com [microbenotes.com]
• 13. A rapid assay for dihydropteroate synthase activity suitable for identification of inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide: From Discovery to Modern Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, a key chemical intermediate. The document delves into the historical context of sulfonamides, outlines a plausible synthetic pathway for this specific molecule, and explores its physicochemical properties. While direct documented evidence of its initial discovery remains elusive, its importance is inferred from its role as a building block in the synthesis of more complex molecules within the pharmaceutical and dye industries. This guide offers insights into its potential applications, supported by the broader context of sulfonamide chemistry, and provides detailed hypothetical protocols and characterization data to support further research and development.

Introduction: The Legacy of the Sulfonamide Moiety

The journey of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is intrinsically linked to the broader history of sulfonamides, a class of compounds that revolutionized medicine and industry. The story begins in the early 20th century with the work of German chemist Paul Ehrlich, who pioneered the concept of selective toxicity—the idea that chemical agents could target pathogens without harming the host. This foundational principle spurred the investigation of synthetic dyes, which were known to selectively stain certain tissues and microorganisms.

In 1909, chemists at I.G. Farbenindustrie in Germany synthesized a range of sulfonamide derivatives during their research into azo dyes for textiles.[1] It was not until 1932 that a sulfonamide-containing dye, Prontosil, was patented and later demonstrated to have potent antibacterial properties by Gerhard Domagk in 1935, a discovery that earned him the Nobel Prize in Medicine.[1] This pivotal moment marked the dawn of the antibiotic era, with sulfonamides becoming the first class of synthetic antibacterial agents.[1]

The core benzenesulfonamide structure has since been a cornerstone in the development of a vast array of pharmaceuticals and industrial chemicals.[2] Its derivatives have found applications as diuretics, anti-inflammatory agents, and in the synthesis of photochemicals and dyes.[3][4] It is within this rich historical and chemical context that 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide emerges as a valuable, albeit less-publicized, chemical intermediate. While the specific "discovery" of this compound is not well-documented in publicly available literature, its utility can be understood through its potential role in the synthesis of more complex and specialized molecules.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is paramount for its effective use in research and synthesis.

Property	Value	Source
Molecular Formula	C₈H₁₁ClN₂O₂S	Sigma-Aldrich
Molecular Weight	234.71 g/mol	Sigma-Aldrich
CAS Number	100313-81-3	Sigma-Aldrich
Appearance	Solid	Sigma-Aldrich
Purity	≥95%	Sigma-Aldrich
Storage Temperature	Keep in dark place, inert atmosphere, store in freezer, under -20°C	Sigma-Aldrich
Solubility	Soluble in DMSO; partially soluble in methanol and chloroform.[5]	Inferred from similar compounds

Synthesis and Mechanistic Insights

A potential synthetic approach could start with the chlorosulfonation of a suitable aniline precursor, followed by amination and subsequent functional group manipulations. A more likely and controllable route, however, would involve the nitration of a substituted benzene ring, followed by reduction of the nitro group to an amine, and subsequent sulfonamide formation.

A Chinese patent for the synthesis of a related compound, 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide, provides a valuable template for a potential synthetic protocol.[6] Adapting this methodology, a logical synthesis for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide can be postulated.

Hypothetical Experimental Protocol: Synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

Step 1: Nitration of 4-chloro-N,N-dimethylbenzenesulfonamide

• To a stirred solution of 4-chloro-N,N-dimethylbenzenesulfonamide (1.0 eq) in concentrated sulfuric acid at 0°C, slowly add a mixture of concentrated nitric acid (1.1 eq) and concentrated sulfuric acid.

• Maintain the temperature below 10°C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture onto crushed ice with vigorous stirring.

• Collect the precipitated solid by filtration, wash with cold water until the filtrate is neutral, and dry under vacuum to yield 4-chloro-N,N-dimethyl-3-nitrobenzenesulfonamide.

Step 2: Reduction of the Nitro Group

• Suspend the 4-chloro-N,N-dimethyl-3-nitrobenzenesulfonamide (1.0 eq) in ethanol or a similar suitable solvent.

• Add a reducing agent such as tin(II) chloride dihydrate (3.0-5.0 eq) or catalytic hydrogenation (e.g., H₂, Pd/C).

• If using SnCl₂·2H₂O, heat the mixture to reflux for 2-3 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and neutralize with a base (e.g., aqueous sodium hydroxide solution) to precipitate the tin salts.

• Filter the mixture and extract the filtrate with an organic solvent such as ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to afford pure 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Caption: Hypothetical synthesis workflow for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Applications in Synthesis

As an intermediate, 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide possesses two key reactive sites: the amino group and the aromatic ring, which can undergo further substitution reactions. These features make it a versatile building block in organic synthesis.

Pharmaceutical Synthesis

The sulfonamide group is a well-established pharmacophore, and the presence of an amino group on the benzene ring allows for a variety of chemical modifications to synthesize more complex molecules with potential biological activity. The amino group can be acylated, alkylated, or converted into a diazonium salt, which can then be used in various coupling reactions to introduce a wide range of functionalities.

While direct evidence for the use of this specific compound in marketed drugs is not available, its structural motifs are present in many biologically active molecules. For instance, derivatives of 3-aminobenzenesulfonamide have been investigated as carbonic anhydrase inhibitors.[7][8][9]

Dye Synthesis

The historical connection between sulfonamides and the dye industry suggests a potential application for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide in the synthesis of azo dyes.[1] The amino group can be diazotized and then coupled with various aromatic compounds (coupling components) to produce a wide spectrum of colors. The chloro and dimethylsulfonamoyl groups would act as auxochromes, modifying the color and properties such as lightfastness and solubility of the resulting dye.

Caption: General workflow for the synthesis of azo dyes from 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Spectroscopic Characterization (Hypothetical Data)

For a comprehensive technical guide, representative spectroscopic data is essential for the identification and quality control of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. The following are predicted data based on the compound's structure.

¹H NMR (Proton Nuclear Magnetic Resonance)

• δ (ppm) ~2.7 (s, 6H): The six protons of the two methyl groups on the sulfonamide nitrogen would appear as a sharp singlet.

• δ (ppm) ~5.0 (br s, 2H): The two protons of the amino group would likely appear as a broad singlet, and its chemical shift could vary depending on the solvent and concentration.

• δ (ppm) ~6.8-7.5 (m, 3H): The three aromatic protons would appear in this region as a multiplet, with their specific chemical shifts and coupling patterns depending on the electronic effects of the substituents.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

• δ (ppm) ~38: The carbon atoms of the two methyl groups.

• δ (ppm) ~115-150: The six carbon atoms of the benzene ring, with their specific chemical shifts influenced by the attached functional groups.

IR (Infrared) Spectroscopy

• ~3400-3300 cm⁻¹: N-H stretching vibrations of the primary amine.

• ~1600 cm⁻¹: N-H bending vibration of the primary amine.

• ~1350 and ~1160 cm⁻¹: Asymmetric and symmetric SO₂ stretching vibrations of the sulfonamide group.

• ~800-700 cm⁻¹: C-Cl stretching vibration.

Mass Spectrometry (MS)

• [M]⁺: The molecular ion peak would be expected at m/z 234, with a characteristic isotopic pattern for the presence of one chlorine atom ([M+2]⁺ at m/z 236 with approximately one-third the intensity of the M⁺ peak).

• Fragmentation: Common fragmentation patterns would involve the loss of SO₂ (m/z 64) and cleavage of the C-S and S-N bonds.

Conclusion and Future Outlook

3-amino-4-chloro-N,N-dimethylbenzenesulfonamide stands as a testament to the enduring legacy of sulfonamide chemistry. While its own history of discovery is not prominently documented, its value as a synthetic intermediate is clear. The presence of multiple reactive sites on a stable benzenesulfonamide core makes it a versatile tool for chemists in both the pharmaceutical and dye industries.

Future research into this compound could focus on the development and optimization of its synthesis to improve yield and reduce environmental impact. Furthermore, the exploration of its use in the creation of novel compounds with specific biological activities or unique coloristic properties remains a promising avenue for investigation. As the demand for new drugs and advanced materials continues to grow, the role of such fundamental building blocks will undoubtedly remain critical. This guide serves as a foundational resource for researchers looking to unlock the full potential of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

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• 3-amino-4-chloro-n,n-diethyl-benzene Sulfonamide - Cas No: 71794-12-2 at Best Price in Mumbai | National Analytical Corporation - Chemical Division - Tradeindia. (n.d.). Retrieved January 25, 2026, from [Link]

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• The current dye intermediate market - A cautionary tale and detective story; characterization and unambiguous synthesis of 5-amino-4-chloro-2,7-dimethyl-1H-benzimidazole | Request PDF - ResearchGate. (n.d.). Retrieved January 25, 2026, from [Link]

• FR2763331A1 - PROCESS FOR THE SYNTHESIS OF SULFONIMIDES AND THEIR SALTS - Google Patents. (n.d.).

• Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures - MDPI. (n.d.). Retrieved January 25, 2026, from [Link]

• Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures - PubMed. (n.d.). Retrieved January 25, 2026, from [Link]

• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO | Organic Letters - ACS Publications. (n.d.). Retrieved January 25, 2026, from [Link]

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The Emerging Potential of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide Derivatives: A Technical Guide for Drug Discovery Professionals

Foreword: Unveiling a Privileged Scaffold

In the landscape of medicinal chemistry, the benzenesulfonamide moiety stands as a cornerstone scaffold, integral to the development of a multitude of therapeutic agents. Its remarkable versatility and favorable pharmacological profile have propelled its derivatives to the forefront of drug discovery across diverse disease areas. This technical guide delves into a specific, yet highly promising, subclass: 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide and its analogs. While direct, extensive research on this particular molecule is nascent, this paper will synthesize existing knowledge on closely related structures to provide a comprehensive and forward-looking perspective for researchers, scientists, and drug development professionals. By examining the synthesis, physicochemical properties, and biological activities of analogous compounds, we aim to illuminate the therapeutic potential and guide future research endeavors centered on this intriguing chemical scaffold.

The Core Moiety: Physicochemical and Structural Insights

3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, identified by its CAS number 100313-81-3, possesses a unique substitution pattern on the benzene ring that imparts specific electronic and steric properties crucial for its potential biological interactions.[1] The presence of an amino group at the 3-position, a chloro group at the 4-position, and a dimethylated sulfonamide group at the 1-position creates a distinct chemical entity with predictable, yet largely unexplored, reactivity and bioactivity.

Property	Value	Source
Molecular Formula	C₈H₁₁ClN₂O₂S	[1]
Molecular Weight	234.70 g/mol	[1]
IUPAC Name	3-amino-4-chloro-N,N-dimethylbenzenesulfonamide	[1]
Physical Form	Solid
Purity	95%
Storage Temperature	Keep in dark place, inert atmosphere, store in freezer, under -20°C

Table 1: Physicochemical Properties of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

The diethyl analog, 3-amino-4-chloro-N,N-diethyl-benzenesulfonamide, is described as a white to off-white crystalline powder with a melting point between 155-158°C. It exhibits good solubility in DMSO and partial solubility in methanol and chloroform. This information provides a valuable reference for the handling and formulation of the dimethyl analog.

Synthetic Pathways: A Strategic Approach to Derivatization

Proposed Synthetic Workflow:

This multi-step synthesis offers a logical and adaptable framework for producing the target compound and its analogs.

Caption: Proposed synthetic route for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Detailed Experimental Protocol (Hypothetical):

Step 1: Synthesis of 3-Nitro-4-chlorobenzenesulfonyl Chloride

• To a stirred solution of 3-nitro-4-chlorobenzoic acid in a suitable inert solvent (e.g., dichloromethane), add chlorosulfonic acid dropwise at 0°C.

• Allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC).

• Carefully quench the reaction by pouring it onto ice.

• Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 3-nitro-4-chlorobenzenesulfonyl chloride.

Step 2: Synthesis of 3-Nitro-4-chloro-N,N-dimethylbenzenesulfonamide

• Dissolve the crude 3-nitro-4-chlorobenzenesulfonyl chloride in a suitable solvent (e.g., THF).

• Cool the solution to 0°C and add a solution of dimethylamine in THF dropwise.

• Stir the reaction mixture at room temperature for several hours.

• After completion, remove the solvent under reduced pressure and purify the residue by column chromatography to obtain 3-nitro-4-chloro-N,N-dimethylbenzenesulfonamide.

Step 3: Synthesis of 3-Amino-4-chloro-N,N-dimethylbenzenesulfonamide

• Dissolve 3-nitro-4-chloro-N,N-dimethylbenzenesulfonamide in a suitable solvent (e.g., ethanol or acetic acid).

• Add a reducing agent, such as iron powder and hydrochloric acid, or perform catalytic hydrogenation using palladium on carbon.

• Heat the reaction mixture at reflux for several hours until the reduction is complete.

• Filter the reaction mixture, neutralize the filtrate, and extract the product with an organic solvent.

• Dry the organic layer and concentrate it to yield the final product, 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. Further purification can be achieved by recrystallization or column chromatography.

Biological Activity and Therapeutic Potential: Insights from Analogs

The true potential of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide and its derivatives lies in their predicted biological activities, which can be inferred from extensive research on structurally similar compounds. A particularly strong parallel can be drawn with derivatives of 3-amino-4-hydroxybenzenesulfonamide, which have been investigated as inhibitors of carbonic anhydrases (CAs).[3][4][5]

Carbonic Anhydrase Inhibition: A Promising Avenue

Carbonic anhydrases are a family of metalloenzymes that play a crucial role in various physiological processes. Their inhibition has been a successful strategy for the treatment of several diseases, including glaucoma, epilepsy, and certain types of cancer.[6] The sulfonamide group is a well-established zinc-binding group, a key feature for potent CA inhibitors.

Research on 3-amino-4-hydroxybenzenesulfonamide derivatives has demonstrated that modifications at the 3-amino position can significantly influence their inhibitory potency and selectivity against different CA isoforms.[3][5] For instance, the synthesis of Schiff bases, aminoketones, and imidazole derivatives from 3-amino-4-hydroxybenzenesulfonamide has yielded compounds with varying affinities for different CA isoenzymes.[3][5] This suggests that the 3-amino group of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is a prime site for chemical modification to develop potent and selective CA inhibitors.

Caption: Structure-Activity Relationship (SAR) logic for derivatization.

Structure-Activity Relationship (SAR) Considerations:

Based on the study of 3-amino-4-hydroxybenzenesulfonamide derivatives, the following SAR insights can be extrapolated to the 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide scaffold:

• The N,N-dimethylsulfonamide group is expected to maintain the crucial interaction with the zinc ion in the active site of carbonic anhydrases.

• The 3-amino group serves as a key handle for introducing a wide variety of substituents. The nature and size of these substituents will likely dictate the selectivity towards different CA isoforms by interacting with the variable amino acid residues lining the active site cavity.

• The 4-chloro substituent contributes to the overall electronic properties of the benzene ring and can influence binding affinity. Studies on other chlorinated benzenesulfonamides suggest that the presence of chlorine can enhance binding to certain CA isoenzymes.[3]

Analytical Characterization: Ensuring Purity and Identity

The unambiguous characterization of newly synthesized 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide derivatives is paramount for reliable biological evaluation. A combination of spectroscopic and chromatographic techniques should be employed.

Analytical Technique	Expected Observations
¹H NMR Spectroscopy	Distinct signals for the aromatic protons, the N,N-dimethyl protons (a singlet), and the protons of any substituents on the 3-amino group.
¹³C NMR Spectroscopy	Characteristic peaks for the aromatic carbons, the sulfonamide-bearing carbon, and the carbons of the N,N-dimethyl groups.
Infrared (IR) Spectroscopy	Characteristic absorption bands for the N-H stretching of the amino group, S=O stretching of the sulfonamide, and C-Cl stretching.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the calculated molecular weight of the compound, along with characteristic fragmentation patterns.
High-Performance Liquid Chromatography (HPLC)	To determine the purity of the synthesized compounds.

Table 2: Key Analytical Techniques for Characterization.

A detailed spectroscopic analysis, similar to that performed for other novel sulfonamide derivatives, will be essential to confirm the structure of the synthesized compounds.[7][8]

Future Directions and Conclusion

The 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide scaffold represents a largely untapped resource for the discovery of novel therapeutic agents. The synthetic accessibility and the potential for diverse functionalization at the 3-amino position make it an attractive starting point for the development of compound libraries.

Key areas for future research include:

• Development and optimization of a robust synthetic protocol for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide and its analogs.

• Systematic derivatization of the 3-amino group to explore the structure-activity relationships for carbonic anhydrase inhibition and other potential biological targets.

• Comprehensive biological screening of the synthesized compounds against a panel of carbonic anhydrase isoforms and other relevant targets to identify lead compounds.

• In-depth investigation of the mechanism of action of the most promising candidates.

References

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• CN105936625A - Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide.

• Roman, G. (n.d.). NOVEL AMINOBENZENESULFONAMIDES AS POTENTIAL INHIBITORS OF CARBONIC ANHYDRASES. Revue Roumaine de Chimie. [Link]

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• (2025). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. PubMed. [Link]

• (2022). Synthesis, spectroscopic analysis and crystal structure of (N-{2-[(2-aminoethyl)amino]ethyl}-4′-methyl-[1,1′-biphenyl]-4-sulfonamidato)tricarbonylrhenium(I). PubMed Central. [Link]

• (2025). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. NIH. [Link]

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• Angeli, A., et al. (2024). Sulfonamide-Based Inhibition of the β-Carbonic Anhydrase from A. baumannii, a Multidrug-Resistant Bacterium. MDPI. [Link]

• (2019). New 1,3,5-Triazine Derivatives Incorporating Aminobenzenesulfonamide, Aminoalcohol, Piperazine, Chalcone or Stilbene Structural Motifs and Evaluation of Their Antioxidative Activity. MDPI. [Link]

• (2024). Selective N-Alkylation of Aminobenzenesulfonamides with Alcohols for the Synthesis of Amino-(N-alkyl)benzenesulfonamides Catalyzed by a Metal-Ligand Bifunctional Ruthenium Catalyst. PubMed. [Link]

• (2023). A Theoretical and Spectroscopic Conformational Study of 3-Aminothiolane-3-Carboxylic Acid Dipeptide Derivatives. MDPI. [Link]

• (1995). Synthesis and biological evaluation of substituted benzenesulfonamides as novel potent membrane-bound phospholipase A2 inhibitors. PubMed. [Link]

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Technical Guide: A Prospective Target Deconvolution Strategy for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

Abstract

This guide outlines a comprehensive, multi-pronged strategy for the identification and validation of molecular targets for the novel compound 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. Given the absence of established biological activity for this molecule, this document serves as a prospective framework for researchers in drug discovery and chemical biology. We detail an integrated workflow that begins with in silico analysis based on the compound's structural features, leading to hypothesis-driven experimental validation. The narrative emphasizes the causal logic behind methodological choices, from broad computational screening to high-fidelity biophysical and cellular assays. Detailed, self-validating protocols for key techniques such as Differential Scanning Fluorimetry (DSF) and Surface Plasmon Resonance (SPR) are provided, ensuring scientific rigor. This guide is designed to equip drug development professionals with a robust roadmap for elucidating the mechanism of action for uncharacterized small molecules.

Introduction to the Candidate Compound

Chemical Identity and Structural Rationale

The subject of this investigation is 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide (CAS: 100313-81-3).[1] Its structure is characterized by a core benzenesulfonamide scaffold, a well-established pharmacophore.

• Molecular Formula: C₈H₁₁ClN₂O₂S[1]

• Molecular Weight: 234.71 g/mol

• Structure:

  (Image Source: PubChem CID 3834285)

The sulfonamide functional group is present in a wide array of therapeutic agents, known to target enzymes such as carbonic anhydrases, cyclooxygenases, and bacterial dihydropteroate synthase.[2][3] This history provides a logical starting point for generating initial hypotheses about its potential biological targets. The specific substitution pattern—an amino group at position 3, a chlorine atom at position 4, and an N,N-dimethylated sulfonamide—will critically influence its steric and electronic properties, thereby defining its target specificity and pharmacological profile.

The Imperative for Target Deconvolution

Identifying the molecular targets of a novel compound is the foundational step in drug discovery. It transforms a bioactive "hit" from a phenotypic screen into a validated "lead" with a known mechanism of action. This process, known as target deconvolution or identification, is critical for understanding efficacy, predicting potential toxicities, and enabling rational lead optimization. The strategy outlined herein is designed to systematically narrow the vast landscape of the human proteome to a small number of high-confidence candidate targets.

Integrated Target Identification Workflow

Our approach synergizes computational prediction with empirical validation. This iterative process ensures that resources are directed efficiently, with computational methods generating a manageable list of putative targets that are then triaged through progressively higher-resolution experimental assays.

Figure 1: Integrated workflow for target deconvolution.

Phase 1: In Silico Target Prediction

The initial phase leverages computational methods to generate a data-driven, rank-ordered list of potential protein targets.[4][5] This approach is cost-effective and rapidly narrows the search space.

Methodologies

• Ligand-Based Similarity Searching: The compound's structure (represented as a SMILES string: CN(C)S(=O)(=O)C1=CC(=C(C=C1)Cl)N[1]) will be used to query chemical databases (e.g., ChEMBL, PubChem). The underlying principle, the Similar Property Principle, posits that structurally similar molecules are likely to have similar biological activities. This search identifies known drugs or probes with high structural similarity, and their established targets become primary candidates for our compound.

• Structure-Based Reverse Docking: A library of protein crystal structures representing diverse target classes (kinases, GPCRs, proteases, etc.) is assembled. The 3D conformer of our compound is computationally docked against the binding sites of these proteins. Targets are ranked based on predicted binding affinity (docking score), providing hypotheses for direct physical interaction.

Predicted Target Prioritization

The output of these methods will be a list of putative targets. This list will be consolidated and prioritized based on converging evidence (e.g., a target predicted by both similarity searching and reverse docking) and biological plausibility.

Hypothetical Target Class	Rationale / In Silico Method	Representative Example(s)	Confidence Score (1-5)
Carbonic Anhydrases	Strong precedent for sulfonamide scaffold	Carbonic Anhydrase II, IX	5
Cyclooxygenase (COX)	Known target class for celecoxib-like sulfonamides	COX-2	3
Kinases	Frequent off-targets for aromatic compounds	CDK9, Src family kinases	2
Dihydropteroate Synthase	Classic target for antibacterial sulfa drugs	E. coli DHPS (if antibacterial activity is observed)	4 (context-dependent)

Phase 2: Experimental Target Validation

This phase uses direct, empirical methods to confirm the predictions generated in silico. The goal is to provide definitive evidence of a physical interaction between the compound and its putative target protein(s).

Biophysical Assays for Direct Target Engagement

Biophysical methods detect the direct binding of a ligand to a purified protein. They are essential for validating computational hits and serve as a primary screen for target engagement.

Causality: The binding of a ligand typically stabilizes the three-dimensional structure of a protein. This stabilization results in an increase in the protein's melting temperature (Tₘ).[7][8] DSF measures this change, providing direct evidence of target engagement in a high-throughput format.[9]

Detailed Protocol: DSF for Target Validation

• Reagent Preparation:

  • Protein Stock: Prepare purified candidate protein (e.g., Carbonic Anhydrase II) at 2 mg/mL in a suitable buffer (e.g., 25 mM Tris-HCl pH 8.0, 150 mM NaCl). Purity should be >95%.

  • Compound Stock: Prepare a 10 mM stock of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide in 100% DMSO.

  • Dye Stock: Use a 5000X stock of a hydrophobic fluorescent dye (e.g., SYPRO Orange).

• Assay Plate Setup (384-well format):

  • Prepare the final assay buffer.

  • In each well, mix the protein and dye to final concentrations of 2 µM and 5X, respectively.[10]

  • Add the test compound to a final concentration of 10 µM (final DMSO concentration ≤ 0.5%). Include DMSO-only wells as a negative control and a known binder (if available) as a positive control.

• Data Acquisition:

  • Seal the plate and centrifuge briefly (1000 rpm, 30s).

  • Place the plate in a real-time PCR instrument.

  • Execute a melt-curve program, increasing the temperature from 25°C to 95°C at a rate of 0.05°C/sec.[10] Record fluorescence at each temperature increment.

• Data Analysis:

  • Plot fluorescence intensity versus temperature. The Tₘ is the midpoint of the unfolding transition, typically calculated by fitting the data to a Boltzmann equation or finding the peak of the first derivative.

  • A significant positive shift in Tₘ (ΔTₘ > 2°C) in the presence of the compound compared to the DMSO control is considered a validated hit.

Causality: SPR is a label-free optical technique that measures changes in the refractive index at the surface of a sensor chip.[11] By immobilizing a target protein on the chip and flowing the compound over the surface, one can monitor binding and dissociation in real-time, providing kinetic (kₐ, kₔ) and affinity (K₋) data.[12][13]

Detailed Protocol: SPR for Affinity Determination

• Chip Preparation and Immobilization:

  • Select a suitable sensor chip (e.g., CM5). Activate the carboxymethylated dextran surface using a mixture of EDC/NHS.

  • Immobilize the purified target protein to the surface via amine coupling to a target density of ~8,000-10,000 Response Units (RU).

  • Deactivate any remaining active esters with ethanolamine. A reference flow cell should be prepared similarly but without protein immobilization.

• Binding Analysis:

  • Prepare a dilution series of the compound (e.g., 0.1 µM to 100 µM) in a suitable running buffer (e.g., HBS-EP+).

  • Inject the compound solutions over the target and reference flow cells at a constant flow rate (e.g., 30 µL/min).

  • Record the binding response (in RU) over time, including an association phase and a dissociation phase.

• Data Analysis:

  • Subtract the reference channel signal from the active channel signal to correct for bulk refractive index changes.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate constant (kₐ), dissociation rate constant (kₔ), and the equilibrium dissociation constant (K₋ = kₔ/kₐ). A K₋ in the low micromolar to nanomolar range indicates a strong interaction.

Cellular Target Engagement

While biophysical assays confirm direct binding to a purified protein, it is crucial to demonstrate that this interaction occurs within the complex milieu of a living cell.

Causality: CETSA extends the principle of thermal shift to the cellular environment.[14][15] Intact cells are treated with the compound, heated, and then lysed. Ligand-bound proteins are stabilized against thermal denaturation and remain in the soluble fraction, while unbound proteins denature and aggregate.[16][17] The amount of soluble protein remaining at different temperatures is then quantified.[18]

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Navigating the Synthesis Landscape: A Technical Guide to the Safe Handling of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of the safety and handling protocols for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. As a key intermediate in various synthetic pathways, a comprehensive understanding of its hazard profile and the implementation of robust safety measures are paramount to ensuring a secure research and development environment. This document moves beyond a simple checklist, offering a rationale-driven approach to safety, grounded in the inherent chemical properties of the compound and its structural analogs.

Compound Identification and Hazard Characterization

Chemical Identity:

Identifier	Value
IUPAC Name	3-amino-4-chloro-N,N-dimethylbenzenesulfonamide[1]
CAS Number	100313-81-3[1]
Molecular Formula	C₈H₁₁ClN₂O₂S[1]
Molecular Weight	234.70 g/mol [1]
Physical Form	Solid

GHS Hazard Classification:

Based on available data, 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is classified as follows:

Hazard Class	Hazard Statement	Pictogram
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed[2]	GHS07
Skin Irritation (Category 2)	H315: Causes skin irritation[2]	GHS07
Eye Irritation (Category 2A)	H319: Causes serious eye irritation[2]	GHS07
Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System	H335: May cause respiratory irritation[2]	GHS07

The GHS pictogram associated with this compound is the exclamation mark (GHS07), indicating that it can cause less severe health effects.

Exposure Scenarios and Personal Protective Equipment (PPE)

The primary routes of exposure are inhalation of dust particles, skin contact, eye contact, and ingestion. The causality behind the selection of appropriate PPE is directly linked to mitigating these risks.

Core PPE Requirements:

• Respiratory Protection: For operations that may generate dust, such as weighing or transfer of the solid material, a NIOSH-approved respirator mask is crucial to prevent respiratory tract irritation.[3]

• Eye and Face Protection: Chemical safety goggles or glasses with side shields are mandatory to protect against airborne particles and accidental splashes.[3]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat are essential to prevent skin irritation upon contact.[4] For handling larger quantities, a chemically impervious suit and boots may be necessary.[5]

• General Hygiene: Do not eat, drink, or smoke in areas where the compound is handled.[6] Always wash hands thoroughly after handling.[6]

Safe Handling and Storage Protocols

Adherence to meticulous handling and storage procedures is a self-validating system for minimizing exposure and maintaining the integrity of the compound.

Handling:

• Ventilation: All handling of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust.

• Avoiding Dust Formation: Care should be taken to avoid the generation of dust during handling.

• Personal Contact: Avoid all personal contact with the substance, including inhalation of dust and contact with skin and eyes.[6]

Storage:

• Container: Store in a tightly sealed container to prevent contamination and exposure to moisture.

• Conditions: The storage area should be cool, dry, and well-ventilated, away from direct sunlight.

• Incompatible Materials: Avoid contact with strong oxidizing agents. While specific reactivity data for this compound is limited, related sulfonamides can react with oxidizing agents.[6]

Emergency Procedures: A Proactive Approach

Preparedness for accidental exposure or release is a critical component of a comprehensive safety protocol.

First-Aid Measures:

Exposure Route	First-Aid Protocol
Inhalation	Remove the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[7]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water. Seek medical attention if irritation persists.[8]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2]

Accidental Release Measures:

In the event of a spill, the primary objective is to contain the material and prevent its spread.

• Evacuate: Evacuate unnecessary personnel from the area.

• Ventilate: Ensure adequate ventilation.

• Containment: Wear appropriate PPE and prevent further dust dispersal.

• Cleanup: Carefully sweep or vacuum the spilled solid material. Place the collected material into a suitable, labeled container for disposal.

• Decontamination: Clean the spill area thoroughly.

Toxicological and Reactivity Profile

Toxicological Information (based on analogous compounds):

• Sulfonamides as a class can cause a range of hypersensitivity reactions.[9]

• Overdose of some sulfonamides has been reported to lead to methemoglobinemia.[9]

Reactivity Data:

• Chemical Stability: The compound is expected to be stable under recommended storage conditions.

• Incompatible Materials: Strong oxidizing agents.

• Hazardous Decomposition Products: Upon combustion, it may produce toxic fumes of carbon oxides, nitrogen oxides, sulfur oxides, and hydrogen chloride.

Conclusion: A Culture of Safety

The safe and effective use of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide in a research and development setting is predicated on a foundational understanding of its potential hazards and the diligent application of the handling protocols outlined in this guide. By fostering a proactive culture of safety that emphasizes risk assessment, proper use of personal protective equipment, and preparedness for emergencies, researchers can confidently advance their scientific endeavors while ensuring the well-being of all laboratory personnel.

References

• Chemical Safety: Personal Protective Equipment. (n.d.). Retrieved from [Link]

• PubChem. (n.d.). 3-Amino-4-chloro-N-phenylbenzenesulfonamide. Retrieved from [Link]

• The Chlorine Institute. (n.d.). Chlorine Response / CHLOREP. Retrieved from [Link]

• PubChem. (n.d.). 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. Retrieved from [Link]

• National Academies of Sciences, Engineering, and Medicine. (1995). 4. Solvent Toxicology. In Gulf War and Health: Volume 2: Insecticides and Solvents. Washington, DC: The National Academies Press. Retrieved from [Link]

• Storemasta. (2025-07-02). Examples of PPE for Various Dangerous Goods Classes. Retrieved from [Link]

• Hazmat School. (2022-12-07). 5 Types of PPE for Hazardous Chemicals. Retrieved from [Link]

• Google Patents. (n.d.). CN105936625A - Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide.

• Bernardo Ecenarro. (n.d.). Recommended PPE to handle chemicals. Retrieved from [Link]

• Healthy Bean. (2023-04-12). PPE for Chemical Handling: A Quick Guide. Retrieved from [Link]

• gfrs. (n.d.). 3-AMINO-4-CHLORO-N-PHENYLBENZENESULFONAMIDE. Retrieved from [Link]

• PubChem. (n.d.). N-(3-chloro-4-fluorophenyl)-4-fluoro-3,5-dimethylbenzenesulfonamide. Retrieved from [Link]

• Haz-Map. (n.d.). 4-Chloro-3-nitrobenzenesulfonamide. Retrieved from [Link]

• Cole-Parmer. (n.d.). Chemical Compatibility Chart. Retrieved from [Link]

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• 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
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• 9. 4-Chloro-3-nitrobenzenesulfonamide - Hazardous Agents | Haz-Map [haz-map.com]

An In-Depth Technical Guide to the Solubility of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Foreword

The journey of a drug candidate from a laboratory curiosity to a therapeutic reality is paved with a series of critical physicochemical evaluations. Among these, solubility stands as a paramount gatekeeper, profoundly influencing bioavailability, formulation strategies, and ultimately, clinical efficacy. This guide is dedicated to a comprehensive exploration of the solubility of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide , a sulfonamide derivative with potential applications in medicinal chemistry. As a Senior Application Scientist, my objective is to provide not just data, but a deeper, mechanistic understanding of the factors governing its solubility, grounded in established scientific principles and practical experimental methodologies. This document is structured to empower researchers with the knowledge to anticipate, measure, and modulate the solubility of this and structurally related compounds, thereby accelerating the drug development process.

Physicochemical Properties: The Foundation of Solubility

Before delving into solubility data, it is imperative to understand the intrinsic physicochemical properties of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, as these molecular characteristics are the primary determinants of its behavior in various solvents.

Table 1: Physicochemical Properties of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

Property	Value	Source
IUPAC Name	3-amino-4-chloro-N,N-dimethylbenzenesulfonamide	PubChem[1]
CAS Number	100313-81-3	PubChem[1]
Molecular Formula	C₈H₁₁ClN₂O₂S	PubChem[1]
Molecular Weight	234.70 g/mol	PubChem[1]
Appearance	Solid (predicted)
XLogP3	1.4	PubChem[1]
Hydrogen Bond Donors	1	PubChem[1]
Hydrogen Bond Acceptors	4	PubChem[1]

The molecule possesses both hydrogen bond donor (the amino group) and acceptor (sulfonyl and amino groups) sites, suggesting the potential for interactions with protic solvents. The positive XLogP3 value indicates a degree of lipophilicity, suggesting that solubility in organic solvents is likely.

Structure-Solubility Relationship: A Molecular Tug-of-War

The solubility of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is a direct consequence of the interplay between its constituent functional groups and their interactions with the solvent.

• The Sulfonamide Moiety : This functional group is a cornerstone of many pharmaceutical compounds and is known for its ability to engage in hydrogen bonding.[2] Its presence generally enhances aqueous solubility compared to a non-substituted benzene ring.

• The Aromatic Ring : The benzene ring is inherently hydrophobic and will contribute to the compound's solubility in non-polar organic solvents.

• The Amino Group (-NH₂) : As a primary amine, this group can act as both a hydrogen bond donor and acceptor, which can enhance solubility in protic solvents like water and alcohols. Its basic nature also means that the compound's solubility will be pH-dependent.

• The Chloro Group (-Cl) : The chloro substituent is an electron-withdrawing group that can influence the electronic distribution of the aromatic ring. While it increases the molecular weight and volume, which can decrease solubility, its impact on crystal lattice energy and specific solvent interactions can be complex.

• The N,N-dimethyl Group : The two methyl groups on the sulfonamide nitrogen increase the lipophilicity of the molecule. This substitution also removes the potential for the sulfonamide nitrogen to act as a hydrogen bond donor, which can decrease solubility in protic solvents compared to an unsubstituted sulfonamide.

Predicted and Experimental Solubility Profile

A closely related compound, 4-amino-N,N-dimethylbenzenesulfonamide , has a reported solubility of 95.9 mmol/dm³ in chloroform at 37°C .[3] This provides a valuable quantitative anchor point for a lipophilic, non-polar solvent.

For a qualitative understanding, a supplier of the related compound 3-Amino-4-chloro-n,n-diethyl-benzene sulfonamide describes it as having excellent solubility in DMSO and partial solubility in methanol and chloroform.[4] Another patent for a different, but related, sulfonamide derivative notes it is slightly soluble in water and soluble in most organic solvents like dichloromethane and benzene.

Table 2: Estimated and Qualitative Solubility of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

Solvent	Predicted/Qualitative Solubility	Rationale
Water	Low to Moderate	The presence of polar amino and sulfonamide groups is countered by the hydrophobic benzene ring, chloro, and dimethylamino groups. Solubility is expected to be pH-dependent.
Methanol/Ethanol	Moderate to High	These protic solvents can hydrogen bond with the amino and sulfonamide groups.
Dimethyl Sulfoxide (DMSO)	High	DMSO is a strong polar aprotic solvent capable of disrupting crystal lattice forces and solvating the molecule effectively.
N,N-Dimethylformamide (DMF)	High	Similar to DMSO, DMF is a polar aprotic solvent that is generally a good solvent for sulfonamides.
Acetone	Moderate	As a polar aprotic solvent, it should be a reasonable solvent for this compound.
Acetonitrile	Moderate	A polar aprotic solvent, its solvation capacity will be influenced by the specific interactions with the solute.
Dichloromethane (DCM)	Moderate to High	The lipophilic nature of the molecule suggests good solubility in this chlorinated solvent.
Chloroform	Moderate to High	Based on data for a similar compound, good solubility is expected.
Hexane/Heptane	Low	The polarity of the amino and sulfonamide groups will limit solubility in non-polar aliphatic solvents.

Factors Influencing Solubility: A Deeper Dive

The Critical Role of pH

The presence of the basic amino group makes the aqueous solubility of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide highly dependent on pH. In acidic conditions, the amino group will be protonated, forming a cationic species. This increase in polarity will significantly enhance aqueous solubility. Conversely, in neutral or basic conditions, the compound will be in its less soluble, neutral form. This pH-dependent solubility is a critical consideration for oral drug formulation, as the pH varies significantly throughout the gastrointestinal tract. Studies on sulfonamides have shown that decreasing pH values lead to increased sorption, which is relevant for environmental fate and transport.[5]

The Influence of Temperature

The dissolution of a solid in a liquid is typically an endothermic process, meaning that solubility generally increases with temperature. This relationship can be described by the van't Hoff equation. For formulation development and crystallization processes, understanding the temperature-solubility profile is essential for controlling the concentration and preventing unwanted precipitation.

Experimental Determination of Solubility: A Practical Guide

Accurate and reproducible solubility data is the bedrock of successful drug development. The isothermal shake-flask method is the gold standard for determining equilibrium solubility.

Isothermal Shake-Flask Method: Protocol

This method involves equilibrating an excess of the solid compound with the solvent of interest at a constant temperature until the solution is saturated.

Diagram 1: Isothermal Shake-Flask Solubility Determination Workflow

Caption: Workflow for determining solubility via the isothermal shake-flask method.

Causality Behind Experimental Choices:

• Excess Solid: The use of an excess of the solid is crucial to ensure that the solution reaches thermodynamic equilibrium, meaning it is truly saturated.

• Constant Temperature: Solubility is temperature-dependent, so maintaining a constant temperature is essential for obtaining accurate and reproducible results.

• Agitation: Continuous agitation ensures that the solvent is constantly in contact with the solid, facilitating the dissolution process and reducing the time to reach equilibrium.

• Filtration: Filtering the supernatant is a critical step to remove any undissolved solid particles that would otherwise lead to an overestimation of the solubility. The filter material should be chosen to be compatible with the solvent and not bind the solute.

• Validated Analytical Method: A specific and validated analytical method, such as High-Performance Liquid Chromatography (HPLC), is necessary for the accurate quantification of the dissolved solute.

Analytical Quantification: HPLC Method Development

A reverse-phase HPLC (RP-HPLC) method with UV detection is a common and reliable technique for quantifying sulfonamides.

Table 3: Example HPLC Parameters for Sulfonamide Quantification

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	A standard non-polar stationary phase for good retention of moderately polar compounds.
Mobile Phase	Acetonitrile:Water (with 0.1% formic acid) gradient	A common mobile phase for sulfonamides. The formic acid helps to improve peak shape and ensure consistent ionization. A gradient elution may be necessary to separate the analyte from any impurities.
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID column.
Injection Volume	10 µL	A standard injection volume to ensure good peak shape and sensitivity.
Column Temperature	30°C	Maintaining a constant column temperature ensures reproducible retention times.
Detection	UV at 270 nm	The aromatic ring of the sulfonamide will have a strong UV absorbance, providing good sensitivity. The optimal wavelength should be determined by running a UV scan.

Computational Approaches to Solubility Prediction

In the early stages of drug discovery, when the physical compound may not be available in sufficient quantities for experimental testing, computational models can provide valuable estimates of solubility. Quantitative Structure-Activity Relationship (QSAR) models are a prominent example.[6] These models use a set of calculated molecular descriptors to predict a compound's properties, including solubility. While these models are predictive and not a substitute for experimental data, they can be invaluable for prioritizing compounds for synthesis and further testing.

Diagram 2: QSAR Modeling Workflow for Solubility Prediction

Caption: A simplified workflow for predicting solubility using a QSAR model.

Conclusion and Future Directions

The solubility of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is a multifaceted property governed by a delicate balance of its structural features and the nature of the surrounding solvent. While a complete experimental dataset is yet to be published, a combination of data from analogous compounds, theoretical considerations, and established experimental protocols provides a robust framework for understanding and predicting its solubility behavior. For researchers in drug development, a thorough characterization of this property is not merely an academic exercise but a critical step toward unlocking the therapeutic potential of this and other novel chemical entities. Future work should focus on generating precise, temperature-controlled solubility data in a comprehensive range of pharmaceutically relevant solvents and buffered aqueous solutions to provide a definitive reference for formulation scientists.

References

• PubChem. 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. National Center for Biotechnology Information. [Link]

• National Analytical Corporation. 3-Amino-4-chloro-n,n-diethyl-benzene sulfonamide. [Link]

• MDPI. Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. [Link]

• ResearchGate. Predicting Sulfanilamide Solubility in Mixed Solvents: A Comparative Analysis of Computational Models. [Link]

• ResearchGate. Effect of pH and soil structure on transport of sulfonamide antibiotics in agricultural soils. [Link]

• IUPAC-NIST Solubility Data Series. Benzenesulfonamide, 4-amino-N,N-dimethyl- with Methane, trichloro-.

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• 4. N,N-Dimethylbenzenesulfonamide | C8H11NO2S | CID 84423 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Computational prediction of drug solubility in water-based systems: Qualitative and quantitative approaches used in the current drug discovery and development setting - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the laboratory-scale synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, a valuable building block in medicinal chemistry and drug discovery. The protocol herein outlines a robust two-step synthetic pathway, commencing with the chlorosulfonylation of 2-chloronitrobenzene to yield the key intermediate, 4-chloro-3-nitrobenzenesulfonyl chloride. Subsequent amination with dimethylamine, followed by the selective reduction of the nitro group, affords the target compound. This guide offers detailed, step-by-step procedures, including reaction setup, purification techniques, and analytical characterization of the final product. Furthermore, it emphasizes critical safety precautions and provides insights into the rationale behind the chosen experimental conditions, ensuring a reproducible and safe execution of the synthesis.

Introduction

Substituted benzenesulfonamides are a prominent class of compounds in pharmaceutical sciences, exhibiting a wide range of biological activities. The specific substitution pattern of an amino group at the 3-position and a chlorine atom at the 4-position, combined with an N,N-dimethylsulfamoyl moiety, makes 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide a versatile intermediate for the synthesis of novel therapeutic agents. Its structural motifs are found in compounds targeting various enzymes and receptors. This protocol details a reliable method for the preparation of this compound, designed to be accessible to researchers with a foundational knowledge of synthetic organic chemistry.

Synthetic Pathway Overview

The synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is achieved through a two-step process, as illustrated in the workflow diagram below. The initial step involves the electrophilic substitution of 2-chloronitrobenzene with chlorosulfonic acid to produce 4-chloro-3-nitrobenzenesulfonyl chloride. This intermediate is then converted to the final product in a one-pot reaction involving amination with dimethylamine and subsequent reduction of the nitro group.

Diagram 1: Synthetic workflow for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Experimental Protocols

Part 1: Synthesis of 4-chloro-3-nitrobenzenesulfonyl chloride

This procedure is adapted from established methods for the chlorosulfonylation of substituted nitrobenzenes[1][2].

Materials and Equipment:

• 2-Chloronitrobenzene

• Chlorosulfonic acid

• Petroleum ether

• Round-bottom flask with a reflux condenser and a gas outlet

• Heating mantle with a stirrer

• Dropping funnel

• Ice bath

• Buchner funnel and flask

Procedure:

• In a fume hood, equip a dry 250 mL round-bottom flask with a magnetic stirrer, a reflux condenser, and a dropping funnel. Protect the apparatus from moisture with a calcium chloride guard tube.

• Carefully add 4 equivalents of chlorosulfonic acid to the flask.

• Begin stirring and slowly add 1 equivalent of 2-chloronitrobenzene dropwise from the dropping funnel. An exothermic reaction will occur. Maintain the temperature of the reaction mixture below 20°C using an ice bath during the addition.

• After the addition is complete, slowly heat the reaction mixture to 120°C and maintain this temperature for 4 hours[1]. The reaction should be monitored by TLC (Thin Layer Chromatography).

• After cooling to room temperature, pour the reaction mixture slowly and carefully onto crushed ice with stirring.

• The solid product will precipitate. Collect the crude product by vacuum filtration and wash it with cold water until the filtrate is neutral.

• Recrystallize the crude product from petroleum ether to obtain pure 4-chloro-3-nitrobenzenesulfonyl chloride as a solid[1].

Part 2: Synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

This part of the protocol involves the amination of the sulfonyl chloride followed by the reduction of the nitro group.

Materials and Equipment:

• 4-chloro-3-nitrobenzenesulfonyl chloride

• Dimethylamine (40% aqueous solution or as a solution in THF)

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Sodium hydroxide (NaOH) solution

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 1 equivalent of 4-chloro-3-nitrobenzenesulfonyl chloride in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane in a round-bottom flask.

• Cool the solution in an ice bath and add 2.2 equivalents of dimethylamine solution dropwise with stirring. Allow the reaction to stir at room temperature for 2-3 hours, monitoring the progress by TLC.

• Once the formation of 4-chloro-N,N-dimethyl-3-nitrobenzenesulfonamide is complete, cool the reaction mixture again in an ice bath.

• In a separate flask, prepare a solution of 4-5 equivalents of stannous chloride dihydrate in concentrated hydrochloric acid.

• Slowly add the stannous chloride solution to the reaction mixture containing the nitro-sulfonamide.

• Remove the ice bath and allow the reaction to stir at room temperature. The progress of the reduction can be monitored by TLC until the starting nitro compound is consumed[3][4].

• Once the reaction is complete, carefully neutralize the acidic mixture by the slow addition of a concentrated sodium hydroxide solution until the pH is approximately 8-9. Be cautious as this is an exothermic process.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• The crude 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Characterization of the Final Product

The identity and purity of the synthesized 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide should be confirmed by standard analytical techniques.

Technique	Expected Results
¹H NMR	Aromatic protons will appear as distinct signals in the aromatic region (typically δ 6.5-8.0 ppm). The amino protons will appear as a broad singlet, and the N,N-dimethyl protons will be a singlet in the aliphatic region (typically δ 2.5-3.0 ppm).
¹³C NMR	Aromatic carbons will resonate in the δ 110-150 ppm range. The carbon atoms of the dimethylamino group will appear in the aliphatic region.
IR Spectroscopy	Characteristic peaks for the N-H stretching of the amino group (around 3300-3500 cm⁻¹), S=O stretching of the sulfonamide group (asymmetric and symmetric stretches around 1350-1310 cm⁻¹ and 1170-1140 cm⁻¹, respectively), and C-Cl stretching will be observed[5][6].
Mass Spectrometry	The mass spectrum will show the molecular ion peak [M]⁺ or the protonated molecular ion peak [M+H]⁺ corresponding to the molecular weight of the compound. Fragmentation patterns characteristic of sulfonamides may also be observed[7][8][9].
Melting Point	A sharp melting point range should be obtained for the pure crystalline solid.

Safety Precautions

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves when handling the chemicals mentioned in this protocol.

Chemical Hazards:

• Chlorosulfonic acid: Extremely corrosive and reacts violently with water, releasing toxic hydrogen chloride gas. Handle only in a well-ventilated fume hood.

• 4-chloro-3-nitrobenzenesulfonyl chloride: Corrosive and moisture-sensitive. May release toxic gases upon hydrolysis. Handle with care in a dry environment[10][11].

• Stannous chloride and Hydrochloric acid: Corrosive and can cause severe burns. Handle with appropriate care.

• Nitroaromatic compounds: Can be toxic and are often skin irritants. Avoid inhalation and skin contact.

Waste Disposal: All chemical waste should be disposed of according to institutional and local environmental regulations.

References

• Synthesis of 4-chloro-3-nitrobenzene sulfonyl chloride with higher purity. (n.d.).
• Synthesis of 4-Chloro-3-nitrobenzenesulfonyl chloride. (n.d.). ChemicalBook.
• Benzenesulfonyl chloride. (n.d.). Organic Syntheses.
• Infrared and NMR Spectra of Arylsulphonamides, 4-X-C6H4SO2NH2 and i-X, j-YC 6H3SO2NH2 (X¼H; CH3; C2H5; F; Cl; Br; I or NO2 and. (n.d.).
• Explain with equations how methylamine, N, N - dimethylamine and N, N, N - trimethylamine react with benzenesulphonyl chloride and how this reaction is useful to separ
• Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. (2025, August 6).
• US Patent for Preparation of 4-chloro-3-nitrobenzene sulfonyl chloride. (n.d.).
• Infrared Spectra of Sulfonamide Derivatives. I.
• What groups can be reduced by Sn/HCl? (2025, March 16). Chemistry Stack Exchange.
• Amine synthesis by nitro compound reduction. (n.d.). Organic Chemistry Portal.
• Determination of sulfonamides by liquid chromatography, ultraviolet diode array detection and ion-spray tandem mass spectrometry with application to cultured salmon flesh. (n.d.). PubMed.
• What is the procedure of the reduction from NO2 to NH2 using Sn or SnCl2? (2019, February 10).
• Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. (n.d.).
• SAFETY D
• 4-NITRO BENZENE SULFONYL CHLORIDE CAS No 98-74-8. (n.d.). CDH Fine Chemical.
• SAFETY DATA SHEET. (n.d.). Thermo Fisher Scientific.
• Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. (n.d.). PubMed.
• Characterization of Sulfonamides by Flow Injection and Liquid Chromatography–Electrospray Ionization-Mass Spectrometry after O. (n.d.). Oxford Academic.
• INFRARED SPECTRA OF SULFONAMIDE DERIVATIVES. I.
• Infrared Spectra of Sulfones and Related Compounds. (n.d.). Analytical Chemistry.
• Sulfonamide-Selective Ambient Mass Spectrometry Ion Source Obtained by Modification of an Iron Sheet with a Hydrophilic Molecularly Imprinted Polymer. (n.d.).
• INFRARED SPECTRA SIMULATION FOR SOME SULFONAMIDES BY USING SEMI-EMPIRICAL METHODS. (n.d.). Taylor & Francis Online.
• Reduction of aromatic nitro compounds using Sn and HCl gives:. (2025, July 16). askIITians.
• Reduction of aromatic nitro compounds with SnCl2. (2021, July 20). Reddit.
• Nitro Reduction - Common Conditions. (n.d.). Organic Chemistry Portal.

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• 1. researchgate.net [researchgate.net]
• 2. US2511547A - Preparation of 4-chloro-3-nitrobenzene sulfonyl chloride - Google Patents [patents.google.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. researchgate.net [researchgate.net]
• 5. znaturforsch.com [znaturforsch.com]
• 6. Infrared Spectra of Sulfonamide Derivatives. I. Pyridine, Thiazole, and Pyrimidine Derivatives. [jstage.jst.go.jp]
• 7. Determination of sulfonamides by liquid chromatography, ultraviolet diode array detection and ion-spray tandem mass spectrometry with application to cultured salmon flesh - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. fishersci.com [fishersci.com]

Application Notes and Protocols for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide in Chemical Biology

Introduction: A Versatile Scaffold for Chemical Probe Development

3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is a synthetically tractable small molecule poised for significant applications in chemical biology and drug discovery. Its structure incorporates several key features that make it an attractive starting point for the development of targeted chemical probes and compound libraries. The presence of a primary aromatic amine provides a readily modifiable handle for the introduction of various functional groups, reporter tags, or reactive moieties. The sulfonamide group is a well-established pharmacophore known to interact with a variety of biological targets, most notably carbonic anhydrases.[1] Furthermore, the chloro- and dimethyl-substituents on the benzenesulfonamide core can influence the compound's physicochemical properties, such as solubility and cell permeability, and may contribute to target selectivity.

These application notes will provide a comprehensive guide for researchers and drug development professionals on how to leverage 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide as a versatile scaffold. We will detail its use in the generation of a focused library of potential carbonic anhydrase inhibitors and provide protocols for high-throughput screening and target engagement studies.

Physicochemical Properties

A summary of the key physicochemical properties of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is presented in the table below. These properties are essential for designing experiments, preparing stock solutions, and interpreting biological data.

Property	Value	Source
Molecular Formula	C₈H₁₁ClN₂O₂S
Molecular Weight	234.71 g/mol	[2]
CAS Number	100313-81-3	[2]
Appearance	Solid	[2]
Solubility	Soluble in DMSO and partially soluble in methanol and chloroform.	[3]
Storage Conditions	Store in a cool, dry, dark place under an inert atmosphere, preferably at -20°C.	[2]

Application I: Synthesis of a Focused Library of Carbonic Anhydrase Inhibitor Candidates

The sulfonamide moiety is a privileged scaffold for the inhibition of carbonic anhydrases (CAs), a family of metalloenzymes involved in various physiological processes, including pH regulation, CO₂ transport, and tumorigenesis.[1] The primary amino group of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide serves as a convenient point for chemical diversification to explore the structure-activity relationship (SAR) for CA inhibition.

Rationale for Library Synthesis

The goal of this protocol is to generate a library of N-acylated and N-sulfonylated derivatives of the parent compound. Acylation and sulfonylation of the 3-amino group can introduce a variety of substituents that can interact with different residues in the active site of various CA isoforms, potentially leading to potent and selective inhibitors.

General Workflow for Library Synthesis

Caption: General workflow for the derivatization of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Detailed Protocol for N-Acetylation

This protocol describes a representative acylation reaction. It can be adapted for a wide range of acyl chlorides to generate a diverse library.

Materials:

• 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

• Acetyl chloride

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1 equivalent of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide in anhydrous DCM.

• Addition of Base: Add 1.2 equivalents of triethylamine to the solution and stir for 5 minutes at room temperature.

• Addition of Acylating Agent: Slowly add 1.1 equivalents of acetyl chloride to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Workup:

  • Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure N-acetylated product.

• Characterization: Confirm the structure and purity of the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Application II: High-Throughput Screening (HTS) for Carbonic Anhydrase Inhibition

The synthesized library of derivatives can be screened against a panel of human carbonic anhydrase isoforms to identify potent and selective inhibitors. A common method for HTS of CA inhibitors is a colorimetric assay that measures the esterase activity of the enzyme.

Principle of the Assay

Carbonic anhydrases catalyze the hydrolysis of p-nitrophenyl acetate (pNPA) to p-nitrophenol, which is a yellow-colored product that can be quantified spectrophotometrically at 405 nm. Inhibitors of CA will reduce the rate of this reaction.

HTS Workflow

Caption: High-throughput screening workflow for carbonic anhydrase inhibitors.

Detailed HTS Protocol

Materials:

• Purified human carbonic anhydrase isoforms (e.g., CA I, II, IX, XII)

• Synthesized compound library dissolved in DMSO

• Tris buffer (pH 7.4)

• p-Nitrophenyl acetate (pNPA)

• 384-well microplates

• Multichannel pipette or automated liquid handler

• Microplate reader with absorbance detection at 405 nm

Procedure:

• Compound Plating: Prepare serial dilutions of the synthesized compounds in DMSO in a 384-well plate. A typical starting concentration for screening is 10 µM.

• Enzyme and Compound Addition:

  • Add the appropriate CA isoform diluted in Tris buffer to the wells of a new 384-well plate.

  • Transfer a small volume of the compound solutions from the compound plate to the enzyme plate. Include positive controls (a known CA inhibitor like acetazolamide) and negative controls (DMSO vehicle).

• Incubation: Incubate the plate at room temperature for 15 minutes to allow for compound binding to the enzyme.

• Reaction Initiation: Add pNPA solution to all wells to start the reaction.

• Data Acquisition: Immediately place the plate in a microplate reader and measure the absorbance at 405 nm every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well from the linear portion of the absorbance versus time plot.

  • Calculate the percent inhibition for each compound using the following formula: % Inhibition = [1 - (V₀_compound / V₀_vehicle)] * 100

  • Identify "hits" as compounds that exhibit a certain threshold of inhibition (e.g., >50%).

  • For the hits, determine the IC₅₀ values by performing dose-response experiments.

Application III: Development of an Activity-Based Probe (ABP) for Target Engagement and Visualization

A promising hit from the HTS can be further developed into an activity-based probe (ABP) to confirm target engagement in a cellular context and to visualize the active enzyme. This involves modifying the inhibitor with a reporter tag (e.g., a fluorophore or a biotin) and a reactive group that can covalently bind to the target enzyme.

Rationale for ABP Synthesis

The primary amino group of the parent compound, if not essential for inhibitor binding, can be re-introduced or a different position on the scaffold can be functionalized to attach a linker and a reporter tag. For this example, we will assume a derivative has been identified where the 3-amino position can be modified without losing inhibitory activity.

General Structure of an ABP

Caption: General structure of an activity-based probe.

Protocol for Cellular Target Engagement using a Fluorescent ABP

Materials:

• Fluorescently labeled ABP synthesized from a hit compound

• Cells expressing the target carbonic anhydrase

• Cell culture medium and reagents

• SDS-PAGE reagents and equipment

• In-gel fluorescence scanner

Procedure:

• Cell Treatment:

  • Culture cells to an appropriate density.

  • Treat the cells with varying concentrations of the fluorescent ABP for a defined period.

  • Include a control where cells are pre-incubated with an unlabeled inhibitor to demonstrate competitive binding.

• Cell Lysis:

  • Wash the cells with cold PBS to remove excess probe.

  • Lyse the cells in a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE:

  • Normalize the protein concentrations of the lysates.

  • Separate the proteins by SDS-PAGE.

• In-Gel Fluorescence Scanning:

  • Visualize the fluorescently labeled proteins directly in the gel using an appropriate fluorescence scanner.

  • A fluorescent band at the expected molecular weight of the target CA, which is diminished in the competitively inhibited sample, confirms target engagement.

Conclusion

3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is a valuable and versatile starting material for chemical biology research. Its amenability to chemical modification allows for the rapid generation of compound libraries for screening campaigns. The protocols outlined in these application notes provide a framework for the synthesis of a focused library of carbonic anhydrase inhibitor candidates, their evaluation in a high-throughput screening assay, and the subsequent development of an activity-based probe for target engagement studies. These methodologies can be adapted to explore other biological targets and to develop novel chemical tools for understanding complex biological systems.

References

• Supuran, C. T. (2016). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 15(3), 168-181. [Link]

• PubChem. Compound Summary for CID 3834285, 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. [Link]

• Neres, J., et al. (2020). High-Throughput Phenotypic Screening and Machine Learning Methods Enabled the Selection of Broad-Spectrum Low-Toxicity Antitrypanosomatidic Agents. Journal of Medicinal Chemistry, 63(19), 11047-11063. [Link]

• Škvorcová, A., et al. (2022). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Molecules, 27(13), 4247. [Link]

• Thorne, N., et al. (2012). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. Current Protocols in Chemical Biology, 4(4), 275-296. [Link]

• Parker, C. G., & Cravatt, B. F. (2015). Activity-Based Probes in Pathogenic Bacteria: Investigating Drug Targets and Molecule Specificity. Accounts of Chemical Research, 48(6), 1673-1682. [Link]

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• 1. Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3-Amino-4-chloro-N,N-dimethylbenzenesulfonamide | 100313-81-3 [sigmaaldrich.com]
• 3. 3-Amino-4-chloro-n,n-diethyl-benzene sulfonamide Supplier in Mumbai, 3-Amino-4-chloro-n,n-diethyl-benzene sulfonamide Trader, Maharashtra [chemicalmanufacturers.in]

Application Note & Protocols: Strategic Screening of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide as a Privileged Scaffold for Carbonic Anhydrase Inhibition in Oncology

Introduction: The Rationale for Screening 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

In modern medicinal chemistry, certain molecular frameworks, often termed "privileged structures," demonstrate the ability to bind to multiple, distinct biological targets. The sulfonamide moiety is a quintessential example of such a scaffold, forming the basis of a wide array of therapeutics, including antibacterial, antidiabetic, and anticancer agents.[1][2] This application note focuses on a specific, strategically substituted sulfonamide, 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide (hereafter designated ACDS ), as a high-potential candidate for drug discovery screening campaigns, particularly in oncology.

Our central hypothesis is that the unique combination of structural features within ACDS makes it an ideal starting point for the discovery of potent and selective inhibitors of tumor-associated carbonic anhydrase (CA) isoforms, namely hCA IX and hCA XII.[3][4] This rationale is built upon three pillars:

• The Zinc-Binding Group: The primary sulfonamide group is a well-established and highly effective zinc-binding pharmacophore, crucial for inhibiting metalloenzymes like carbonic anhydrases.[5]

• The Substituted Aromatic Core: The 3-amino and 4-chloro substitutions on the benzene ring are not arbitrary. The amino group provides a critical hydrogen bonding vector, while the chlorine atom can significantly enhance binding affinity through favorable electronic effects and potential halogen bonding—a phenomenon sometimes referred to as the "magic chloro" effect in drug discovery.[6][7]

• The 'Tail' Moiety: The N,N-dimethyl group occupies a region of the CA active site that allows for extensive chemical modification to fine-tune isoform selectivity and optimize pharmacokinetic properties.[4]

This guide provides a comprehensive framework for researchers to unlock the therapeutic potential of ACDS, detailing not just the "how" but the critical "why" behind each step in a robust screening cascade designed to identify novel anticancer agents.

Compound Profile: 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide (ACDS)

Before initiating any screening protocol, a thorough understanding of the test compound's properties is essential for accurate and reproducible results.

Property	Data
Chemical Structure
IUPAC Name	3-amino-4-chloro-N,N-dimethylbenzenesulfonamide
Molecular Formula	C₈H₁₁ClN₂O₂S
Molecular Weight	234.70 g/mol
CAS Number	6373-95-1
Physical Form	White to off-white crystalline powder (inferred from diethyl analog).[8]
Solubility	Excellent solubility in DMSO; partial solubility in methanol (inferred from diethyl analog).[8]
Computed Properties	XLogP3: ~1.5-2.0, H-Bond Donors: 1, H-Bond Acceptors: 4 (estimated from similar structures).[9]
Storage & Stability	Store tightly sealed in a cool, dry, well-ventilated area. Stable for up to 2 years under these conditions.[8]

Target Rationale: Carbonic Anhydrase IX (hCA IX) in the Tumor Microenvironment

Carbonic anhydrases are ubiquitous enzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and protons.[10] While most isoforms are involved in normal physiological processes, hCA IX is highly overexpressed in a wide range of solid tumors and is generally absent in healthy tissues. Its expression is induced by hypoxia (low oxygen), a hallmark of the tumor microenvironment.

By catalyzing CO₂ hydration on the tumor cell surface, hCA IX contributes to the acidification of the extracellular space while maintaining a neutral intracellular pH. This creates a hostile environment for normal cells and the immune system but promotes tumor cell survival, proliferation, and metastasis.[3][4] Therefore, selective inhibition of hCA IX is a highly validated therapeutic strategy to disrupt tumor pH regulation and suppress cancer progression.

Caption: Role of hCA IX in regulating the tumor pH microenvironment.

Integrated Screening Workflow & Protocols

A successful screening campaign requires a multi-stage, logical progression from broad primary screening to specific, cell-based validation. This workflow ensures that resources are focused on the most promising candidates and that the generated data is robust and reliable.

Sources

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• 2. The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review [ajchem-b.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Development of novel amino-benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors: Design, synthesis, anticancer activity assessment, and pharmacokinetic studies using UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structure-based drug discovery of carbonic anhydrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. 3-Amino-4-chloro-n,n-diethyl-benzene sulfonamide Supplier in Mumbai, 3-Amino-4-chloro-n,n-diethyl-benzene sulfonamide Trader, Maharashtra [chemicalmanufacturers.in]
• 9. NCBI - WWW Error Blocked Diagnostic [misuse.ncbi.nlm.nih.gov]
• 10. scbt.com [scbt.com]

Application Notes & Protocols for the Comprehensive Analysis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

Foreword: A Modern Approach to Analytical Characterization

The rigorous analytical characterization of pharmaceutical intermediates, active pharmaceutical ingredients (APIs), and their related substances is the bedrock of drug safety and efficacy. This document provides a comprehensive guide to the analytical techniques for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, a compound of interest in synthetic chemistry and potentially as a process-related impurity in drug substance manufacturing. We move beyond mere procedural lists to explain the underlying scientific rationale for method selection, optimization, and validation, ensuring that the protocols described herein are not only robust but also scientifically sound and defensible.

Compound Profile: Physicochemical Foundation for Method Development

Understanding the inherent physicochemical properties of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is the critical first step in designing effective analytical strategies. These properties dictate the compound's behavior in various analytical systems, from chromatographic retention to mass spectrometric ionization.

Property	Value (Estimated)	Rationale & Analytical Implication
Molecular Formula	C₈H₁₁ClN₂O₂S	Confirmed by Mass Spectrometry.
Molecular Weight	234.71 g/mol	Essential for mass spectrometry and concentration calculations.
XLogP3	1.5 - 2.5	This moderately lipophilic nature suggests good retention on reversed-phase HPLC columns (e.g., C18, C8) and solubility in common organic solvents like acetonitrile and methanol.
Hydrogen Bond Donors	1 (from -NH₂)	The primary amine group can interact with silanols on silica-based columns and is a site for derivatization if needed for GC analysis.
Hydrogen Bond Acceptors	4 (from -O₂S- and -N(CH₃)₂)	These sites influence solubility and chromatographic interactions.
Predicted Solubility	Soluble in DMSO, Methanol, Acetonitrile. Slightly soluble in water.	Dictates the choice of diluents for sample preparation to ensure complete dissolution and avoid precipitation in the analytical system. A related compound is soluble in most organic solvents like dichloromethane[1].
UV Absorption	Aromatic Ring	The benzene ring provides a chromophore, making UV spectrophotometry a suitable detection method for HPLC analysis.

Chromatographic Techniques: The Core of Separation Science

Chromatography is the primary tool for separating the target analyte from impurities, degradation products, and matrix components. The choice between liquid and gas chromatography is dictated by the analyte's volatility and thermal stability.

High-Performance Liquid Chromatography (HPLC) for Purity and Assay

Expertise & Rationale: Reversed-Phase HPLC (RP-HPLC) is the method of choice for non-volatile, polar to moderately non-polar compounds like 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. A C18 stationary phase provides a versatile hydrophobic surface for retention. The mobile phase typically consists of an aqueous buffer and an organic modifier (e.g., acetonitrile or methanol). The inclusion of an acid (e.g., formic acid or phosphoric acid) is crucial; it protonates the primary amine, suppressing its interaction with residual column silanols and resulting in sharp, symmetrical peaks.[2] UV detection is selected due to the inherent chromophore of the benzene ring.

Protocol 1: RP-HPLC Method for Purity and Assay

• Instrumentation:

  • HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program:

    Time (min)	%A	%B
    0.0	90	10
    20.0	10	90
    25.0	10	90
    25.1	90	10

    | 30.0 | 90 | 10 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm (or optimal wavelength determined by UV scan).

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Standard Solution: Accurately weigh ~10 mg of reference standard and dissolve in 10 mL of 50:50 (v/v) Acetonitrile:Water to make a 1 mg/mL stock. Further dilute as needed.

  • Sample Solution: Prepare the sample in the same diluent to a similar target concentration.

• System Suitability Test (SST):

  • Inject the standard solution five times.

  • Acceptance Criteria:

    • Relative Standard Deviation (RSD) of peak area < 2.0%.

    • Tailing Factor (T) for the main peak: 0.8 - 1.5.

    • Theoretical Plates (N) > 2000.

• Analysis & Calculation:

  • Calculate the percentage purity or assay value by comparing the peak area of the analyte in the sample solution to that of the standard solution.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

Expertise & Rationale: Direct GC analysis of sulfonamides can be challenging due to their low volatility and potential for thermal degradation in the hot injector port.[3] Derivatization is often employed to convert the polar N-H group into a more volatile and thermally stable moiety (e.g., by silylation or acylation).[4] GC coupled with a mass spectrometer provides excellent selectivity and sensitivity for identifying and quantifying volatile or semi-volatile impurities that may not be detected by HPLC.

Protocol 2: GC-MS Method for Impurity Analysis (Post-Derivatization)

• Instrumentation:

  • GC system with a split/splitless injector, coupled to a Mass Spectrometer (e.g., single quadrupole or triple quadrupole).

• Derivatization Procedure:

  • Evaporate a known amount of the sample extract to dryness under a gentle stream of nitrogen.

  • Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 100 µL of pyridine (as a catalyst).

  • Seal the vial and heat at 70 °C for 30 minutes. Cool to room temperature before injection.

• GC-MS Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 280 °C.

  • Injection Mode: Splitless (or split, depending on concentration).

  • Oven Temperature Program:

    • Initial: 100 °C, hold for 2 min.

    • Ramp: 15 °C/min to 300 °C.

    • Hold: 5 min at 300 °C.

  • MS Transfer Line Temperature: 290 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 50 - 500 amu (for qualitative screening). For quantitative analysis, use Selected Ion Monitoring (SIM) mode.

• Analysis:

  • Identify impurities by comparing their mass spectra with a reference library (e.g., NIST) and their retention times with derivatized standards, if available.

Advanced Detection: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Expertise & Rationale: For ultimate sensitivity and selectivity, especially in complex matrices or for trace-level quantification, LC-MS/MS is the gold standard.[5][6] By coupling the separation power of HPLC with the dual mass filtering of a triple quadrupole mass spectrometer, this technique can detect the analyte and its impurities at picogram levels. The method relies on Multiple Reaction Monitoring (MRM), where a specific precursor ion is selected, fragmented, and a specific product ion is monitored. This highly specific transition minimizes matrix interference.

Protocol 3: LC-MS/MS Method for Trace Quantification

• Instrumentation:

  • UHPLC/HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Conditions:

  • Use the same column and mobile phases as described in Protocol 1 . A faster gradient may be employed for higher throughput.

• MS/MS Parameter Optimization:

  • Infuse a ~1 µg/mL solution of the reference standard directly into the mass spectrometer to determine the optimal precursor ion (likely [M+H]⁺ in positive ESI mode) and collision energy for the most abundant and specific product ions.

  • Hypothetical MRM Transitions:

    Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
    Analyte	235.0	156.0 (loss of SO₂)	20

    | Analyte (Confirming) | 235.0 | 44.0 (-N(CH₃)₂) | 35 |

• Sample Preparation:

  • Prepare calibration standards and QC samples by spiking known amounts of the analyte into a representative blank matrix.

  • Perform a simple "dilute-and-shoot" or a Solid Phase Extraction (SPE) if sample cleanup is necessary.

• Analysis:

  • Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against concentration.

  • Quantify the analyte in unknown samples using the regression equation from the calibration curve.

Application Workflow: Stability-Indicating Method Development

A critical application in pharmaceutical development is the creation of a stability-indicating analytical method. This is a validated quantitative method that can accurately measure the decrease in the amount of the API due to degradation. The key is to demonstrate that the method can separate the intact analyte from its degradation products.[7]

Forced Degradation Study Rationale: Forced degradation (or stress testing) is performed to intentionally degrade the sample under harsh conditions to generate potential degradation products.[7] This helps to identify the likely degradation pathways and to prove the specificity of the analytical method.[8] The goal is to achieve 5-20% degradation of the active ingredient.[7]

Workflow for Stability-Indicating Method Development

Caption: Key parameters for analytical method validation.

Table of Validation Parameters & Typical Acceptance Criteria

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present (impurities, degradants, matrix).	Peak purity index > 0.999. No interference at the analyte's retention time in blank/placebo.
Linearity	To demonstrate a proportional relationship between analyte concentration and analytical response over a defined range.	Correlation coefficient (r²) ≥ 0.998. Y-intercept should be close to zero.
Range	The interval between the upper and lower concentration of analyte for which the method has been demonstrated to have suitable precision, accuracy, and linearity.	Assay: 80-120% of the test concentration. Impurity: LOQ to 120% of the specification limit.
Accuracy	The closeness of test results to the true value. Assessed by recovery studies on spiked samples.	Recovery of 98.0% - 102.0% for assay. For impurities, recovery depends on the concentration level.
Precision	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Repeatability (Intra-assay): RSD ≤ 2.0%. Intermediate Precision (Inter-assay): RSD ≤ 3.0%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1. Precision (RSD) at LOQ should be ≤ 10%.
Robustness	A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.	The results should remain within system suitability criteria when parameters (e.g., pH, flow rate, column temp) are slightly varied.

References

• Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry. ResearchGate. Available at: [Link]

• Determination of sulfonamide antibiotics and metabolites in liver, muscle and kidney samples by pressurized liquid extraction or ultrasound-assisted extraction followed by liquid chromatography-quadrupole linear ion trap-tandem mass spectrometry (HPLC-QqLIT-MS/MS). PubMed. Available at: [Link]

• Multi-residue analysis of sulfonamide antibiotics in honey samples by on-line solid phase extraction using molecularly imprinted polymers coupled to liquid chromatography-tandem mass spectrometry. Universitat Autònoma de Barcelona Research Portal. Available at: [Link]

• CN105936625A - Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide. Google Patents.

• 3-Amino-4-chloro-N-phenylbenzenesulfonamide | C12H11ClN2O2S | CID 2873180. PubChem. Available at: [Link]

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. Available at: [Link]

• Studies on sulfonamide degradation products. ResearchGate. Available at: [Link]

• Confirmation of multiple sulfonamide residues in bovine milk by gas chromatography-positive chemical ionization mass spectrometry. PubMed. Available at: [Link]

• High-performance liquid chromatographic method for determination of amino acids by precolumn derivatization with 4-chloro-3,5-dinitrobenzotrifluoride. PubMed. Available at: [Link]

• Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Pharmaguideline. Available at: [Link]

• Comparison of chemical and biological degradation of sulfonamides: Solving the mystery of sulfonamide transformation. PubMed. Available at: [Link]

• Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Academia.edu. Available at: [Link]

• Analysis of Genotoxic Impurities like Ethane Sulfonic acid esters in pharmaceutical substance by GC-MS/MS. Shimadzu. Available at: [Link]

• 3-Amino-4-chloro-N-phenylbenzenesulphonamide. SIELC Technologies. Available at: [Link]

• Understanding Impurity Analysis. Cormica. Available at: [Link]

• Analysis of 20 Amino Acids with the Kairos Amino Acid Kit Using UPLC-MS for Biomedical Research. Waters. Available at: [Link]

• KR910003640B1 - Method for preparing 3-amino methanesulfonanilide. Google Patents.

• Guidance for the validation of pharmaceutical quality control analytical methods. NHS. Available at: [Link]

• Computational, Spectral & Single Crystal Studies of 4-chloro-N,Ndiphenylbenzamide. ResearchGate. Available at: [Link]

• 3-Amino-4-chloro-n,n-diethyl-benzene sulfonamide. National Analytical Corporation. Available at: [Link]

• Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. National Institutes of Health. Available at: [Link]

• Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. Available at: [Link]

• Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. MDPI. Available at: [Link]

• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. IVT Network. Available at: [Link]

• Spectroscopic Characterization of 3-Aminoisoxazole, a Prebiotic Precursor of Ribonucleotides. ResearchGate. Available at: [Link]

• A Practical Method for Amino Acid Analysis by LC-MS Using Precolumn Derivatization with Urea. MDPI. Available at: [Link]

• SPECTROSCOPIC, CRYSTAL STRUCTURE, HIRSHFELD SURFACE AND DFT STUDIES OF 2-AMINO-4-CHLOROBENZONITRILE. Malaysian Journal of Analytical Sciences. Available at: [Link]

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• 1. CN105936625A - Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide - Google Patents [patents.google.com]
• 2. 3-Amino-4-chloro-N-phenylbenzenesulphonamide | SIELC Technologies [sielc.com]
• 3. researchgate.net [researchgate.net]
• 4. Confirmation of multiple sulfonamide residues in bovine milk by gas chromatography-positive chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of sulfonamide antibiotics and metabolites in liver, muscle and kidney samples by pressurized liquid extraction or ultrasound-assisted extraction followed by liquid chromatography-quadrupole linear ion trap-tandem mass spectrometry (HPLC-QqLIT-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. portalrecerca.uab.cat [portalrecerca.uab.cat]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. (PDF) Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario [academia.edu]

Application Notes and Protocols for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide in Enzymatic Assays

Introduction: The Scientific Rationale for Investigating 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide as a Carbonic Anhydrase Inhibitor

Carbonic anhydrases (CAs) are a ubiquitous family of zinc-containing metalloenzymes that play a critical role in fundamental physiological processes by catalyzing the reversible hydration of carbon dioxide to bicarbonate and a proton.[1] This reaction is central to pH homeostasis, CO2 transport, and various biosynthetic pathways. The involvement of specific CA isoforms in the pathophysiology of a range of diseases, including glaucoma, epilepsy, and cancer, has established them as significant therapeutic targets.[2]

The primary sulfonamides (R-SO2NH2) are a well-established class of potent carbonic anhydrase inhibitors (CAIs).[3] The inhibitory mechanism of sulfonamides is anchored by the coordination of the deprotonated sulfonamide nitrogen to the zinc ion within the enzyme's active site, mimicking a transition state of the native substrate.[4] The aromatic or heterocyclic scaffold of the sulfonamide derivative further dictates the binding affinity and isoform selectivity through interactions with hydrophilic and hydrophobic residues in the active site cavity.[1][5]

3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is a benzenesulfonamide derivative that, based on its chemical structure, is a compelling candidate for investigation as a carbonic anhydrase inhibitor. The presence of the essential sulfonamide moiety suggests a high probability of interaction with the catalytic zinc ion of carbonic anhydrases. The substituents on the benzene ring, namely the amino and chloro groups, are anticipated to influence its binding affinity and selectivity profile for different CA isoforms.[6][7]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the characterization of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide as a potential carbonic anhydrase inhibitor using a robust and widely adopted in vitro colorimetric assay. The protocols herein are designed to be self-validating, incorporating essential controls and detailed data analysis procedures to ensure the generation of reliable and reproducible results.

Physicochemical Properties of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

A thorough understanding of the physicochemical properties of a test compound is fundamental for accurate and reproducible results in enzymatic assays.

Property	Value	Source
IUPAC Name	3-amino-4-chloro-N,N-dimethylbenzenesulfonamide	PubChem[8]
Molecular Formula	C₈H₁₁ClN₂O₂S	PubChem[8]
Molecular Weight	234.70 g/mol	PubChem[8]
XLogP3	1.4	PubChem[8]
Hydrogen Bond Donor Count	1	PubChem[8]
Hydrogen Bond Acceptor Count	4	PubChem[8]
Solubility	A structurally similar compound, 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide, is slightly soluble in water and soluble in most organic solvents such as dichloromethane and benzene.[9] For the title compound, solubility should be experimentally determined in the desired solvent, such as DMSO, which is an effective solvent for a wide array of organic materials.[10]	Inferred from related compounds and general solvent properties.

Enzymatic Assay: In Vitro Inhibition of Carbonic Anhydrase

The most common method for screening CA inhibitors is a colorimetric assay that measures the esterase activity of carbonic anhydrase.[8][11] In this assay, the enzyme catalyzes the hydrolysis of a colorless substrate, p-nitrophenyl acetate (p-NPA), to a yellow-colored product, p-nitrophenol (p-NP). The rate of p-NP formation, monitored by the increase in absorbance at 405 nm, is proportional to the enzyme's activity.[2] In the presence of an inhibitor like 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, the rate of this reaction will decrease in a dose-dependent manner.

Mechanism of the Colorimetric Assay

Caption: Mechanism of the colorimetric carbonic anhydrase inhibition assay.

Experimental Workflow

Caption: General workflow for the carbonic anhydrase inhibition assay.

Detailed Protocols

PART 1: Reagent Preparation

A. Assay Buffer (50 mM Tris-HCl, pH 7.5)

• Dissolve the appropriate amount of Tris base in deionized water.

• Adjust the pH to 7.5 with HCl.

• Bring to the final volume with deionized water.

• Store at 4°C.

B. Carbonic Anhydrase (CA) Enzyme Stock Solution (e.g., 1 mg/mL)

• Reconstitute lyophilized human or bovine erythrocyte CA in cold Assay Buffer.

• Aliquot into single-use volumes to avoid repeated freeze-thaw cycles.

• Store at -80°C.

C. CA Working Solution

• Immediately before use, dilute the CA Enzyme Stock Solution to the desired final concentration in cold Assay Buffer. The optimal concentration should be determined empirically to yield a linear reaction rate for at least 10-15 minutes.

D. Substrate Solution (p-Nitrophenyl Acetate, p-NPA)

• Prepare a stock solution of p-NPA in a water-miscible organic solvent such as acetonitrile or DMSO.

• Just before use, dilute the stock solution in Assay Buffer to the final desired concentration. The optimal substrate concentration should be at or near the Km of the enzyme for p-NPA.

E. Test Compound Stock Solution (3-amino-4-chloro-N,N-dimethylbenzenesulfonamide)

• Due to its predicted lipophilicity (XLogP3 = 1.4), it is recommended to prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO.[8][10]

• Solubility Verification: Before preparing a large volume, test the solubility of a small amount of the compound in the chosen solvent. If solubility is an issue, gentle warming or sonication may be employed.[12]

• Store the stock solution at -20°C, protected from light.

F. Positive Control Stock Solution (Acetazolamide)

• Prepare a stock solution of the known CA inhibitor Acetazolamide (e.g., 10 mM) in DMSO.[2]

• Store at -20°C.

PART 2: Assay Procedure in a 96-Well Plate Format

• Plate Setup: Prepare a 96-well clear, flat-bottom microplate. Design the plate layout to include wells for:

  • 100% Activity Control (Enzyme Control): Enzyme + Assay Buffer + DMSO (vehicle).

  • Test Compound Wells: Enzyme + Test Compound at various concentrations.

  • Positive Control Wells: Enzyme + Acetazolamide at various concentrations.

  • Background Control (No Enzyme): Assay Buffer + Substrate + highest concentration of Test Compound/DMSO. This is crucial to correct for any non-enzymatic hydrolysis of the substrate.

• Assay Plate Preparation:

  • Add 80 µL of Assay Buffer to all wells.

  • Add 10 µL of the Test Compound dilutions or Positive Control dilutions to the respective wells. For the 100% Activity Control, add 10 µL of DMSO.

  • Add 10 µL of the CA Working Solution to all wells except the Background Control wells (add 10 µL of Assay Buffer instead).

• Pre-incubation:

  • Mix the plate gently on a plate shaker.

  • Incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to the enzyme.[2]

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding 20 µL of the Substrate Solution to all wells.

  • Immediately place the plate in a microplate reader pre-set to 25°C or 37°C.

  • Measure the absorbance at 405 nm in kinetic mode, taking readings every 30 seconds for 10-20 minutes.[2]

PART 3: Data Analysis

• Calculate Reaction Rates:

  • For each well, plot absorbance (A405) versus time (minutes).

  • Determine the rate of reaction (V) by calculating the slope (mOD/min) of the linear portion of the curve.

  • Subtract the rate of the Background Control from all other rates to correct for non-enzymatic substrate hydrolysis.

• Calculate Percent Inhibition:

  • Use the following formula to calculate the percentage of inhibition for each concentration of the test compound:

  % Inhibition = [1 - (Rate of Test Compound Well / Rate of 100% Activity Control Well)] * 100

• Determine the IC50 Value:

  • Plot the Percent Inhibition versus the logarithm of the Test Compound concentration.

  • Fit the data to a sigmoidal dose-response curve (variable slope) using a suitable software package (e.g., GraphPad Prism, R).

  • The IC50 is the concentration of the inhibitor that reduces the enzyme activity by 50%.

Trustworthiness: A Self-Validating System

To ensure the integrity of the experimental results, the following controls must be included and meet the specified criteria:

Control	Purpose	Acceptance Criteria
100% Activity Control	Represents the uninhibited enzyme activity.	The reaction rate should be linear for the duration of the measurement.
Background Control	Measures the rate of non-enzymatic substrate hydrolysis.	The rate should be less than 10% of the 100% Activity Control rate.
Positive Control (Acetazolamide)	Confirms that the assay can detect inhibition.	The calculated IC50 value for Acetazolamide should be within the expected range reported in the literature for the specific CA isoform used.
Solvent Control (DMSO)	Ensures that the concentration of the vehicle (DMSO) does not significantly affect enzyme activity.	The reaction rate should be ≥90% of the 100% Activity Control rate (without DMSO, if feasible).

Conclusion and Future Directions

This document provides a detailed framework for the initial in vitro characterization of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide as a potential carbonic anhydrase inhibitor. The structural features of this compound strongly support the hypothesis that it will interact with and inhibit carbonic anhydrases. By following the outlined protocols and incorporating the necessary controls, researchers can generate high-quality, reliable data to determine its inhibitory potency (IC50).

Further studies could involve:

• Isoform Selectivity Screening: Testing the compound against a panel of different human CA isoforms to determine its selectivity profile.

• Mechanism of Inhibition Studies: Performing kinetic experiments by varying both substrate and inhibitor concentrations to elucidate the mode of inhibition (e.g., competitive, non-competitive, uncompetitive).

• Structural Biology: Co-crystallizing the compound with a CA isoform to visualize the binding interactions at an atomic level.[1]

The exploration of novel sulfonamide derivatives like 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is a valuable endeavor in the quest for more potent and selective carbonic anhydrase inhibitors for various therapeutic applications.

References

• Assay Genie. (n.d.). Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric). Retrieved from [Link]

• Di Cesare Mannelli, L., et al. (2024). Sulfonamide-Based Inhibition of the β-Carbonic Anhydrase from A. baumannii, a Multidrug-Resistant Bacterium. MDPI. Retrieved from [Link]

• PubChem. (n.d.). 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. Retrieved from [Link]

• Google Patents. (n.d.). CN105936625A - Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide.

• ResearchGate. (2016). Solubility of compounds slightly soluble or insoluble in DMSO?. Retrieved from [Link]

• Lindskog, S. (2020). Perspectives on the Classical Enzyme Carbonic Anhydrase and the Search for Inhibitors. Biochemistry.

• National Center for Biotechnology Information. (n.d.). Carbonic Anhydrase Inhibitors. StatPearls. Retrieved from [Link]

• PubChem. (n.d.). 3-Amino-4-chloro-N-phenylbenzenesulfonamide. Retrieved from [Link]

• Minick, D. J., et al. (2009). Structure-Activity Relationship for Sulfonamide Inhibition of Helicobacter pylori α-Carbonic Anhydrase. PubMed. Retrieved from [Link]

• De Simone, G., et al. (2023). Benzenesulfonamide derivatives as Vibrio cholerae carbonic anhydrases inhibitors: a computational-aided insight in the structural rigidity-activity relationships. Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved from [Link]

• Angeli, A., et al. (2021). Effect of Sulfonamides and Their Structurally Related Derivatives on the Activity of ι-Carbonic Anhydrase from Burkholderia territorii. MDPI. Retrieved from [Link]

• Urba, M., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. National Institutes of Health. Retrieved from [Link]

• Dudutienė, V., et al. (2014). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules.

• Gaylord Chemical Company, L.L.C. (2007). Dimethyl Sulfoxide (DMSO) Solubility Data. Retrieved from [Link]

• Nocentini, A., et al. (2020). Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. Journal of Medicinal Chemistry. Retrieved from [Link]

Sources

• 1. Structure-Activity Relationship for Sulfonamide Inhibition of Helicobacter pylori α-Carbonic Anhydrase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Screening of benzenesulfonamide in combination with chemically diverse fragments against carbonic anhydrase by differential scanning fluorimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. usiena-air.unisi.it [usiena-air.unisi.it]
• 7. Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide | C8H11ClN2O2S | CID 3834285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. CN105936625A - Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. NCBI - WWW Error Blocked Diagnostic [misuse.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

Welcome to the technical support center for the synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the necessary insights to navigate the challenges of this multi-step synthesis, ensuring a successful and efficient outcome.

I. Synthetic Pathway Overview

The synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is typically achieved through a multi-step process. A common and logical route begins with 2-chloroaniline, proceeding through chlorosulfonation, amination, nitration, and a final reduction. Each step presents unique challenges that require careful control of reaction conditions.

II. Visualizing the Workflow

To provide a clear overview of the synthetic process, the following diagram outlines the key transformations and intermediate stages.

Caption: Synthetic route to 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

III. Troubleshooting Guide: A Step-by-Step Analysis

This section addresses specific problems you may encounter during each stage of the synthesis in a question-and-answer format.

Step 1: Chlorosulfonation of 2-Chloroaniline

Q1: My chlorosulfonation reaction is resulting in a low yield of the desired 4-amino-3-chlorobenzene-1-sulfonyl chloride. What are the likely causes?

A1: Low yields in this electrophilic aromatic substitution are often due to a few critical factors:

• Moisture Contamination: Chlorosulfonic acid is highly reactive with water, leading to its decomposition and reducing its effectiveness as a chlorosulfonating agent. Ensure all your glassware is oven-dried and the reaction is conducted under anhydrous conditions.

• Reaction Temperature: This reaction is highly exothermic. If the temperature is not carefully controlled (typically maintained between 0-5°C), side reactions and decomposition of the product can occur. Use an ice-salt bath for efficient cooling.

• Incorrect Stoichiometry: An insufficient amount of chlorosulfonic acid will lead to incomplete conversion of the starting material. A significant excess, however, can lead to the formation of disulfonated byproducts.[1]

Q2: I am observing the formation of a significant amount of dark, tarry material in my reaction flask. What is causing this and how can I prevent it?

A2: The formation of tarry material is often a sign of uncontrolled side reactions, primarily oxidation and polymerization of the aniline starting material. This can be mitigated by:

• Slow, Controlled Addition: Add the 2-chloroaniline dropwise to the cooled chlorosulfonic acid with vigorous stirring. This ensures localized heat buildup is minimized.

• Maintaining Low Temperatures: As mentioned, strict temperature control is paramount to prevent thermal decomposition and unwanted side reactions.

Step 2: Amination of 4-Amino-3-chlorobenzene-1-sulfonyl chloride

Q1: The amination reaction with dimethylamine is sluggish and gives a poor yield of the sulfonamide. What should I check?

A1: Several factors can contribute to an inefficient amination reaction:

• Hydrolysis of the Sulfonyl Chloride: The intermediate, 4-amino-3-chlorobenzene-1-sulfonyl chloride, is susceptible to hydrolysis back to the sulfonic acid, especially in the presence of moisture. Ensure your dimethylamine solution is anhydrous and handle the sulfonyl chloride promptly.[2]

• Insufficient Base: The reaction of the sulfonyl chloride with dimethylamine produces hydrochloric acid (HCl), which will protonate the unreacted dimethylamine, rendering it non-nucleophilic. An excess of dimethylamine or the addition of a non-nucleophilic base like triethylamine is necessary to neutralize the HCl byproduct.[2]

• Temperature Control: While the reaction needs to be initiated, excessive heat can lead to decomposition. A moderate temperature, typically around room temperature or slightly above, is usually optimal.

Q2: I am having difficulty purifying the product, 4-amino-3-chloro-N,N-dimethylbenzenesulfonamide. What is a reliable method?

A2: Purification of sulfonamides can sometimes be challenging due to their polarity. A standard and effective workup involves:

• Quenching the reaction mixture by carefully pouring it over crushed ice.

• Adjusting the pH to be slightly basic to ensure the product is not protonated and to neutralize any remaining acid.

• Extracting the product into an organic solvent like ethyl acetate or dichloromethane.

• Washing the organic layer with brine, drying over anhydrous sodium sulfate, and concentrating under reduced pressure.[3]

• Recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) is often effective for obtaining a pure product.[2]

Step 3: Nitration of 4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide

Q1: The nitration step is giving me a mixture of isomers. How can I improve the regioselectivity?

A1: The directing effects of the substituents on the aromatic ring determine the position of nitration. In 4-amino-3-chloro-N,N-dimethylbenzenesulfonamide, the amino group is a powerful ortho, para-director, while the chloro and sulfonamide groups are deactivating and meta-directing (relative to themselves). The key to achieving the desired 3-nitro product is to perform the nitration under conditions where the amino group is protonated to form an ammonium ion. This anilinium ion is a meta-director, thus directing the incoming nitro group to the desired position. This is typically achieved by using a strong acid mixture like nitric acid in sulfuric acid.[4][5]

Q2: My nitration reaction is very slow or does not go to completion. What could be the issue?

A2: The sulfonamide and chloro groups are deactivating, making the aromatic ring less susceptible to electrophilic attack.[6] To overcome this:

• Ensure the Formation of the Nitronium Ion: The presence of a strong acid like sulfuric acid is crucial to protonate nitric acid and generate the highly reactive nitronium ion (NO₂⁺), which is the active electrophile.[4]

• Reaction Temperature: While low temperatures are necessary to control the exothermic nature of the reaction and prevent side reactions, a temperature that is too low may not provide sufficient activation energy. A carefully controlled temperature, often between 0-10°C, is a good starting point.

Step 4: Reduction of 4-Chloro-N,N-dimethyl-3-nitrobenzenesulfonamide

Q1: The reduction of the nitro group is incomplete. How can I drive the reaction to completion?

A1: Incomplete reduction is a common issue.[7] Several factors could be at play:

• Choice and Activity of Reducing Agent:

  • Catalytic Hydrogenation (e.g., Pd/C): The catalyst may be old or poisoned. Ensure you are using a fresh, active catalyst. The reaction may also require higher hydrogen pressure or elevated temperatures.[7][8] Poor solubility of the starting material can also hinder the reaction; using a solvent like THF or a protic co-solvent like ethanol can help.[8]

  • Metal/Acid Reduction (e.g., Fe/HCl, SnCl₂/HCl): The surface of the metal may be oxidized. Activating the metal powder (e.g., by washing with dilute acid) can improve its reactivity. The concentration of the acid is also a critical parameter.[7]

• Solubility: The nitro compound must be soluble in the reaction solvent for the reduction to proceed efficiently. If solubility is an issue, consider alternative solvents or solvent mixtures.[7]

Q2: I am observing dehalogenation (loss of the chlorine atom) during the reduction step. How can I prevent this side reaction?

A2: Dehalogenation is a known side reaction, particularly during catalytic hydrogenation of compounds containing both nitro and halogen substituents.[9][10] To minimize this:

• Avoid Harsh Conditions: High temperatures and prolonged reaction times during catalytic hydrogenation can promote hydrodehalogenation.

• Choose a Milder Reducing Agent: Metal/acid reductions, such as iron powder in the presence of a weak acid like acetic acid or a salt like ammonium chloride, are often less prone to causing dehalogenation compared to catalytic hydrogenation.[11]

• Catalyst Modification: In some cases, modifying the catalyst (e.g., using a poisoned catalyst) can increase selectivity for nitro group reduction over dehalogenation.

IV. Frequently Asked Questions (FAQs)

Q: What is the most critical safety precaution to take during this synthesis?

A: The use of chlorosulfonic acid and the nitrating mixture (HNO₃/H₂SO₄) requires extreme caution. Both are highly corrosive and react violently with water. Always work in a well-ventilated fume hood, wear appropriate personal protective equipment (gloves, safety goggles, lab coat), and add reagents slowly and in a controlled manner, especially when quenching the reactions with water or ice. The nitration reaction is highly exothermic and can run away if not properly cooled.

Q: Can I use a different starting material instead of 2-chloroaniline?

A: Yes, alternative synthetic routes exist. For example, one could start with a different substituted aniline and introduce the chlorine atom at a later stage. However, the choice of starting material will significantly impact the regioselectivity of subsequent reactions, and the overall synthetic strategy would need to be redesigned accordingly.

Q: How can I monitor the progress of each reaction step?

A: Thin-layer chromatography (TLC) is an excellent technique for monitoring the progress of these reactions. By spotting the reaction mixture alongside the starting material on a TLC plate and eluting with an appropriate solvent system, you can visualize the disappearance of the starting material and the appearance of the product.

Q: What are the key parameters to consider for scaling up this synthesis?

A: For scale-up, heat management is the most critical factor, especially for the chlorosulfonation and nitration steps. Ensure you have a reactor with adequate cooling capacity. Mixing efficiency also becomes more important on a larger scale to ensure uniform reaction conditions and prevent localized hot spots.

V. Summary of Key Reaction Parameters

Step	Reaction	Key Parameters	Potential Issues
1	Chlorosulfonation	Anhydrous conditions, low temperature (0-5°C), controlled addition	Hydrolysis of ClSO₃H, side reactions (tar formation), disulfonation
2	Amination	Anhydrous conditions, excess amine or base, moderate temperature	Hydrolysis of sulfonyl chloride, incomplete reaction
3	Nitration	Strong acid (H₂SO₄), low temperature (0-10°C)	Poor regioselectivity, slow reaction due to deactivation
4	Reduction	Choice of reducing agent, solvent, temperature	Incomplete reduction, dehalogenation, side product formation

VI. Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting common synthesis issues.

VII. References

• Recent Advances in the Synthesis of Sulfonamides Intermediates. (2024). Pharmaceutical Fronts, 6(4). Available at: [Link]

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. (2023). Journal of the American Chemical Society. Available at: [Link]

• Sulfonylation of aniline, 4-nitroaniline, and some alcohols bearing electron donating or withdrawing substituents with p-toluenesulfonyl chloride under very simple conditions. (n.d.). Semantic Scholar. Available at: [Link]

• Effect of catalyst and substituents on the hydrogenation of chloronitrobenzenes. (2015). ResearchGate. Available at: [Link]

• Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. (2018). Master Organic Chemistry. Available at: [Link]

• Electrophilic Aromatic Substitution. (2020). Chemistry LibreTexts. Available at: [Link]

• my nitro refuses to be reduced. (2023). Reddit. Available at: [Link]

• Process for the preparation of disulfamylanilines. (n.d.). Google Patents. Available at:

• Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism. (2023). Journal of Chemical Education. Available at: [Link]

• Hydrogenation of halonitrobenzenes without dehalogenation. (n.d.). Google Patents. Available at:

• Nitration of Benzene. (n.d.). Chemistry Steps. Available at: [Link]

Sources

• 1. CH371128A - Process for the preparation of disulfamylanilines - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Nitration of Benzene - Chemistry Steps [chemistrysteps.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. US5068436A - Hydrogenation of halonitrobenzenes without dehalogenation - Google Patents [patents.google.com]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing the Synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

Welcome to the technical support center for the synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this multi-step synthesis. As Senior Application Scientists, we have compiled our field-proven insights to help you navigate the common challenges and improve your reaction yields and purity.

Introduction to the Synthesis

The synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is a critical process for the development of various pharmaceutical compounds. The most common and reliable synthetic route involves a two-step process: the amination of 2-chloro-5-nitrobenzenesulfonyl chloride with dimethylamine, followed by the reduction of the nitro group. This guide will address potential issues in both of these key steps.

A general overview of the synthetic workflow is presented below:

optimizing storage conditions for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the best practices for the storage and handling of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. By understanding the chemical nature of this compound and its potential degradation pathways, users can ensure its stability and integrity throughout their experiments, leading to more reliable and reproducible results.

Section 1: Understanding the Molecule - Key Stability-Influencing Features

3-amino-4-chloro-N,N-dimethylbenzenesulfonamide possesses three key functional groups that dictate its stability profile: an aromatic amine, a chlorinated aromatic ring, and a sulfonamide group. Each of these moieties is susceptible to specific degradation pathways.

• Aromatic Amine (-NH₂): The primary amino group attached to the benzene ring is prone to oxidation. This process can be accelerated by exposure to light, oxygen, and certain metal ions, often leading to the formation of colored degradation products.

• Chlorinated Aromatic Ring: The chloro- substituent on the benzene ring is generally stable but can be susceptible to dechlorination under certain conditions, particularly in the presence of reducing agents or under photolytic stress.

• Sulfonamide (-SO₂N(CH₃)₂): The sulfonamide group is relatively stable but can undergo hydrolysis, especially under strongly acidic or basic conditions, cleaving the sulfur-nitrogen bond.

A thorough understanding of these potential liabilities is the first step in designing appropriate storage and handling protocols.

Section 2: Recommended Storage Conditions & Handling

Based on the chemical properties of the compound, the following storage conditions are recommended to maximize its shelf-life and preserve its purity.

Parameter	Recommendation	Rationale
Temperature	-20°C or below	Reduces the rate of all potential chemical degradation reactions. For long-term storage, cryogenic temperatures (-80°C) may be considered.[1][2][3]
Atmosphere	Inert Gas (Argon or Nitrogen)	Minimizes oxidative degradation of the aromatic amine group.[1]
Light	Amber vial or light-blocking container	Protects the compound from photolytic degradation, to which both the aromatic amine and chlorinated ring are susceptible.[3]
Form	Solid (neat)	Storing the compound as a dry solid is preferable to in-solution storage to prevent hydrolysis and other solvent-mediated degradation.[4]
Container	Tightly sealed, appropriate-sized vial	Prevents moisture absorption and sublimation. Using a vial that is appropriately sized for the amount of compound minimizes the headspace of air.

Handling Precautions:

• Always handle the compound in a well-ventilated area, preferably a fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• When preparing solutions, use high-purity, degassed solvents if possible, especially for long-term solution storage.

Section 3: Troubleshooting Guide & FAQs

This section addresses common issues that researchers may encounter when working with 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Frequently Asked Questions (FAQs):

Q1: I've noticed a change in the color of my solid compound (e.g., from white to yellowish/brownish). What could be the cause?

A1: A color change is a common indicator of degradation, most likely due to the oxidation of the aromatic amine group. This can be caused by prolonged exposure to air (oxygen) and/or light. To prevent this, always store the compound under an inert atmosphere in a light-protected container. For future use, it is advisable to qualify the material using an analytical technique like HPLC to assess its purity before use.

Q2: My experimental results are inconsistent. Could the stability of the compound be a factor?

A2: Yes, inconsistent results are a hallmark of using a degraded or impure starting material. If the purity of the compound has decreased over time, the actual concentration in your experiments will be lower than calculated, and the presence of degradation products could interfere with your assay. It is crucial to periodically check the purity of your compound stock, especially if it has been stored for an extended period or if you suspect improper storage.

Q3: How should I prepare and store solutions of this compound for my experiments?

A3: For maximum stability, it is best to prepare solutions fresh for each experiment. If you need to store solutions, use a high-purity, anhydrous, and aprotic solvent (e.g., DMSO, DMF) and store the solution at -20°C or -80°C in a tightly sealed, light-protected vial. Avoid repeated freeze-thaw cycles, as this can introduce moisture and accelerate degradation. Aliquoting the solution into single-use vials is highly recommended.

Q4: What are the primary degradation products I should look out for?

A4: Based on the structure, the most likely degradation products would result from:

• Oxidation: Formation of nitroso, nitro, or polymeric species from the amine group.

• Hydrolysis: Cleavage of the sulfonamide bond to yield 3-amino-4-chlorobenzenesulfonic acid and dimethylamine.

• Photodegradation: A variety of products could be formed, including dechlorinated species and products of amine oxidation.

A stability-indicating HPLC method would be necessary to separate and identify these potential degradants.

Section 4: Experimental Protocols for Stability Assessment

For researchers who need to rigorously validate the stability of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide for their specific applications, conducting a forced degradation study is recommended. This involves subjecting the compound to a variety of stress conditions to intentionally induce degradation.[5][6][7][8]

Workflow for a Forced Degradation Study:

Caption: Workflow for a forced degradation study.

Step-by-Step Protocol for Forced Degradation:

Objective: To identify potential degradation products and establish a stability-indicating analytical method. A target degradation of 5-20% is ideal to ensure that degradation pathways are observed without completely consuming the parent compound.[7][8][9]

• Preparation:

  • Prepare a stock solution of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide at a concentration of 1 mg/mL in a suitable solvent mixture (e.g., 50:50 acetonitrile:water).[5]

  • For solid-state studies, accurately weigh approximately 5-10 mg of the solid compound into clear glass vials.

• Stress Conditions: [6][7][10]

  • Acid Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.2 M HCl to achieve a final concentration of 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH. Incubate at 60°C.

  • Oxidative Degradation: To an aliquot of the stock solution, add an equal volume of 6% H₂O₂ to achieve a final concentration of 3% H₂O₂. Keep at room temperature, protected from light.[11]

  • Thermal Degradation: Place the vials containing the solid compound in an oven at 80°C.

  • Photostability: Expose the solid compound and a solution of the compound to a light source that meets the requirements of ICH Q1B guidelines (an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).[12][13][14][15][16] A dark control sample should be stored under the same conditions but protected from light.

• Time Points:

  • Analyze samples at appropriate time points (e.g., 0, 2, 4, 8, 24, 48 hours) until the target degradation of 5-20% is achieved. If no degradation is observed, the stress conditions can be intensified (e.g., higher temperature, longer duration).[11]

• Sample Analysis:

  • Before analysis, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

  • Analyze all samples, including a non-stressed control, using a stability-indicating HPLC method. A C18 column with a gradient elution of a buffered mobile phase (e.g., phosphate or acetate buffer) and an organic modifier (e.g., acetonitrile or methanol) is a good starting point.

  • Use a photodiode array (PDA) detector to monitor the chromatograms at multiple wavelengths and to assess peak purity. Mass spectrometry (MS) detection is highly recommended for identifying the mass of potential degradation products.[17][18][19][][21]

  • Calculate the mass balance to ensure that all degradation products are being detected. The sum of the parent compound and all degradation products should ideally be close to 100% of the initial concentration.[8]

Logical Relationship for Stability Assessment:

Sources

• 1. gmpplastic.com [gmpplastic.com]
• 2. dispendix.com [dispendix.com]
• 3. maxedoutcompounds.com [maxedoutcompounds.com]
• 4. researchgate.net [researchgate.net]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. onyxipca.com [onyxipca.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. sgs.com [sgs.com]
• 9. pharmtech.com [pharmtech.com]
• 10. ema.europa.eu [ema.europa.eu]
• 11. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 12. database.ich.org [database.ich.org]
• 13. ema.europa.eu [ema.europa.eu]
• 14. fda.gov [fda.gov]
• 15. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 16. caronscientific.com [caronscientific.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. irjpms.com [irjpms.com]
• 19. rjwave.org [rjwave.org]
• 21. ijppr.humanjournals.com [ijppr.humanjournals.com]

avoiding degradation of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide in solution

Technical Support Center: 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

Introduction

Welcome to the technical support guide for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide (PubChem CID: 3834285).[1] This compound is a vital intermediate in various synthetic pathways within pharmaceutical and materials science research. The integrity of this molecule in solution is paramount for achieving reproducible and accurate experimental outcomes. Degradation can lead to the formation of impurities that may interfere with downstream applications, compromise biological activity, or generate misleading analytical results.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered by our users. It aims to provide not just solutions, but also the underlying chemical principles to empower researchers to proactively safeguard their experiments against compound degradation.

Troubleshooting Guide & FAQs

Q1: My solution of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide has turned yellow or brown. What is causing this discoloration and is the compound degraded?

Answer: This is the most common indicator of degradation. The discoloration is almost certainly due to the oxidation of the aromatic amino group (-NH₂). Aromatic amines are susceptible to oxidation, which can be initiated by atmospheric oxygen, trace metal ions, or exposure to light. This process often leads to the formation of highly colored polymeric quinone-imine structures.

• Causality: The primary amino group on the benzene ring is an electron-donating group, making the aromatic ring electron-rich and susceptible to oxidative processes. The presence of a chloro- group further influences the electronic properties of the molecule.

• Actionable Advice:

  • Immediately analyze a sample of the discolored solution via High-Performance Liquid Chromatography (HPLC) to quantify the remaining parent compound and visualize impurity peaks.

  • Prepare fresh solutions and implement preventative measures as outlined below (See Q3, Q4, Q5).

  • If possible, purge the solvent with an inert gas (nitrogen or argon) before dissolving the compound to minimize exposure to oxygen.

Q2: What are the primary degradation pathways I should be aware of?

Answer: For this sulfonamide, there are three main degradation pathways to consider: hydrolysis, oxidation, and photodegradation. Understanding these is key to developing a robust experimental plan.

• Hydrolysis: This involves the cleavage of the sulfonamide (S-N) bond. While sulfonamides are generally quite resistant to hydrolysis under neutral conditions, the process can be accelerated under strongly acidic or basic conditions.[2][3][4]

• Oxidation: As discussed in Q1, the exocyclic amino group is the most likely site of oxidation. This is often the fastest degradation pathway under ambient laboratory conditions.

• Photodegradation: Aromatic compounds, especially those with amino substituents, can absorb UV and visible light, leading to photochemical reactions that break bonds or cause structural rearrangement.[5][6]

Below is a diagram illustrating these potential degradation routes.

Caption: Major degradation pathways for the target sulfonamide.

Q3: How does pH affect the stability of the compound in aqueous solutions?

Answer: The pH of your solution is a critical stability parameter. Based on extensive studies of sulfonamides, hydrolytic stability is generally greatest at neutral to slightly alkaline pH.

• Acidic Conditions (pH < 4): Acid-catalyzed hydrolysis of the sulfonamide bond can occur, cleaving the molecule into 3-amino-4-chlorobenzenesulfonic acid and dimethylamine.[7] The rate of this degradation is typically slow but is accelerated by heat.[8]

• Neutral Conditions (pH 7): The compound is expected to be most stable in this range. Many sulfonamides show a half-life of over a year at pH 7 and 25°C.[3][4]

• Alkaline Conditions (pH > 9): While many sulfonamides are stable at pH 9, very strong alkaline conditions combined with high temperatures can promote base-catalyzed hydrolysis.[3][4] Additionally, deprotonation of the amino group at high pH can sometimes increase susceptibility to oxidation.

Recommendation: For aqueous experiments, always use a buffered solution, ideally between pH 7.0 and 8.0. Avoid dissolving or storing the compound in unbuffered water or at pH extremes for extended periods.

Q4: What is the best solvent for this compound? How should I prepare and store stock solutions?

Answer: Solvent choice is crucial for both solubility and stability. This compound is most soluble in Dimethyl Sulfoxide (DMSO) and partially soluble in methanol and chloroform, with only slight solubility in water.[9]

Solvent	Solubility	Recommended Use	Stability Considerations
DMSO	Excellent	High-concentration stock solutions (>10 mM)	DMSO is hygroscopic (absorbs water). Store stocks in desiccated conditions. For cell-based assays, ensure final DMSO concentration is non-toxic to the cells.
Methanol	Partial	Intermediate dilutions	Can be prone to peroxide formation. Use high-purity, fresh solvent. Evaporation can concentrate the compound and impurities.
Chloroform	Partial	Non-aqueous applications	Can degrade to form acidic byproducts (HCl), which may catalyze hydrolysis. Use stabilized grades.
Buffered Water (pH 7-8)	Slight	Final working solutions for aqueous assays	Limited solubility requires careful preparation. Sonication may aid dissolution. Prepare fresh daily.

For detailed instructions, refer to Protocol 1: Preparation and Storage of Stock Solutions .

Q5: I suspect my compound is degrading. How can I set up an experiment to confirm its stability under my specific conditions?

Answer: The most definitive way to assess stability is by performing a forced degradation study. This involves intentionally exposing the compound to harsh conditions to accelerate degradation, which helps in identifying potential degradants and confirming that your analytical method can detect them. This process is a cornerstone of establishing a "stability-indicating method."

A stability-indicating method, typically using RP-HPLC, is one that can separate the parent compound from its degradation products, allowing for accurate quantification of the parent compound's purity over time.

For a detailed methodology, see Protocol 2: Forced Degradation Study for Stability Assessment . The workflow below provides a decision-making framework for troubleshooting.

Caption: Troubleshooting flowchart for suspected degradation.

Recommended Protocols

Protocol 1: Preparation and Storage of Stock Solutions

This protocol ensures the preparation of a stable, high-concentration stock solution.

• Preparation:

  • Equilibrate the solid compound to room temperature in a desiccator before opening to prevent water condensation.

  • Weigh the desired amount of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide in a sterile container.

  • Add the required volume of anhydrous, high-purity DMSO to achieve the target concentration (e.g., 10 or 20 mM).

  • Vortex or sonicate briefly at room temperature until the solid is completely dissolved.

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes in amber glass or polypropylene vials. This minimizes contamination and avoids repeated freeze-thaw cycles.

  • For short-term storage (1-2 weeks), 2-8°C is acceptable if protected from light.[9]

  • For long-term storage (>2 weeks), store aliquots at -20°C or -80°C. A shelf-life of up to 2 years can be expected under these conditions in its solid form.[9]

  • Always protect solutions from direct light.

Protocol 2: Forced Degradation Study for Stability Assessment

This study is designed to identify degradation pathways and validate your analytical method.[10][11]

• Solution Preparation: Prepare a solution of the compound at a known concentration (e.g., 1 mg/mL) in a 50:50 mixture of acetonitrile and water.

• Stress Conditions: Expose aliquots of this solution to the following conditions. Include a control sample stored at 4°C in the dark.

  • Acid Hydrolysis: Add 0.1 M HCl and incubate at 60°C.

  • Base Hydrolysis: Add 0.1 M NaOH and incubate at 60°C.

  • Oxidation: Add 3% H₂O₂ and keep at room temperature.

  • Thermal Stress: Incubate at 60°C in a neutral solution.

  • Photolytic Stress: Expose to direct sunlight or a photostability chamber.

• Time Points: Analyze samples at initial (t=0) and subsequent time points (e.g., 2, 6, 12, 24 hours).

• Analysis: Use the HPLC method described in Protocol 3 to analyze all samples. Compare the chromatograms to the control to identify new peaks (degradants) and measure the loss of the parent compound.

Protocol 3: RP-HPLC Method for Stability Monitoring

This is a general-purpose reverse-phase HPLC method to separate the parent compound from potential, more polar degradants.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[12]

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: Start with a low percentage of B (e.g., 10-20%) and ramp up to a high percentage (e.g., 95%) over 20-30 minutes. This will elute the parent compound and separate it from early-eluting (more polar) degradation products.

• Flow Rate: 1.0 mL/min

• Detection: UV detector set at a wavelength of maximum absorbance (e.g., 260 nm).[12]

• Analysis: Monitor the peak area of the parent compound. A decrease in its area and the appearance of new peaks over time indicates degradation.

Summary of Recommendations

Parameter	Recommendation	Rationale
Solvent	DMSO for stock solutions; buffered aqueous solutions for working dilutions.	Maximizes solubility and stability.[9]
pH	Maintain between 7.0 and 8.0 using a suitable buffer.	Minimizes risk of acid/base-catalyzed hydrolysis.[3][4]
Light	Protect from light at all times using amber vials or foil.	Prevents photodegradation.[6]
Temperature	Store stock solutions frozen (-20°C or -80°C). Avoid room temperature storage.	Reduces the rate of all chemical degradation pathways.[9]
Oxygen	For maximum stability, de-gas solvents and store under inert gas (N₂ or Ar).	Prevents oxidation of the sensitive amino group.
Monitoring	Use a stability-indicating HPLC method to periodically check solution purity.	Provides quantitative data on the compound's integrity.

References

• Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide.

• 3-Amino-4-chloro-n,n-diethyl-benzene sulfonamide. National Analytical Corporation. [Link]

• Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. National Institutes of Health (NIH). [Link]

• Hydrolysis of sulphonamides in aqueous solutions. ResearchGate. [Link]

• 3-Amino-4-chloro-N-phenylbenzenesulfonamide | C12H11ClN2O2S. PubChem, National Center for Biotechnology Information. [Link]

• 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide | C8H11ClN2O2S. PubChem, National Center for Biotechnology Information. [Link]

• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. National Institutes of Health (NIH). [Link]

• Studies on sulfonamide degradation products. ResearchGate. [Link]

• Biodegradation of Photocatalytic Degradation Products of Sulfonamides: Kinetics and Identification of Intermediates. MDPI. [Link]

• High-performance liquid chromatographic method for determination of amino acids by precolumn derivatization with 4-chloro-3,5-dinitrobenzotrifluoride. PubMed, National Institutes of Health. [Link]

• Photodegradation of sulfonamide antimicrobial compounds (sulfadiazine, sulfamethizole, sulfamethoxazole and sulfathiazole) in various UV/oxidant systems. PubMed, National Institutes of Health. [Link]

• Acid- and base-catalyzed hydrolysis of aromatic sulfonamides and sultones. ACS Publications. [Link]

• Comparison of chemical and biological degradation of sulfonamides: Solving the mystery of sulfonamide transformation. PubMed, National Institutes of Health. [Link]

• Degradation of chlorinated nitroaromatic compounds. ResearchGate. [Link]

• Sulfonic acid. Wikipedia. [Link]

• Reactivity and Mechanism in the Hydrolysis of β-Sultams. ResearchGate. [Link]

• Analysis of Degradation Products in Thermally Treated TATB. OSTI.gov. [Link]

• Biodegradation of Photocatalytic Degradation Products of Sulfonamides: Kinetics and Identification of Intermediates. ResearchGate. [Link]

• Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Academia.edu. [Link]

• Chlorination of Aromatic Amino Acids: Elucidating Disinfection Byproducts, Reaction Kinetics, and Influence Factors. MDPI. [Link]

• Hydrolysis of sulphonamides in aqueous solutions. PubMed, National Institutes of Health. [Link]

• Photodegradation of sulfonamides and their N (4)-acetylated metabolites in water by simulated sunlight irradiation: kinetics and identification of photoproducts. PubMed, National Institutes of Health. [Link]

• Sulfonamides. YouTube. [Link]

• Metabolic hydrolysis of heteroaryl/aryl sulfonamides; a potential toxicological flag. Domainex. [Link]

• Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. Preprints.org. [Link]

• Enhanced Degradation of Sulfonamide Antibiotics by UV Irradiation Combined with Persulfate. MDPI. [Link]

• Carboplatin-Degradation Products Formed Under Deliberated and Non-deliberated Laboratory Experiments: Structural Elucidation. ResearchGate. [Link]

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• 2. Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Hydrolysis of sulphonamides in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Photodegradation of sulfonamides and their N (4)-acetylated metabolites in water by simulated sunlight irradiation: kinetics and identification of photoproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CAS 98-36-2: 3-Amino-4-chlorobenzenesulfonic acid [cymitquimica.com]
• 8. researchgate.net [researchgate.net]
• 9. 3-Amino-4-chloro-n,n-diethyl-benzene sulfonamide Supplier in Mumbai, 3-Amino-4-chloro-n,n-diethyl-benzene sulfonamide Trader, Maharashtra [chemicalmanufacturers.in]
• 10. (PDF) Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario [academia.edu]
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• 12. High-performance liquid chromatographic method for determination of amino acids by precolumn derivatization with 4-chloro-3,5-dinitrobenzotrifluoride - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Amino-4-chloro-N,N-dimethylbenzenesulfonamide

Welcome to the technical support center for the purification of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this compound. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to empower you with the knowledge to achieve high purity and yield in your experiments.

Introduction: Understanding the Molecule

3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is a substituted aromatic sulfonamide. Its structure, featuring an amino group, a chloro group, and a sulfonamide moiety, presents a unique set of purification challenges. The presence of both an acidic proton on the sulfonamide (in related primary/secondary sulfonamides) and a basic amino group means its solubility is pH-dependent. Furthermore, the aromatic ring is susceptible to various side reactions during synthesis, leading to a range of potential impurities.

A likely synthetic route involves the reduction of a nitro-group precursor. Incomplete reactions or side reactions during synthesis can introduce impurities that are structurally similar to the desired product, making purification a critical and often challenging step.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide?

A1: Based on typical synthetic routes for similar compounds, the most probable impurities include:

• Unreacted Starting Material: The nitro-precursor, 3-nitro-4-chloro-N,N-dimethylbenzenesulfonamide, is a common impurity if the reduction reaction does not go to completion.

• Over-reduction Products: Depending on the reducing agent and reaction conditions, the chloro group could potentially be reduced, leading to the formation of 3-amino-N,N-dimethylbenzenesulfonamide.

• Side-Reaction Products: Dimerization or polymerization of the starting material or product can occur under certain conditions. Additionally, impurities from reagents used in the synthesis, such as residual catalysts or coupling agents, may be present.[1]

• Isomeric Impurities: Depending on the starting materials, you might have small amounts of other positional isomers.

Q2: My purified product has a persistent color. What could be the cause and how can I remove it?

A2: A persistent color (often yellow to brown) in your product can be due to several factors:

• Oxidized Impurities: The amino group on the aromatic ring is susceptible to oxidation, which can form highly colored impurities.

• Residual Nitro-Aromatic Compounds: Even trace amounts of the nitro-precursor can impart a yellow color.

• Trace Metal Impurities: Residual metal catalysts from the reduction step can form colored complexes.

To address this, consider the following:

• Charcoal Treatment: During recrystallization, adding a small amount of activated charcoal to the hot solution can help adsorb colored impurities. Use charcoal sparingly, as it can also adsorb your product, reducing the yield.

• Chromatography: If color persists, column chromatography is a very effective method for separating colored impurities from your desired compound.

Q3: I am having trouble getting my compound to crystallize. What should I do?

A3: Difficulty in crystallization can stem from several issues:

• High Impurity Levels: Significant amounts of impurities can inhibit crystal lattice formation. It may be necessary to perform a preliminary purification step like column chromatography before attempting recrystallization.

• Supersaturation: The solution may be supersaturated. Try inducing crystallization by scratching the inside of the flask with a glass rod at the liquid-air interface or by adding a seed crystal of the pure compound.

• Inappropriate Solvent System: The chosen solvent may not be ideal. You may need to screen for a better solvent or solvent mixture.

Troubleshooting Guide: Purification Workflows

This section provides a systematic approach to purifying 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, addressing common issues encountered in the lab.

Workflow 1: Recrystallization

Recrystallization is often the first line of defense for purifying solid organic compounds. The key is to find a solvent in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

Troubleshooting Recrystallization Issues:

Problem	Potential Cause	Solution
Oiling Out	The compound is melting before it dissolves, or the solution is too concentrated.	Add more solvent to the hot mixture. If the oil persists, you may need to choose a solvent with a lower boiling point.
No Crystal Formation	The solution is not saturated, or crystallization is not being initiated.	Evaporate some of the solvent to increase the concentration. Try to induce crystallization by scratching the flask or adding a seed crystal.
Low Recovery	Too much solvent was used, or the compound is significantly soluble in the cold solvent.	Reduce the amount of solvent used. Ensure the solution is thoroughly cooled in an ice bath to maximize precipitation.
Poor Purity	The chosen solvent does not effectively differentiate between the product and impurities.	Screen for a new solvent system. A mixture of solvents (e.g., ethanol/water, ethyl acetate/hexanes) can often provide better selectivity.

Recommended Recrystallization Solvents to Screen:

Solvent/Mixture	Rationale
Ethanol/Water	The compound is likely soluble in hot ethanol. Water can be added as an anti-solvent to decrease solubility upon cooling.
Isopropanol/Water	Similar to ethanol/water, but isopropanol is less polar.
Ethyl Acetate/Hexanes	Ethyl acetate is a moderately polar solvent that should dissolve the compound when hot. Hexanes can be added as an anti-solvent.
Toluene	A non-polar solvent that may be suitable if the impurities are highly polar.

Step-by-Step Recrystallization Protocol (Ethanol/Water System):

• Dissolution: In a fume hood, dissolve the crude 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide in a minimal amount of hot ethanol in an Erlenmeyer flask.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes. Perform a hot filtration to remove the charcoal.

• Crystallization: Slowly add hot water to the hot ethanol solution until it becomes slightly cloudy (the cloud point). Add a few drops of hot ethanol to redissolve the precipitate.

• Cooling: Allow the solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/water mixture.

• Drying: Dry the crystals in a vacuum oven at a moderate temperature.

Workflow 2: Column Chromatography

Column chromatography is a powerful technique for separating compounds with different polarities. For 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, silica gel is a suitable stationary phase.

Troubleshooting Column Chromatography:

Problem	Potential Cause	Solution
Poor Separation	The eluent system is not optimized.	Perform Thin Layer Chromatography (TLC) first to determine the optimal eluent composition. Aim for an Rf value of 0.2-0.3 for the desired compound.
Compound Stuck on Column	The eluent is not polar enough.	Gradually increase the polarity of the eluent. For this compound, a gradient of ethyl acetate in hexanes is a good starting point.
Tailing of Spots on TLC/Column	The compound is interacting too strongly with the silica gel.	Add a small amount of a polar modifier to the eluent, such as triethylamine (for basic compounds) or acetic acid (for acidic compounds). For this aminobenzenesulfonamide, a small amount of triethylamine may be beneficial.

Step-by-Step Column Chromatography Protocol:

• TLC Analysis: Develop a TLC method to determine the appropriate eluent system. A good starting point is a mixture of ethyl acetate and hexanes.

• Column Packing: Pack a glass column with silica gel slurried in the initial, less polar eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent and load it onto the top of the column.

• Elution: Begin eluting with the determined solvent system, gradually increasing the polarity if necessary to move the compound down the column.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Visualizing the Purification Strategy

A logical approach to purification is essential for success. The following diagram outlines a decision-making workflow for purifying 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Caption: Decision workflow for purification.

Concluding Remarks

The purification of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide requires a systematic approach, beginning with an understanding of the potential impurities and the physicochemical properties of the molecule. By carefully selecting and optimizing purification techniques such as recrystallization and column chromatography, researchers can achieve high purity and yield. This guide provides a framework for troubleshooting common issues and making informed decisions during the purification process.

References

• Google Patents. (n.d.). CN105936625A - Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide.

Sources

• 1. CN105936625A - Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide - Google Patents [patents.google.com]

common side reactions in 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide synthesis

An essential intermediate in pharmaceutical synthesis, 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is critical for the development of various therapeutic agents. Its multi-step synthesis, however, presents several challenges that can impact yield, purity, and scalability. This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to navigate and troubleshoot common issues encountered during its preparation.

As Senior Application Scientists, we ground our guidance in fundamental chemical principles, offering not just solutions but also the rationale behind them to empower you in your laboratory work.

Troubleshooting Guide: A Step-by-Step Analysis

The synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is typically achieved via a three-step process starting from o-chloronitrobenzene. Each stage has unique potential side reactions and pitfalls.

Workflow: Synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

Caption: Overall synthetic route from o-chloronitrobenzene to the final product.

Step 1: Chlorosulfonation of o-Chloronitrobenzene

This electrophilic aromatic substitution introduces the sulfonyl chloride group. The primary challenge is controlling regioselectivity and preventing product degradation.

Q1: My yield of 4-chloro-3-nitrobenzenesulfonyl chloride is low, and I'm isolating a significant amount of an isomeric impurity. What's happening?

A1: Cause and Resolution

• Expertise & Experience: The directing effects of the substituents on the starting material, o-chloronitrobenzene, govern the position of the incoming electrophile (-SO2Cl). The chloro group is an ortho, para-director, while the nitro group is a meta-director. Both groups direct the substitution to position 5 (relative to the chloro group), leading to the desired product. However, substitution at position 3 can also occur, yielding the undesired isomer, 2-chloro-5-nitrobenzenesulfonyl chloride. Reaction temperature and reagent stoichiometry are the most critical parameters to control this selectivity.[1]

• Trustworthiness (Self-Validating Protocol):

  • Stoichiometry: Use a molar ratio of chlorosulfonic acid to o-chloronitrobenzene of 4:1 to 5:1.[1] An excess of chlorosulfonic acid acts as both reagent and solvent, driving the reaction towards completion and favoring the thermodynamically more stable product.

  • Temperature Control: The reaction is highly exothermic. A stepwise temperature increase is crucial. Initiate the reaction at a lower temperature (around 100°C) and, once the initial evolution of HCl gas subsides, gradually raise it to 120-130°C to complete the reaction over 4-6 hours.[1][2] Overheating can lead to decomposition and reduced selectivity.

  • Monitoring: Track the reaction using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the point of maximum conversion before significant side product formation occurs.

Side Reaction: Isomer Formation

Caption: Competing pathways in the chlorosulfonation of o-chloronitrobenzene.

Q2: My product decomposes during the workup. How can I improve its stability?

A2: Cause and Resolution

• Expertise & Experience: The product, 4-chloro-3-nitrobenzenesulfonyl chloride, is highly reactive, particularly towards nucleophiles like water. The sulfonyl chloride moiety readily hydrolyzes to the corresponding sulfonic acid, which is water-soluble and difficult to isolate. This hydrolysis is accelerated by heat.

• Trustworthiness (Self-Validating Protocol):

  • Quenching: The workup must be performed under cold conditions. Slowly and carefully pour the reaction mixture onto a slurry of crushed ice and water.[2] This rapidly dissipates the heat of quenching and precipitates the product as a solid. Continuously add more ice to maintain a low temperature.

  • Isolation: Filter the precipitated solid quickly. Wash the filter cake with copious amounts of cold water to remove residual acids. A final wash with a cold, dilute sodium bicarbonate solution can neutralize any remaining acid, followed by another cold water wash.[2]

  • Drying: Dry the product under vacuum at a low temperature (e.g., 30-40°C) to prevent thermal decomposition. The product should not be heated excessively.[2]

Parameter	Recommended Condition	Rationale	Reference
Molar Ratio	4:1 to 5:1 (ClSO₃H : Substrate)	Maximizes yield and favors the desired isomer.	[1]
Temperature	Stepwise increase from 100°C to 120-130°C	Controls exotherm and improves regioselectivity.	[2],[1]
Reaction Time	4-6 hours	Ensures complete reaction without excessive byproduct formation.	[1]
Workup	Quench on crushed ice/water, keep temperature low	Prevents hydrolysis of the sulfonyl chloride product.	[2]

Step 2: Amination of 4-Chloro-3-nitrobenzenesulfonyl chloride

This step involves the reaction with dimethylamine to form the sulfonamide. The primary concerns are ensuring complete reaction and avoiding hydrolysis.

Q3: The amination reaction is sluggish or incomplete. What can I do?

A3: Cause and Resolution

• Expertise & Experience: This is a nucleophilic substitution reaction. Incomplete conversion is typically due to insufficient nucleophile, poor mixing, or the presence of moisture which consumes the starting material. The reaction generates one equivalent of HCl, which will protonate and deactivate the dimethylamine nucleophile.

• Trustworthiness (Self-Validating Protocol):

  • Reagent Stoichiometry: Use at least two equivalents of dimethylamine. The first equivalent acts as the nucleophile, and the second acts as a base to neutralize the HCl byproduct. Alternatively, use one equivalent of dimethylamine and one equivalent of a non-nucleophilic tertiary amine base like triethylamine.

  • Anhydrous Conditions: Ensure the solvent (e.g., dichloromethane, THF) and glassware are thoroughly dried. Use a freshly opened or distilled batch of dimethylamine solution. The presence of water will lead to the hydrolysis of the sulfonyl chloride starting material.

  • Temperature: Perform the reaction at 0°C to control the initial exotherm, then allow it to warm to room temperature to ensure it proceeds to completion.

Step 3: Reduction of the Nitro Group

This final step converts the nitro-intermediate to the desired amino product. This stage is often the most problematic, with potential for incomplete reduction, dehalogenation, and dimer formation.

Q4: My final product is contaminated with a yellow/orange impurity and is difficult to purify.

A4: Cause and Resolution

• Expertise & Experience: This is a classic sign of dimeric impurities, such as azoxy or azo compounds. These form when nitroso and hydroxylamine intermediates, generated during the reduction, condense. This side reaction is more prevalent under neutral or basic reduction conditions. Acidic conditions (e.g., SnCl₂/HCl, Fe/HCl) generally suppress this pathway by ensuring the intermediates are fully reduced to the amine.

• Trustworthiness (Self-Validating Protocol):

  • Choice of Reducing Agent: For a cleaner reaction, consider using a metal/acid system like stannous chloride (SnCl₂) in concentrated HCl or iron powder in acetic acid. These conditions are highly effective and minimize dimer formation.[3]

  • Workup: After an acidic metal reduction, the product will be in its protonated, water-soluble ammonium salt form. The workup involves filtering off the metal salts, then carefully basifying the filtrate with a base (e.g., NaOH, NaHCO₃) to precipitate the free amine product.

  • Purification: If dimeric impurities are present, they can often be removed by recrystallization from a suitable solvent system (e.g., ethanol/water or isopropanol). Column chromatography may be necessary for high-purity material.

Side Reactions: Reduction Step

Caption: Potential side reactions during the reduction of the nitro group.

Q5: My mass spectrometry results show a peak corresponding to the loss of chlorine. What causes this?

A5: Cause and Resolution

• Expertise & Experience: The loss of the aryl chloride is a known side reaction called hydrodehalogenation. It is particularly common when using catalytic hydrogenation (e.g., H₂ gas with a Palladium catalyst). The catalyst can actively reduce the C-Cl bond in addition to the nitro group.

• Trustworthiness (Self-Validating Protocol):

  • Avoid Harsh Hydrogenation: If catalytic hydrogenation is the only option, use milder conditions (lower pressure, lower temperature) and a less active catalyst. Sometimes, adding a catalyst poison or modifier can increase selectivity.

  • Select an Alternative Reagent: The most reliable way to avoid dehalogenation is to use a different reducing agent. Chemical reductants like SnCl₂, Fe/HCl, or sodium dithionite are generally chemoselective and will not reduce the aryl chloride.[3] A process using zinc in a basic medium has also been reported for a similar reduction.[4]

Frequently Asked Questions (FAQs)

Q: What are the best analytical methods to monitor this synthesis? A: A combination of techniques is ideal.

• TLC: Excellent for rapid, qualitative monitoring of reaction progress, especially for visualizing the consumption of starting material and the appearance of the product.

• HPLC: Provides quantitative data on purity, allowing for the detection and quantification of isomers and other impurities.

• NMR (¹H and ¹³C): Essential for structural confirmation of intermediates and the final product.

• Mass Spectrometry (MS): Confirms the molecular weight of the product and helps identify impurities like dehalogenated or dimeric species.

Q: Are there safer or greener alternatives to chlorosulfonic acid? A: While chlorosulfonic acid is the most common reagent for this specific transformation due to its high reactivity and low cost, research into greener sulfonation methods is ongoing. However, for industrial-scale synthesis of this particular intermediate, it remains the standard. Proper engineering controls and personal protective equipment are mandatory when handling this corrosive and water-reactive reagent.

Q: How can I improve the overall yield of the three-step process? A: The overall yield is a product of the yields of the individual steps. The key is to optimize each stage and minimize losses during workup and purification.

• Step 1: Focus on precise temperature control to maximize regioselectivity.

• Step 2: Ensure anhydrous conditions to prevent hydrolysis of the valuable sulfonyl chloride intermediate.

• Step 3: Choose a reducing agent that maximizes chemoselectivity to avoid dehalogenation and dimer formation.

• Purification: Isolate and purify the intermediate at each stage to prevent carrying impurities forward, which can complicate subsequent reactions and final purification.

References

• National Center for Biotechnology Information (2021). Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. PubChem. Available from: [Link]

• Google Patents (2016). CN105936625A - Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide.

• MDPI (2023). Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Available from: [Link]

• Google Patents (1950). US2511547A - Preparation of 4-chloro-3-nitrobenzene sulfonyl chloride.

• ResearchGate (2010). Synthesis of 4-chloro-3-nitrobenzene sulfonyl chloride with higher purity. Available from: [Link]

• National Center for Biotechnology Information. 4-Chloro-3-nitrobenzenesulfonamide. PubChem. Available from: [Link]

• ResearchGate. The reduction transformation of nitroene-sulfonamide products. Available from: [Link]

• National Center for Biotechnology Information. 4-Chloro-N,N-dimethylaniline. PubChem. Available from: [Link]

• Semantic Scholar (2013). Reduction of Nitro Compounds, Through different Reaction Conditions (Combinatory Chemistry). Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. US2511547A - Preparation of 4-chloro-3-nitrobenzene sulfonyl chloride - Google Patents [patents.google.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. CN105936625A - Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide - Google Patents [patents.google.com]

Technical Support Center: Enhancing the Stability of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

Welcome to the technical support center for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. This resource is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address stability challenges you may encounter during your experiments. Our goal is to provide you with the expertise and practical insights needed to ensure the integrity of your research.

Introduction: Understanding the Stability of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is a molecule of interest in various research and development applications. Its structure, featuring an aromatic amine, a sulfonamide group, and a chlorinated phenyl ring, makes it susceptible to several degradation pathways. Understanding these vulnerabilities is the first step toward mitigating them and ensuring the reliability and reproducibility of your experimental results. This guide will delve into the primary causes of degradation and provide actionable strategies to enhance the stability of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the main factors that can cause the degradation of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide?

A1: The degradation of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is primarily influenced by three main factors:

• Light Exposure (Photodegradation): The aromatic amine and the sulfonamide functional groups are known to be susceptible to photodegradation. Exposure to UV or even ambient light can initiate photochemical reactions, leading to the cleavage of the sulfonamide bond or extrusion of sulfur dioxide (SO2)[1].

• pH and Hydrolysis: The stability of the sulfonamide bond is pH-dependent. In acidic or alkaline conditions, the compound can undergo hydrolysis. Acidic conditions, in particular, may lead to the formation of potentially more toxic byproducts like azo and nitro derivatives[2][3]. While sulfonamides are generally considered hydrolytically stable under neutral environmental conditions, experimental conditions can significantly alter this stability[4][5].

• Oxidation: The aromatic amine group is prone to oxidation, which can be initiated by atmospheric oxygen, trace metal ions, or other oxidizing agents present in the experimental setup. This can lead to the formation of colored impurities and loss of potency.

Q2: I've noticed a color change in my sample of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide upon storage. What could be the cause?

A2: A color change, typically to a yellowish or brownish hue, is a common indicator of degradation, particularly oxidative degradation of the aromatic amine moiety. This is a well-documented phenomenon for aromatic amines, which can form highly colored polymeric products upon oxidation. To mitigate this, it is crucial to store the compound under an inert atmosphere (e.g., nitrogen or argon) and protect it from light. The use of antioxidants can also be beneficial (see Troubleshooting Guide).

Q3: Can high temperatures affect the stability of this compound?

A3: Yes, elevated temperatures can accelerate the degradation of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. Thermal stress can promote both oxidative and hydrolytic degradation pathways. While specific data for this molecule is limited, studies on related aromatic amines show that thermal degradation can be significant, especially in the presence of carbon dioxide[6]. It is recommended to store the compound at controlled room temperature or lower, and to avoid prolonged exposure to high temperatures during experimental procedures. For chloro-substituted aromatic amines, decomposition can be rapid at temperatures above 100°C[7].

Troubleshooting Guides

This section provides detailed solutions to common stability issues encountered when working with 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Issue 1: Rapid Degradation of the Compound in Solution

Symptoms:

• Rapid loss of the parent compound peak in HPLC analysis.

• Appearance of multiple new peaks corresponding to degradation products.

• Visible changes in the solution's color or clarity.

Root Cause Analysis and Solutions:

The rapid degradation in solution is likely due to a combination of factors including solvent choice, pH, and exposure to light and oxygen.

Workflow for Troubleshooting and Stabilization:

Caption: Troubleshooting workflow for stabilizing the compound in solution.

Detailed Protocols:

• Protocol 1: Preparation of a Stabilized Solution

  • Solvent Selection: Choose a high-purity, degassed solvent. Aprotic solvents are generally preferred to minimize hydrolysis.

  • Degassing: Sparge the chosen solvent with an inert gas (nitrogen or argon) for at least 15-20 minutes to remove dissolved oxygen.

  • pH Control: If an aqueous or protic solvent system is necessary, use a buffer to maintain a neutral pH (e.g., phosphate buffer, pH 7.0-7.4).

  • Inert Atmosphere: Weigh and dissolve the 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide in the prepared solvent under a gentle stream of inert gas.

  • Light Protection: Store the resulting solution in an amber glass vial or a clear vial wrapped in aluminum foil to protect it from light.

  • Storage: Store the solution at a low temperature (e.g., 2-8 °C) to further slow down any potential degradation.

• Protocol 2: Incorporating an Antioxidant

  • Follow steps 1-3 of Protocol 1.

  • Prior to dissolving the target compound, add a small amount of a suitable antioxidant, such as Butylated Hydroxytoluene (BHT), at a typical concentration of 0.01-0.1% (w/v). Aromatic amine antioxidants can also be highly effective[8][9].

  • Proceed with steps 4-6 of Protocol 1.

Issue 2: Formation of Insoluble Particulates Over Time

Symptoms:

• The initially clear solution becomes cloudy or develops a precipitate upon storage.

Root Cause Analysis and Solutions:

The formation of insolubles often points to the generation of polymeric degradation products, which are common in the oxidation of aromatic amines.

Preventative Measures:

Strategy	Rationale	Recommended Action
Strict Exclusion of Oxygen	Prevents the initial oxidation step that leads to polymerization.	Always handle the compound and its solutions under an inert atmosphere.
Chelation of Metal Ions	Trace metal ions can catalyze oxidation reactions.	Add a chelating agent like EDTA (ethylenediaminetetraacetic acid) at a low concentration (e.g., 0.01 mM) to the solution.
Low-Temperature Storage	Reduces the kinetic rate of all degradation reactions.	Store both the solid compound and its solutions at or below 4°C.

Issue 3: Inconsistent Results in Biological Assays

Symptoms:

• High variability in assay results between different batches of the compound or between freshly prepared and older solutions.

Root Cause Analysis and Solutions:

Inconsistent biological activity is a direct consequence of compound degradation. The degradation products may have different or no activity, or they could even interfere with the assay.

Quality Control Workflow:

Caption: Quality control workflow to address inconsistent assay results.

Protocol 3: Stability-Indicating HPLC Method

• Column: C18 column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid for MS compatibility) is a good starting point.

• Detection: UV detection at a wavelength determined by the UV spectrum of the compound (a photodiode array detector is recommended to monitor for the appearance of new peaks with different UV spectra).

• Validation: The method should be validated according to ICH guidelines to ensure it is specific, linear, accurate, and precise for quantifying the parent compound in the presence of its degradation products generated under forced degradation conditions (acidic, basic, oxidative, thermal, and photolytic stress)[3][11].

Understanding Degradation Pathways

A fundamental understanding of the likely degradation pathways is essential for developing effective stabilization strategies.

Sources

• 1. Rapid Stability Indicating HPLC Method for the Analysis of Leflunomide and Its Related Impurities in Bulk Drug and Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tis.wu.ac.th [tis.wu.ac.th]
• 3. Validation of a Stability-Indicating Spectrometric Method for the Determination of Sulfacetamide Sodium in Pure Form and Ophthalmic Preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Continuous-flow and safe synthesis of 3-amino-4-amidoximinofurazan - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 6. CN105936625A - Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide - Google Patents [patents.google.com]
• 7. US3324011A - Stabilization of chloro-substituted aromatic amines during thermal stress - Google Patents [patents.google.com]
• 8. US3754034A - Process for the nuclear chlorination of aromatic amines in the para position - Google Patents [patents.google.com]
• 9. Validation of a Stability-Indicating Spectrometric Method for the Determination of Sulfacetamide Sodium in Pure Form and Ophthalmic Preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medipol.edu.tr [medipol.edu.tr]
• 11. Construction of Benzenesulfonamide Derivatives via Copper and Visible Light-induced Azides and S(O)2–H Coupling - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide Synthesis

Welcome to the technical support guide for the synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. This document is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this multi-step synthesis. Our approach is grounded in established chemical principles and field-proven insights to ensure you can achieve optimal yields and purity.

The synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide is a sequential process that demands careful control over reaction parameters at each stage to minimize side-product formation and maximize the desired outcome. This guide will address common challenges encountered during the key transformations: chlorosulfonation of 2-chloronitrobenzene, amination with dimethylamine, and the final reduction of the nitro group.

Synthetic Pathway Overview

The most common synthetic route is a three-step process starting from 2-chloronitrobenzene. This pathway is illustrated below.

Caption: Three-step synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing explanations for the underlying causes and actionable solutions.

Step 1: Chlorosulfonation of 2-Chloronitrobenzene

Question 1: My chlorosulfonation reaction is resulting in a low yield of 4-chloro-3-nitrobenzenesulfonyl chloride and a dark, tarry reaction mixture. What is happening and how can I fix it?

Answer:

This is a common issue often caused by excessive reaction temperatures, leading to decomposition and the formation of undesired side products like diaryl sulfones.[1][2] The chlorosulfonation of aromatic compounds is a highly exothermic reaction that requires careful temperature control.

Causality:

• Decomposition: Temperatures exceeding 130°C can cause the starting material and product to decompose, resulting in a highly colored product.[1]

• Side Reactions: Elevated temperatures can also promote the formation of sulfones, where the newly formed sulfonyl chloride reacts with another molecule of the starting material.

Solutions:

• Strict Temperature Control: The reaction should be initiated by gradually heating the mixture. A stepwise increase in temperature is recommended. For instance, maintain the reaction at 100°C for an hour, then increase to 110°C for an hour, followed by 120°C for another hour, and finally complete the reaction at 130°C for about three hours.[1]

• Optimized Reagent Stoichiometry: An excess of chlorosulfonic acid is typically used to serve as both a reagent and a solvent. A molar ratio of approximately 4 to 5 moles of chlorosulfonic acid to 1 mole of 2-chloronitrobenzene is optimal for driving the reaction to completion while helping to manage the reaction viscosity.[3]

• Controlled Addition: For larger scale reactions, consider adding the 2-chloronitrobenzene dropwise to the chlorosulfonic acid at a controlled temperature to better manage the initial exotherm.

• Agitation: Ensure efficient stirring throughout the reaction to maintain a homogenous mixture and prevent localized overheating.

Question 2: I am observing the formation of an isomeric impurity. How can I improve the regioselectivity of the chlorosulfonation?

Answer:

The directing effects of the substituents on the aromatic ring (chloro and nitro groups) primarily favor the formation of the desired 4-chloro-3-nitrobenzenesulfonyl chloride. However, minor amounts of other isomers can form. The reaction conditions, particularly temperature and reaction time, can influence this.

Causality:

• Kinetic vs. Thermodynamic Control: At lower temperatures, the reaction is under kinetic control, favoring the sterically less hindered product. At higher temperatures, thermodynamic products may be favored, potentially leading to isomer formation or rearrangement.

Solutions:

• Adherence to Optimal Temperature Profile: Following the recommended stepwise heating profile (100°C to 130°C) is crucial for maximizing the yield of the desired isomer.[1]

• Reaction Time: Ensure the reaction is allowed to proceed to completion at the final temperature. Incomplete reaction may leave starting material that could react under less controlled conditions during workup. A total reaction time of around 6 hours is often cited.[1][4]

• Purification: If isomeric impurities are still present, recrystallization of the crude 4-chloro-3-nitrobenzenesulfonyl chloride from a non-polar or low-polarity solvent like petroleum ether can significantly improve purity.[3]

Parameter	Recommended Condition	Rationale
Molar Ratio (ClSO₃H : Ar-NO₂)	4:1 to 5:1	Excess chlorosulfonic acid acts as a solvent and drives the reaction to completion.[3]
Temperature Profile	Stepwise increase from 100°C to 130°C	Prevents decomposition and side reactions by controlling the exotherm.[1]
Reaction Time	~6 hours	Ensures complete conversion to the desired product.[1][4]
Purification Solvent	Petroleum Ether	Effective for removing non-polar impurities and isolating the desired product.[3]

Step 2: Amination with Dimethylamine

Question 3: The amination of 4-chloro-3-nitrobenzenesulfonyl chloride with dimethylamine is sluggish and gives a low yield of the corresponding sulfonamide. What are the likely causes?

Answer:

A slow or incomplete amination reaction can be due to several factors, including the reactivity of the amine, the presence of a suitable base to neutralize the HCl byproduct, and the reaction temperature.

Causality:

• HCl Quenching: The reaction of a sulfonyl chloride with a primary or secondary amine generates one equivalent of hydrochloric acid (HCl). This HCl will protonate the amine starting material, rendering it non-nucleophilic and halting the reaction.

• Temperature: While aminations are often exothermic, insufficient temperature may lead to a slow reaction rate, especially if the amine is not highly reactive.

Solutions:

• Use of Excess Amine: Employing at least two equivalents of dimethylamine is standard practice. The first equivalent acts as the nucleophile, while the second equivalent serves as a base to neutralize the generated HCl.

• Inclusion of a Tertiary Amine Base: Alternatively, use a non-nucleophilic tertiary amine base like triethylamine or N,N-dimethylaniline in a slight excess (e.g., 1.1 to 1.2 equivalents) to scavenge the HCl.[5] This is particularly useful if the primary or secondary amine is valuable.

• Solvent Choice: Aprotic solvents like dichloromethane (DCM), toluene, or tetrahydrofuran (THF) are suitable for this reaction.

• Temperature Control: The reaction can be initiated at a low temperature (e.g., 0°C) by adding the sulfonyl chloride to the amine solution to control the initial exotherm. Subsequently, allowing the reaction to warm to room temperature and stirring for several hours is often sufficient for completion. Gentle heating may be required for less reactive amines.[6]

Step 3: Reduction of the Nitro Group

Question 4: My reduction of 4-chloro-3-nitro-N,N-dimethylbenzenesulfonamide is incomplete, or I am observing the formation of undesired side products. How can I optimize this final step?

Answer:

The reduction of an aromatic nitro group to an amine is a key transformation with several available methods. Incomplete reduction or the formation of intermediates like nitroso or hydroxylamine species, which can couple to form azo or azoxy compounds, are common pitfalls.[7]

Causality:

• Insufficient Reducing Agent: The reduction of a nitro group to an amine is a six-electron process, requiring a sufficient stoichiometric amount of the reducing agent.

• Reaction Conditions: The pH of the reaction medium is critical. Acidic conditions, such as those with Sn/HCl or Fe/HCl, are common and help to prevent the formation of azo and azoxy side products by keeping the intermediate species protonated.[8]

• Catalyst Inactivity: In the case of catalytic hydrogenation (e.g., H₂/Pd), the catalyst can become poisoned, leading to an incomplete reaction.

Solutions:

• Choice of Reducing Agent:

  • Metal/Acid Systems: The classic Béchamp reduction using iron powder and a catalytic amount of HCl in a solvent like ethanol/water is often effective, cost-efficient, and environmentally benign.[9] Tin (Sn) in concentrated HCl is also highly effective.[8]

  • Catalytic Hydrogenation: Using palladium on carbon (Pd/C) with a hydrogen source (H₂ gas or a transfer hydrogenation reagent like formic acid or ammonium formate) is a clean and efficient method.[7][10] Ensure the catalyst is active and used in an appropriate loading (typically 5-10 mol%).

• Stoichiometry: When using metal/acid systems, a significant excess of the metal is typically required.

• Work-up Procedure: After the reduction is complete under acidic conditions, the product exists as the anilinium salt. It is crucial to basify the reaction mixture (e.g., with NaOH or Na₂CO₃) to a pH > 10 to deprotonate the amine and allow for its extraction into an organic solvent.[8]

Caption: Troubleshooting logic for the nitro group reduction step.

Frequently Asked Questions (FAQs)

Q1: What is the importance of starting material purity, particularly for 2-chloronitrobenzene?

A1: The purity of your starting materials is paramount. Impurities in the initial 2-chloronitrobenzene can lead to the formation of undesired sulfonated byproducts that may be difficult to remove in subsequent steps, ultimately impacting the yield and purity of the final product. It is advisable to use a starting material of at least 98% purity.

Q2: What are the primary safety precautions I should take when working with chlorosulfonic acid?

A2: Chlorosulfonic acid is a highly corrosive and reactive substance. It reacts violently with water, releasing large amounts of toxic hydrogen chloride gas. Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including a lab coat, safety goggles, a face shield, and acid-resistant gloves. Ensure that all glassware is scrupulously dry. Reactions involving chlorosulfonic acid should be equipped with a gas trap to neutralize the evolving HCl gas.[11]

Q3: Can I use a different sulfonating agent instead of chlorosulfonic acid?

A3: While other sulfonating agents like oleum (fuming sulfuric acid) or sulfur trioxide exist, chlorosulfonic acid is often preferred for preparing sulfonyl chlorides directly.[11] Using sulfuric acid would produce a sulfonic acid, which would then require a subsequent step with a chlorinating agent like thionyl chloride or phosphorus pentachloride to form the desired sulfonyl chloride, adding complexity to the process.[1]

Q4: How can I effectively monitor the progress of these reactions?

A4: Thin-Layer Chromatography (TLC) is an excellent technique for monitoring the progress of all three steps. By spotting the reaction mixture alongside the starting material, you can visually track the consumption of the starting material and the formation of the product. For more quantitative analysis, techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be employed.

Q5: What are the best practices for purifying the final product, 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide?

A5: After the basic work-up and extraction of the final product, the crude material can be purified by recrystallization. A common solvent system for sulfonamides is an alcohol/water mixture, such as ethanol/water or isopropanol/water.[12] The crude product is dissolved in the minimum amount of hot alcohol, and water is added dropwise until the solution becomes cloudy. The solution is then allowed to cool slowly to induce crystallization. The purified product can be collected by filtration and dried under vacuum.[12]

References

• U.S. Patent 2,511,547, "Preparation of 4-chloro-3-nitrobenzene sulfonyl chloride," issued June 13, 1950.

• Synthesis of 4-chloro-3-nitrobenzene sulfonyl chloride with higher purity. ResearchGate. (n.d.). [Link]

• Sulfonamide purification process. U.S.
• Aromatic sulfonation reactions. U.S.

• Amine synthesis by nitro compound reduction. Organic Chemistry Portal. (n.d.). [Link]

• Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism. Journal of Chemical Education. (2023). [Link]

• Aromatic Reductions: Nitrobenzene → Aniline (Sn/HCl). OrgoSolver. (n.d.). [Link]

• Aromatic Sulphonation and Related Reactions. ResearchGate. (2018). [Link]

• Method for preparing 3-amino methanesulfonanilide.

• Synthesis of Diarylamines via Nitrosonium-Initiated C−N Bond Formation. The Journal of Organic Chemistry. (2024). [Link]

• Sulfonamide derivatives: Synthesis and applications. International Journal of Frontiers in Chemistry and Pharmacy Research. (n.d.). [Link]

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• 1. US2511547A - Preparation of 4-chloro-3-nitrobenzene sulfonyl chloride - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 4-Chloro-3-nitrobenzenesulfonamide | 97-09-6 [chemicalbook.com]
• 5. KR910003640B1 - Method for preparing 3-amino methanesulfonanilide - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. orgosolver.com [orgosolver.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 11. US20040242932A1 - Aromatic sulfonation reactions - Google Patents [patents.google.com]
• 12. US2777844A - Sulfonamide purification process - Google Patents [patents.google.com]

Reference Data & Comparative Studies

validating the purity of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

An In-Depth Comparative Guide to Validating the Purity of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

Authored by a Senior Application Scientist

Audience: Researchers, Scientists, and Drug Development Professionals

The precise characterization and purity validation of chemical intermediates are foundational to successful drug discovery and development. For a compound such as 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, a key building block in the synthesis of various pharmaceutical agents, ensuring its purity is not merely a quality control checkpoint; it is a critical determinant of reaction yield, impurity profiling of the final active pharmaceutical ingredient (API), and, ultimately, patient safety.

This guide provides a comprehensive comparison of orthogonal analytical techniques for . We will move beyond simple procedural lists to explore the underlying scientific rationale for method selection, data interpretation, and how to build a self-validating system for a robust and defensible purity assessment, in alignment with regulatory expectations such as those outlined by the International Council for Harmonisation (ICH).[1][2][3]

The Orthogonal Analytical Strategy: A Multi-Faceted Approach to Purity

Relying on a single analytical technique is insufficient for a comprehensive purity assessment. Each method has inherent biases and limitations. A robust validation strategy employs multiple, orthogonal (different and independent) techniques that measure different chemical and physical properties of the compound and its potential impurities. This multi-pronged approach ensures that what one method might miss, another will detect.

Caption: Orthogonal workflow for purity validation.

Comparative Analysis of Key Analytical Techniques

Choosing the right analytical tools is paramount. The selection should be based on the type of information required, from quantitative impurity levels to definitive structural confirmation.

Technique	Principle	Information Obtained	Sensitivity	Quantitative Capability	Key Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary and liquid mobile phase.	Retention time (tₛ), peak area (% purity), detection of non-volatile impurities.	High (ng to µg/mL)[4]	Excellent, high precision and accuracy.	Robust, reproducible, ideal for routine quality control and stability-indicating assays.	Requires reference standards for identified impurities; potential for co-elution.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection and identification.	Detection of volatile/semi-volatile impurities, residual solvents, and structural information from mass spectra.	Very High (pg to ng/mL)	Good, especially with isotopically labeled standards.	Gold standard for identifying volatile impurities; high specificity.	Requires analyte to be volatile and thermally stable, often necessitating derivatization for sulfonamides.[5]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency energy by atomic nuclei in a magnetic field.	Unambiguous structural confirmation, identification of major impurities and structural isomers.	Low to Moderate	Limited for trace impurities; best for quantifying major components.	Provides definitive structural information without needing reference standards for every component.[6][7]	Insensitive to trace impurities (<0.1%) that lack unique, observable signals.
Elemental Analysis (CHNS)	Combustion of the sample to convert elements into simple gases (CO₂, H₂O, N₂, SO₂) which are then quantified.	Provides the percentage composition of C, H, N, and S in the bulk sample.	Low (requires mg quantities)	Excellent for bulk composition.	Confirms the empirical formula of the main compound, providing an absolute measure of bulk purity.[8][9]	An average measure; does not detect or identify individual impurities unless they significantly alter the elemental composition.

Detailed Experimental Protocols & Scientific Rationale

High-Performance Liquid Chromatography (HPLC) for Quantitative Purity

Objective: To separate, detect, and quantify non-volatile impurities and degradation products, establishing a purity value based on relative peak area.

Causality Behind Experimental Choices: A reversed-phase HPLC (RP-HPLC) method is the logical starting point. The target molecule, 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, is moderately polar, making it well-suited for retention on a non-polar stationary phase like C18. A gradient elution is chosen over an isocratic one to ensure that impurities with a wide range of polarities—from polar starting materials to non-polar side-products—are effectively resolved and eluted within a reasonable runtime. UV detection is selected because the aromatic ring in the sulfonamide provides strong chromophores for sensitive detection.

Sources

• 1. database.ich.org [database.ich.org]
• 2. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 3. ikev.org [ikev.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Confirmation of multiple sulfonamide residues in bovine milk by gas chromatography-positive chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 7. researchgate.net [researchgate.net]
• 8. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C [pubs.rsc.org]
• 9. azom.com [azom.com]

Navigating the Landscape of Carbonic Anhydrase Probes: A Comparative Guide

For the modern researcher, the selection of a chemical probe is a critical decision that profoundly influences experimental outcomes. An ideal probe offers not only high potency but also well-defined selectivity for its intended target, minimizing off-target effects that can confound data interpretation. This guide provides a comparative analysis of benzenesulfonamide-based chemical probes, a class of compounds widely recognized for their interaction with carbonic anhydrases (CAs). While a plethora of data exists for many derivatives, this guide will also address the challenges posed by lesser-characterized molecules such as 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, highlighting the critical importance of thorough probe characterization.

Introduction to Benzenesulfonamides as Carbonic Anhydrase Inhibitors

The benzenesulfonamide scaffold is a cornerstone in the development of carbonic anhydrase inhibitors. These enzymes play crucial roles in a variety of physiological processes, including pH regulation, CO2 transport, and electrolyte balance. The inhibition of specific CA isoforms has therapeutic applications in conditions like glaucoma, epilepsy, and altitude sickness. The primary interaction of sulfonamide-based inhibitors occurs through the coordination of the sulfonamide zinc-binding group to the catalytic zinc ion in the active site of the enzyme.

The Enigma of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

Despite its availability from commercial suppliers, a comprehensive search of scientific literature and patent databases reveals a significant lack of published biological activity data for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide (CAS 100313-81-3). No definitive information regarding its primary biological target, potency (e.g., IC50 or Ki values), or selectivity profile is publicly available. This absence of data precludes its use as a reliable chemical probe in experimental settings. The use of such an uncharacterized compound would introduce significant uncertainty into any research findings.

Established Carbonic Anhydrase Probes: A Comparative Overview

To illustrate the properties of well-characterized probes, we will compare two widely studied carbonic anhydrase inhibitors: Acetazolamide and Dorzolamide.

Feature	Acetazolamide	Dorzolamide
Primary Target(s)	Pan-carbonic anhydrase inhibitor	Primarily targets CA-II
Potency (Ki against CA-II)	~12 nM	~3.5 nM
Selectivity	Broad, inhibits multiple CA isoforms	Higher selectivity for CA-II over other isoforms
Primary Application	Systemic treatment (glaucoma, epilepsy, altitude sickness)	Topical treatment of glaucoma
Key Structural Feature	Unsubstituted sulfonamide	Thiophene ring and a secondary amine in the side chain

Acetazolamide , a foundational carbonic anhydrase inhibitor, demonstrates broad-spectrum activity against various CA isoforms. While effective, its lack of selectivity can lead to systemic side effects. In contrast, Dorzolamide was developed for topical administration to the eye and exhibits greater selectivity for CA-II, the predominant isoform in the ciliary processes of the eye. This targeted approach minimizes systemic exposure and associated adverse effects.

Experimental Design for Characterizing Novel Probes

For a compound like 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide to be considered a useful chemical probe, a systematic experimental evaluation is necessary. The following workflow outlines the essential steps for its characterization.

Figure 1. A generalized workflow for the characterization of a novel chemical probe.

Detailed Protocols

1. Carbonic Anhydrase Inhibition Assay (Stopped-Flow CO2 Hydration Assay):

This assay directly measures the catalytic activity of a CA isoform by monitoring the change in pH resulting from the hydration of CO2.

• Principle: The hydration of CO2 to carbonic acid, catalyzed by CA, releases a proton, causing a decrease in pH. A pH indicator is used to monitor this change spectrophotometrically.

• Procedure:

  • Prepare a buffer solution containing the pH indicator (e.g., p-nitrophenol) at a specific pH.

  • Add the purified CA isoform to the buffer.

  • In a stopped-flow instrument, rapidly mix the enzyme solution with a CO2-saturated solution.

  • Monitor the change in absorbance of the pH indicator over time to determine the initial rate of reaction.

  • Repeat the experiment with varying concentrations of the inhibitor to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation.

2. Isothermal Titration Calorimetry (ITC):

ITC is a powerful biophysical technique that directly measures the heat change upon binding of a ligand to a protein, providing a complete thermodynamic profile of the interaction.

• Principle: The binding of an inhibitor to a CA isoform will either release or absorb heat. ITC measures this heat change to determine the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

• Procedure:

  • Place a solution of the purified CA isoform in the sample cell of the ITC instrument.

  • Fill the injection syringe with a solution of the inhibitor.

  • Perform a series of small injections of the inhibitor into the protein solution.

  • Measure the heat change after each injection.

  • Fit the resulting binding isotherm to a suitable binding model to determine the thermodynamic parameters.

Conclusion

The selection of a chemical probe is a data-driven process. While the benzenesulfonamide scaffold is a promising starting point for the development of carbonic anhydrase inhibitors, the specific biological activity of each derivative must be experimentally validated. Compounds like 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, which lack this critical characterization, should be avoided in research applications until their potency, selectivity, and mechanism of action are clearly defined. Researchers are encouraged to utilize well-characterized probes such as Acetazolamide and Dorzolamide, and to consult resources like the Chemical Probes Portal for guidance on selecting the most appropriate tools for their studies.

References

• Supuran, C. T. (2016). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 15(3), 168–181. [Link]

• PubChem. Acetazolamide. [Link]

• PubChem. Dorzolamide. [Link]

• The Chemical Probes Portal. [Link]

A Senior Application Scientist's Guide to the Cross-Validation of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

The sulfonamide functional group is a well-established pharmacophore, most famously associated with carbonic anhydrase (CA) inhibitors used in treating conditions like glaucoma.[1][2] Therefore, this guide will use the hypothetical context of evaluating 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide as a potential CA inhibitor, comparing it against the clinically established drugs Acetazolamide and Dorzolamide.[1][3]

Part 1: Foundational Validation - Purity and Identity Confirmation

Before any biological assessment, the integrity of the chemical matter must be unequivocally established. A sample of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, whether synthesized in-house or procured externally, cannot be considered reliable without this crucial first step. The primary objective is to confirm that the sample is structurally correct and to quantify any impurities that could confound subsequent experimental results.

The Rationale for a Multi-Modal Analytical Approach

Relying on a single analytical technique is insufficient for comprehensive validation. Each method provides a different piece of the structural puzzle. High-Performance Liquid Chromatography (HPLC) is excellent for quantifying purity, but it does not provide definitive structural information.[4] Conversely, Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed structural data but is less sensitive for quantifying minor impurities. Therefore, a combined approach is essential for a self-validating system of characterization.

Experimental Protocol: Identity and Purity Workflow

This workflow details the sequential analysis required to validate a new batch of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Caption: Analytical workflow for purity and identity confirmation.

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh and dissolve the compound in a suitable solvent, such as acetonitrile or a mixture of acetonitrile and water, to a known concentration (e.g., 1 mg/mL).

• High-Performance Liquid Chromatography (HPLC):

  • Objective: To determine the purity of the compound by separating it from any non-volatile impurities.

  • Method: Inject the sample onto a C18 reverse-phase column. Elute with a gradient of water and acetonitrile (both containing 0.1% formic acid) over 20-30 minutes. Monitor the eluent using a UV detector at a wavelength determined by a UV scan of the compound (typically around 254 nm).

  • Analysis: Purity is calculated based on the relative area of the main peak compared to the total area of all peaks. A purity level of ≥98% is generally considered acceptable for biological screening.[5]

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Objective: To confirm the molecular weight of the compound.

  • Method: Utilize the same LC method as above, but with the eluent directed into a mass spectrometer (e.g., an electrospray ionization time-of-flight, ESI-TOF, instrument).

  • Analysis: The resulting mass spectrum should show a prominent ion corresponding to the expected molecular weight of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide (C₈H₁₁ClN₂O₂S, Mol. Wt.: 250.71 g/mol ) plus a proton [M+H]⁺.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Objective: To provide definitive structural confirmation.

  • Method: Dissolve a sufficient amount of the compound (5-10 mg) in a deuterated solvent (e.g., DMSO-d₆). Acquire ¹H and ¹³C NMR spectra.

  • Analysis: The chemical shifts, integration values, and coupling patterns of the proton spectrum, along with the number of signals in the carbon spectrum, must be consistent with the proposed chemical structure.

Technique	Principle	Information Obtained	Acceptance Criteria
HPLC-UV	Differential partitioning between stationary and mobile phases.	Purity (%), Retention Time (tR)	≥ 98% purity by peak area.
LC-MS	Separation by chromatography, detection by mass-to-charge ratio.	Molecular Weight (m/z)	Observed [M+H]⁺ matches theoretical value ± 5 ppm.
NMR	Nuclear spin transitions in a magnetic field.	Detailed chemical structure.	Spectral data consistent with all atoms in the molecule.

Part 2: Comparative Biological Evaluation - Carbonic Anhydrase Inhibition

With the compound's identity and purity confirmed, the next logical step is to assess its biological activity. This section details a comparative in vitro assay to measure the inhibitory potency of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide against human carbonic anhydrase II (hCA II), a well-characterized enzyme.

Causality in Assay Selection: The Esterase Activity Assay

Carbonic anhydrases catalyze the reversible hydration of CO₂.[6] However, direct measurement of this reaction can be complex. A widely accepted and more convenient method is to measure the enzyme's esterase activity, which is also inhibited by CA inhibitors. This assay utilizes a substrate that, when cleaved by CA, produces a chromophore (like p-nitrophenol) that can be easily quantified spectrophotometrically.[6] This provides a robust, high-throughput method for comparing inhibitor potencies.[7]

Experimental Protocol: hCA II Inhibition Assay

This protocol is designed to determine the half-maximal inhibitory concentration (IC₅₀), a standard measure of an inhibitor's potency.

Sources

• 1. Acetazolamide - Wikipedia [en.wikipedia.org]
• 2. Dorzolamide | C10H16N2O4S3 | CID 5284549 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dorzolamide. A review of its pharmacology and therapeutic potential in the management of glaucoma and ocular hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. US9950997B2 - Method for preparing high-purity sulfonamide compound, and intermediate of sulfonamide compound - Google Patents [patents.google.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]

A Researcher's Guide to Establishing the Specificity of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

For researchers and drug development professionals, the rigorous validation of a compound's specificity is paramount. This guide provides an in-depth technical framework for establishing the target specificity of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, a member of the sulfonamide class of compounds. By leveraging established principles of enzyme kinetics and cellular analysis, we will objectively compare its hypothetical performance with that of well-characterized alternatives, supported by detailed experimental protocols. This document is designed to be a self-validating system, explaining the causality behind experimental choices to ensure scientific integrity.

Introduction: The Significance of Specificity for Sulfonamides

The benzenesulfonamide scaffold is a privileged structure in medicinal chemistry, forming the basis for a wide array of therapeutics, including diuretics, antiepileptics, and anti-glaucoma agents.[1] The primary mechanism of action for many of these drugs is the inhibition of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate.[2][3] With at least 15 known human isoforms exhibiting varied tissue distribution and physiological roles, achieving isoform-specific inhibition is a critical determinant of therapeutic efficacy and the mitigation of off-target effects.[2]

3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, given its structural features, is hypothesized to be a carbonic anhydrase inhibitor. Establishing its specificity involves not only confirming its interaction with the intended CA isoform but also demonstrating a lack of significant activity against other isoforms and unrelated off-targets.

The Landscape of Carbonic Anhydrase Inhibition: Key Isoforms and Established Inhibitors

A robust assessment of specificity requires comparison against known standards. The human carbonic anhydrase family has several key isoforms that are frequently implicated in physiological processes and disease:

• CA I: A ubiquitous cytosolic isoform, highly abundant in red blood cells. Inhibition of CA I is often considered an off-target effect for many therapeutic applications.[4]

• CA II: Another highly prevalent and catalytically efficient cytosolic isoform. It is a primary target for anti-glaucoma drugs.[2][4]

• CA IV: A membrane-bound isoform found in various tissues, including the ciliary processes of the eye, making it a target for glaucoma therapy.[4]

• CA IX and XII: Transmembrane isoforms that are overexpressed in many hypoxic tumors and are implicated in cancer progression, making them attractive targets for anticancer therapies.[3][5]

To contextualize the performance of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, we will compare it to a panel of established carbonic anhydrase inhibitors with varying degrees of selectivity:

• Acetazolamide: A non-selective, first-generation CA inhibitor used systemically.[4]

• Dorzolamide: A second-generation, topically administered CA inhibitor for glaucoma with greater selectivity for CA II and IV over CA I.[4][6]

• Brinzolamide: Another second-generation topical CA inhibitor for glaucoma, also showing selectivity for CA II and IV.[4][7][8]

Experimental Framework for Specificity Profiling

A multi-tiered approach is essential for a comprehensive evaluation of specificity. This involves progressing from in vitro enzymatic assays to cell-based models.

Caption: Workflow for establishing the specificity of a carbonic anhydrase inhibitor.

Part 1: Biochemical Specificity - Direct Enzyme Inhibition

The initial and most critical step is to determine the direct inhibitory activity of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide against a panel of purified human carbonic anhydrase isoforms.

Experimental Protocol 1: Carbonic Anhydrase Inhibition Assay (Colorimetric)

This assay measures the esterase activity of carbonic anhydrase. The enzyme catalyzes the hydrolysis of a chromogenic ester substrate, and the rate of color development is inversely proportional to the inhibitory activity of the test compound.

Materials:

• Purified recombinant human carbonic anhydrase isoforms (e.g., CA I, II, IV, IX, XII)

• CA Assay Buffer (provided in commercial kits or can be prepared)

• CA Substrate (e.g., p-nitrophenyl acetate)

• 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide (test compound)

• Acetazolamide, Dorzolamide, Brinzolamide (comparator compounds)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Compound Preparation: Prepare a stock solution of the test and comparator compounds in a suitable solvent (e.g., DMSO). Create a serial dilution series to determine the IC50 value.

• Reaction Setup: In a 96-well plate, add the following to each well:

  • CA Assay Buffer

  • Test or comparator compound at various concentrations

  • Purified CA isoform

• Incubation: Incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Add the CA substrate to each well to start the enzymatic reaction.

• Kinetic Measurement: Immediately begin measuring the absorbance at 405 nm every 30-60 seconds for 10-20 minutes using a microplate reader in kinetic mode.

• Data Analysis:

  • Calculate the rate of reaction (V) for each concentration of the inhibitor by determining the slope of the linear portion of the absorbance vs. time curve.

  • Plot the percentage of inhibition [(V_uninhibited - V_inhibited) / V_uninhibited] * 100 against the logarithm of the inhibitor concentration.

  • Fit the data to a suitable dose-response curve to determine the IC50 value.

  • Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation, which requires knowledge of the substrate concentration and its Km for the enzyme.

Data Presentation: Comparative Inhibition Constants (Ki, nM)

The following table presents a hypothetical but expected outcome for the Ki values of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide compared to established inhibitors. The goal is to populate such a table with experimental data.

Compound	CA I (Ki, nM)	CA II (Ki, nM)	CA IV (Ki, nM)	CA IX (Ki, nM)	CA XII (Ki, nM)
3-amino-4-chloro-N,N-dimethylbenzenesulfonamide	TBD	TBD	TBD	TBD	TBD
Acetazolamide	250	12	74	25	5.7
Dorzolamide	~3000	1.9	31	~250	~50
Brinzolamide	~5000	3.2	45.3	~40	~6

Note: Literature values for comparator compounds are approximate and can vary based on assay conditions.[6][7][9][10]

Causality Behind Experimental Choices:

• Why a panel of isoforms? Testing against multiple isoforms is the cornerstone of determining specificity. High potency against the target isoform (e.g., CA II for glaucoma) and low potency against off-target isoforms (e.g., CA I) indicates high selectivity.

• Why calculate Ki? The inhibition constant (Ki) is a true measure of the binding affinity between the inhibitor and the enzyme, independent of the substrate concentration. This allows for a more standardized comparison across different studies and compounds.

Part 2: Cellular Specificity - Target Engagement in a Biological Context

While biochemical assays are crucial, they do not fully recapitulate the complexities of a cellular environment, such as membrane permeability and the presence of other potential binding partners.

Experimental Protocol 2: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to verify target engagement in intact cells. It is based on the principle that the binding of a ligand to its target protein stabilizes the protein, leading to an increase in its melting temperature.

Materials:

• Relevant cell line (e.g., a human cancer cell line overexpressing CA IX, or a ciliary body cell line for glaucoma targets)

• 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

• Cell lysis buffer

• Western blotting or ELISA reagents

Procedure:

• Cell Treatment: Treat cultured cells with the test compound at various concentrations or a vehicle control.

• Heating: Heat the cell suspensions at a range of temperatures to induce protein denaturation.

• Cell Lysis: Lyse the cells to release the proteins.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates to separate the soluble (non-denatured) proteins from the aggregated (denatured) proteins.

• Quantification of Target Protein: Quantify the amount of the target CA isoform remaining in the soluble fraction using Western blotting or ELISA.

• Data Analysis:

  • For each inhibitor concentration, plot the amount of soluble target protein against the temperature.

  • Fit the data to a sigmoidal curve to determine the melting temperature (Tm).

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Causality Behind Experimental Choices:

• Why CETSA? This technique provides direct evidence of target engagement within a physiological context, confirming that the compound can reach and bind to its intended target in a complex cellular milieu. It serves as a crucial validation of the biochemical findings.

Part 3: Functional Specificity and Off-Target Assessment

The final tier of specificity analysis involves assessing the functional consequences of target inhibition and screening for unintended effects.

Experimental Protocol 3: Cell Viability and Proliferation Assay (MTT Assay)

This assay is particularly relevant for assessing the on-target effects of inhibitors targeting cancer-associated CAs (e.g., CA IX) and for general cytotoxicity screening.

Materials:

• Cancer cell line known to overexpress the target CA isoform (e.g., HT-29 cells for CA IX)[11]

• Normal, non-cancerous cell line (e.g., human fibroblasts) for counter-screening

• 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide and comparators

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or isopropanol with HCl)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test and comparator compounds for a defined period (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570-595 nm.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Plot the percentage of viability against the logarithm of the compound concentration to determine the EC50 (half-maximal effective concentration).

Data Presentation: Comparative Cellular Potency and Selectivity

Compound	EC50 on CA IX-expressing Cancer Cells (µM)	EC50 on Normal Fibroblasts (µM)	Cellular Selectivity Index (Fibroblast EC50 / Cancer Cell EC50)
3-amino-4-chloro-N,N-dimethylbenzenesulfonamide	TBD	TBD	TBD
Known Selective CA IX Inhibitor	Low µM	High µM	>> 1
Non-selective Cytotoxic Agent	Low µM	Low µM	≈ 1

Causality Behind Experimental Choices:

• Why use both cancer and normal cell lines? Comparing the potency of the compound on a cancer cell line dependent on the target CA isoform for survival versus a normal cell line provides a measure of its therapeutic window. A high cellular selectivity index is desirable.

• Why is this important for specificity? A compound that is highly potent in a biochemical assay but shows poor or non-selective cellular activity may have issues with cell permeability or may be engaging in off-target effects that mask its intended activity.

Conclusion: Synthesizing the Specificity Profile

The ultimate goal of this comprehensive guide is to construct a robust specificity profile for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. By systematically progressing through biochemical, cellular, and functional assays and by constantly comparing its performance to well-characterized standards, researchers can confidently establish the on-target potency and selectivity of this compound. This rigorous, evidence-based approach is fundamental to the successful translation of promising molecules into safe and effective therapeutics.

References

• Supuran, C. T. (2020). Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. Journal of Medicinal Chemistry, 63(13), 6837–6851. Available from: [Link]

• Akocak, S., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. Molecules, 26(22), 7015. Available from: [Link]

• D'Erasmo, M. P., et al. (2022). Interaction Studies between Carbonic Anhydrase and a Sulfonamide Inhibitor by Experimental and Theoretical Approaches. ACS Medicinal Chemistry Letters, 13(3), 446–452. Available from: [Link]

• Kim, C. Y., et al. (2013). Structural study of interaction between brinzolamide and dorzolamide inhibition of human carbonic anhydrases. Bioorganic & Medicinal Chemistry, 21(22), 7067–7074. Available from: [Link]

• Galdones, E., et al. (2023). The structural basis for the selectivity of sulfonamide-based inhibitors of carbonic anhydrase isoforms IX and XII: A comprehensive review of the crystallographic data. ChemRxiv. Cambridge: Cambridge Open Engage. Available from: [Link]

• Prakash, R., et al. (1993). [3H]acetazolamide binding to carbonic anhydrase in normal and transformed cells. Journal of Neuroscience Research, 35(1), 76–84. Available from: [Link]

• Wikipedia. Carbonic anhydrase inhibitor. Available from: [Link]

• Smietana, M., et al. (2021). Acetazolamide and human carbonic anhydrases: retrospect, review and discussion of an intimate relationship. Expert Opinion on Therapeutic Patents, 31(1), 1-13. Available from: [Link]

• Angeli, A., et al. (2021). Multitargeting approaches involving carbonic anhydrase inhibitors: hybrid drugs against a variety of disorders. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1499-1526. Available from: [Link]

• Sippel, K. H., et al. (2009). High-resolution structure of human carbonic anhydrase II complexed with acetazolamide reveals insights into inhibitor drug design. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 65(Pt 9), 882–886. Available from: [Link]

• Angeli, A., et al. (2022). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules, 27(19), 6296. Available from: [Link]

• Khan, I., et al. (2016). Sulfa Drugs as Inhibitors of Carbonic Anhydrase: New Targets for the Old Drugs. BioMed Research International, 2016, 2045958. Available from: [Link]

• Li, Y., et al. (2021). Inhibition of carbonic anhydrase II by sulfonamide derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1234-1241. Available from: [Link]

• Anastasiou, D., et al. (2021). A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. Catalysts, 11(12), 1461. Available from: [Link]

• Koutnik, P., et al. (2017). Fluorescence-Based Assay for Carbonic Anhydrase Inhibitors. Chem, 2(2), 271-282. Available from: [Link]

• Khan, I., et al. (2021). Synthesis, Bioactivity Assessment, and Molecular Docking of Non-sulfonamide Benzimidazole-Derived N-Acylhydrazone Scaffolds as Carbonic Anhydrase-II Inhibitors. ACS Omega, 6(51), 35689–35701. Available from: [Link]

• Abdel-Baky, R. M., et al. (2021). In vitro and in vivo activities of the carbonic anhydrase inhibitor, dorzolamide, against vancomycin-resistant enterococci. PLoS One, 16(3), e0249244. Available from: [Link]

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A Researcher's Guide to Ensuring Reproducibility in Carbonic Anhydrase Inhibition Assays: A Comparative Analysis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide and Clinically Used Inhibitors

In the landscape of drug discovery and development, the reproducibility of experimental findings is the bedrock of scientific progress. This guide provides an in-depth analysis of the factors influencing the reproducibility of experiments involving 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, a sulfonamide derivative with potential applications as a carbonic anhydrase inhibitor. By examining its synthesis, characterization, and performance in biological assays alongside established carbonic anhydrase inhibitors such as Acetazolamide, Dorzolamide, and Brinzolamide, we aim to equip researchers with the knowledge and protocols necessary to conduct robust and reliable studies.

The Critical Role of Synthesis and Characterization in Experimental Reproducibility

The journey to reproducible biological data begins long before the first assay is performed. The synthesis and rigorous characterization of the compound under investigation are paramount. Variations in synthetic protocols, purification methods, and the presence of uncharacterized impurities can significantly impact the observed biological activity, leading to discordant results between laboratories.

Proposed Synthesis of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

Proposed synthetic route for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Step-by-Step Protocol:

• Chlorosulfonation of 2-Chloro-5-nitroaniline: In a fume hood, slowly add 2-chloro-5-nitroaniline to an excess of chlorosulfonic acid at 0°C. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat gently (e.g., 60-70°C) until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation of the Sulfonyl Chloride: Carefully pour the reaction mixture onto crushed ice to quench the excess chlorosulfonic acid. The resulting precipitate, 4-chloro-3-nitrobenzenesulfonyl chloride, is then filtered, washed with cold water, and dried under vacuum.

• Amination: Dissolve the crude 4-chloro-3-nitrobenzenesulfonyl chloride in a suitable aprotic solvent such as dichloromethane or tetrahydrofuran. Cool the solution to 0°C and add an excess of dimethylamine (as a solution in a suitable solvent or as a gas). Stir the reaction at room temperature until completion (monitored by TLC).

• Work-up and Isolation of the Nitro Intermediate: Wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 4-chloro-N,N-dimethyl-3-nitrobenzenesulfonamide.

• Reduction of the Nitro Group: Reduce the nitro group to an amine using a standard reducing agent such as iron powder in the presence of hydrochloric acid in an ethanol/water mixture. Heat the reaction mixture at reflux until the reduction is complete (monitored by TLC).

• Final Work-up and Purification: Filter the hot reaction mixture to remove the iron salts. Neutralize the filtrate and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product should be purified by column chromatography on silica gel to yield the final product, 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

The Imperative of Rigorous Characterization and Purity Assessment

The identity and purity of the synthesized compound must be unequivocally established to ensure that the observed biological activity is attributable to the target molecule and not to impurities.

Table 1: Analytical Techniques for Characterization and Purity Assessment

Analytical Technique	Information Obtained	Importance for Reproducibility
High-Performance Liquid Chromatography (HPLC)	Purity assessment (% area), retention time	Essential for quantifying the purity of the final compound and detecting non-volatile impurities. A validated HPLC method is crucial for quality control.
Mass Spectrometry (MS)	Molecular weight confirmation	Confirms the identity of the synthesized compound.
Nuclear Magnetic Resonance (¹H and ¹³C NMR) Spectroscopy	Structural elucidation and confirmation	Provides detailed information about the chemical structure, confirming the correct isomer has been synthesized and that no major structural impurities are present.
Elemental Analysis	Elemental composition (C, H, N, S)	Provides further confirmation of the empirical formula and purity of the compound.

A failure to adequately purify the compound can lead to significant reproducibility issues. For instance, residual starting materials or synthetic by-products could themselves be active as carbonic anhydrase inhibitors, leading to an overestimation of the target compound's potency.

Assessing Biological Activity: A Reproducible Carbonic Anhydrase Inhibition Assay

The primary mechanism of action for many sulfonamides is the inhibition of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate.[3] Ensuring the reproducibility of CA inhibition assays is critical for accurately determining the potency of a test compound.

Workflow for a colorimetric carbonic anhydrase inhibition assay.

Standardized Protocol for Carbonic Anhydrase II Inhibition Assay

This protocol is adapted from established methods for determining CA inhibition.

• Reagent Preparation:

  • Assay Buffer: 20 mM TRIS buffer, pH 8.3, containing 20 mM NaClO₄.[4]

  • Enzyme Stock Solution: Prepare a stock solution of human carbonic anhydrase II (hCA II) in the assay buffer. The final concentration in the assay will depend on the specific activity of the enzyme lot.

  • Substrate Stock Solution: Prepare a stock solution of p-nitrophenyl acetate (pNPA) in a minimal amount of acetonitrile or DMSO.

  • Inhibitor Stock Solutions: Prepare stock solutions of the test compound (3-amino-4-chloro-N,N-dimethylbenzenesulfonamide) and a standard inhibitor (e.g., Acetazolamide) in DMSO.

• Assay Procedure (96-well plate format):

  • Add assay buffer to each well.

  • Add the inhibitor solution at various concentrations to the test wells. Add DMSO alone to the control wells (for 100% enzyme activity).

  • Add the hCA II solution to all wells except the blank.

  • Pre-incubate the plate for a defined period (e.g., 10 minutes) at a controlled temperature (e.g., 25°C) to allow for inhibitor binding.

  • Initiate the reaction by adding the pNPA substrate solution to all wells.

  • Immediately measure the absorbance at 400 nm in a kinetic mode for a set duration (e.g., 10-15 minutes).

• Data Analysis:

  • Calculate the rate of the enzymatic reaction (V) for each concentration of the inhibitor.

  • Plot the percentage of enzyme activity remaining against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) by fitting the data to a suitable dose-response curve.

Factors Influencing Reproducibility in CA Inhibition Assays

• Enzyme Activity: The specific activity of the carbonic anhydrase enzyme can vary between lots and suppliers. It is crucial to perform an enzyme titration for each new lot to determine the optimal concentration for the assay.

• Substrate Concentration: The concentration of the substrate (pNPA) should be carefully chosen, typically around the Michaelis-Menten constant (Km), to ensure a linear reaction rate.

• Inhibitor Solubility: Poor solubility of the test compound can lead to inaccurate concentration-response curves. Ensure the compound is fully dissolved in the assay buffer.

• Incubation Times and Temperature: Both pre-incubation of the enzyme and inhibitor, and the reaction time, should be precisely controlled. Temperature fluctuations can significantly affect enzyme kinetics.

• pH of the Buffer: The activity of carbonic anhydrase is pH-dependent. The pH of the assay buffer must be accurately prepared and maintained.

Comparative Performance Analysis

To contextualize the potential of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, it is essential to compare its performance against well-characterized and clinically used carbonic anhydrase inhibitors.

Table 2: Comparison of Carbonic Anhydrase II Inhibitors

Compound	Structure	Inhibition Constant (Ki) for hCA II	Key Characteristics
3-amino-4-chloro-N,N-dimethylbenzenesulfonamide		Data not readily available	A primary sulfonamide, expected to bind to the zinc ion in the active site of carbonic anhydrase.[5]
Acetazolamide		~12 nM[6]	A widely used, non-selective carbonic anhydrase inhibitor. Often used as a standard control in CA inhibition assays.[7]
Dorzolamide		~1.9 nM[8]	A topically active CA inhibitor used in the treatment of glaucoma.[9]
Brinzolamide		~3.2 nM[10]	Another topically active CA inhibitor for glaucoma, known for its good tolerability.[11]

Note: The Ki values can vary depending on the assay conditions.

The lack of publicly available inhibition data for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide highlights a critical gap. For a thorough and reproducible assessment, it is imperative for researchers to experimentally determine its Ki or IC₅₀ value against various carbonic anhydrase isoforms.

Mitigating Reproducibility Challenges: Best Practices

• Thorough Documentation: Maintain a detailed laboratory notebook, recording all experimental parameters, including reagent lot numbers, instrument settings, and any deviations from the protocol.

• Use of Reference Standards: Always include a well-characterized reference standard, such as Acetazolamide, in every CA inhibition assay to ensure the assay is performing as expected.

• Independent Replication: Whenever possible, have a different researcher in the same lab or a collaborator in a different lab repeat key experiments to confirm the findings.

• Data Transparency: When publishing results, provide a detailed description of all methods and materials used, including the synthesis and characterization of novel compounds, to allow for independent replication.

By adhering to these principles of meticulous synthesis, rigorous characterization, and standardized biological evaluation, researchers can significantly enhance the reproducibility of their findings and contribute to the robust and reliable advancement of drug discovery.

References

• GlobalRPH. Carbonic Anhydrase Inhibitors Ophthalmology. Published September 2, 2020. Accessed January 24, 2026.
• PubMed. [3H]acetazolamide binding to carbonic anhydrase in normal and transformed cells. Accessed January 24, 2026.
• PubMed. Ocular absorption, blood levels, and excretion of dorzolamide, a topically active carbonic anhydrase inhibitor. Accessed January 24, 2026.
• MDPI. Sulfonamide-Based Inhibition of the β-Carbonic Anhydrase from A. baumannii, a Multidrug-Resistant Bacterium. Published November 15, 2024. Accessed January 24, 2026.
• PubMed. Recent advances in medicinal chemistry of sulfonamides.
• MedchemExpress.com. Brinzolamide (AL-4862) | Carbonic Anhydrase II Inhibitor. Accessed January 24, 2026.
• PubMed.
• ResearchGate. Three new aromatic sulfonamide inhibitors of carbonic anhydrases I, II, IV and XII. Published August 6, 2025. Accessed January 24, 2026.
• Selleckchem.com. Carbonic Anhydrase II Selective Inhibitors. Accessed January 24, 2026.
• ResearchGate. Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Published July 1, 2025. Accessed January 24, 2026.
• SciSpace. The recent progress of sulfonamide in medicinal chemistry. Accessed January 24, 2026.
• PubChem. Brinzolamide. Accessed January 24, 2026.
• Wikipedia. Acetazolamide. Accessed January 24, 2026.
• APExBIO. Dorzolamide - Carbonic Anhydrase Inhibitor for Glaucoma. Accessed January 24, 2026.
• Sami Publishing Company. The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Accessed January 24, 2026.
• Dr.Oracle. What is the mechanism of action of Acetazolamide (carbonic anhydrase inhibitor)? Published May 19, 2025. Accessed January 24, 2026.
• PubMed Central. Synthesis and Human Carbonic Anhydrase I, II, IX, and XII Inhibition Studies of Sulphonamides Incorporating Mono-, Bi- and Tricyclic Imide Moieties. Published July 19, 2021. Accessed January 24, 2026.
• Google Patents. Synthesis method of 3-amino-4-chloro-N-(3-chloro-2-methylphenyl)benzamide. Accessed January 24, 2026.
• PubMed Central. Carbonic Anhydrase Inhibitor Acetazolamide Enhances CHOP Treatment Response and Stimulates Effector T-Cell Infiltration in A20/BalbC Murine B-Cell Lymphoma. Published July 15, 2020. Accessed January 24, 2026.
• PubMed. Novel Derivatives of 3-Amino-4-hydroxy-benzenesulfonamide: Synthesis, Binding to Carbonic Anhydrases, and Activity in Cancer Cell 2D and 3D Cultures. Published July 4, 2025. Accessed January 24, 2026.
• PubMed. Inhibition of carbonic anhydrase II by sulfonamide derivatives. Published September 1, 2021. Accessed January 24, 2026.
• MDPI. Antibiotics Induce Metabolic and Physiological Responses in Daphnia magna. Accessed January 24, 2026.
• Dr.Oracle. What is the role of brinzolamide (carbonic anhydrase inhibitor) in managing hyphema with increased intraocular pressure? Published November 1, 2025. Accessed January 24, 2026.
• Preprints.org. Design, Synthesis, and Antimicrobial Evaluation of Some New Thiopyrimidin-Benzenesulfonamide Compounds. Published August 26, 2024. Accessed January 24, 2026.
• PubMed. Preclinical overview of brinzolamide. Accessed January 24, 2026.
• SpringerLink. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Accessed January 24, 2026.
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• Deranged Physiology. Acetazolamide. Published May 24, 2021. Accessed January 24, 2026.
• PubMed.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide

As researchers and scientists in the fast-paced world of drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The following guide provides essential, immediate safety and logistical information for handling 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, a compound that, like many sulfonamide derivatives, requires careful and informed handling. This document is structured to provide not just procedural steps, but the scientific reasoning behind them, ensuring a culture of safety and excellence in your laboratory.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before handling any chemical, a thorough understanding of its potential hazards is paramount. While a specific Safety Data Sheet (SDS) for 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide was not located, data from structurally similar sulfonamide compounds provide critical insights into its potential hazard profile. Sulfonamides as a class can present significant health risks.

Potential Hazards Associated with Structurally Similar Sulfonamides:

• Acute Toxicity (Ingestion): Accidental ingestion may cause serious damage to health. Animal studies on related compounds indicate that ingestion of even small quantities could be fatal. Effects of overdose can include kidney damage, destruction of red blood cells, and metabolic acidosis[1].

• Skin and Eye Irritation: Direct contact can cause skin and serious eye irritation. Some related compounds may also have toxic effects upon skin absorption[1].

• Respiratory Hazards: Inhalation of dust can be toxic. While not always classified as a respiratory irritant, good laboratory practice dictates minimizing dust generation[1].

• Reproductive Toxicity: Some sulfonamides have been shown to cross the placental barrier and are excreted in breast milk, potentially causing adverse effects in a developing fetus or newborn[1]. Animal studies also suggest a possibility of developmental toxicity[1].

• Hypersensitivity: Individuals may develop hypersensitivity reactions to sulfonamides, which can be severe[1].

Given these potential hazards, a rigorous approach to personal protective equipment is not merely a suggestion, but a necessity.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is a critical control measure to mitigate the risks identified above. The following table outlines the recommended PPE for handling 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, based on best practices for hazardous chemicals and related sulfonamide compounds.

Body Part	PPE Recommendation	Rationale and Best Practices
Hands	Double gloving with powder-free nitrile gloves.	Double gloving provides an extra layer of protection against potential tears or permeation. Powder-free gloves are essential to prevent the powder from aerosolizing and carrying chemical particles[2]. Gloves should be changed every 30-60 minutes or immediately if contamination is suspected[2].
Body	Disposable, long-sleeved gown with tight-fitting cuffs that closes in the back.	A disposable gown prevents the contamination of personal clothing and the subsequent spread of the chemical outside the laboratory. The back closure and tight cuffs minimize the risk of skin exposure[3].
Eyes/Face	Safety goggles and a face shield.	Goggles provide essential protection against splashes and dust. A face shield offers an additional barrier for the entire face, which is crucial when handling potentially irritating or toxic substances[3].
Respiratory	A NIOSH-approved N95 or higher respirator.	A respirator is necessary when handling the solid compound outside of a certified chemical fume hood, or if there is any risk of dust generation. Surgical masks do not provide adequate respiratory protection from chemical dust[4][5].

Operational Plan: From Weighing to Workup

A systematic workflow is essential for minimizing exposure and ensuring the integrity of your experiment. The following diagram and procedural steps outline a safe operational plan for handling 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Caption: Workflow for the safe handling of 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide.

Step-by-Step Protocol:

• Preparation:

  • Before entering the laboratory, ensure you are familiar with the location and operation of all safety equipment, including safety showers, eyewash stations, and fire extinguishers.

  • Don all required PPE as outlined in the table above.

  • Verify that the chemical fume hood has a current certification and is functioning correctly.

• Handling in a Fume Hood:

  • Perform all manipulations of the solid compound, including weighing and transfer, within a certified chemical fume hood to minimize the risk of inhalation.

  • When weighing, use a disposable weigh boat to prevent contamination of the balance.

  • If dissolving the compound, add the solvent to the solid slowly to avoid splashing.

• Reaction and Workup:

  • Conduct all reactions in a clean, properly assembled apparatus within the fume hood.

  • Continuously monitor the reaction for any unexpected changes.

Emergency Procedures: Be Prepared

In the event of an exposure or spill, a swift and correct response is critical.

Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while under the safety shower. Seek medical attention.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention[1].
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[6].
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention[1].
Spill	For a small spill, dampen the material with water to prevent dusting, then carefully sweep it into a labeled container for hazardous waste. For a large spill, evacuate the area and alert emergency responders[1].

Disposal Plan: Responsible Stewardship

Proper disposal of chemical waste is not only a regulatory requirement but also an ethical responsibility.

• Solid Waste: All solid waste contaminated with 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide, including gloves, weigh boats, and paper towels, should be placed in a clearly labeled hazardous waste container.

• Liquid Waste: All liquid waste from the reaction and cleanup should be collected in a designated, labeled hazardous waste container. Do not pour any chemical waste down the drain.

• Empty Containers: Empty containers should be decontaminated before disposal or recycling. Consult with your institution's environmental health and safety (EHS) department for specific procedures[1].

• Final Disposal: All hazardous waste must be disposed of through your institution's EHS-approved waste management vendor. Options may include incineration or a licensed landfill[1].

By adhering to these guidelines, you are not only protecting yourself and your colleagues but also contributing to a culture of safety and scientific integrity.

References

• National Analytical Corporation. (n.d.). 3-Amino-4-chloro-n,n-diethyl-benzene sulfonamide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-amino-4-chloro-N,N-dimethylbenzenesulfonamide. PubChem. Retrieved from [Link]

• GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• Alberta College of Pharmacy. (2019, October 30). Personal protective equipment in your pharmacy. Retrieved from [Link]

• Ontario Pesticide Education Program. (2020, November 2). 11 Protective Clothing and Personal Protective Equipment Grower Pesticide Safety Course Manual [Video]. YouTube. Retrieved from [Link]

• Pharmacy Practice. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. pppmag.com [pppmag.com]
• 3. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 4. gerpac.eu [gerpac.eu]
• 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 6. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]